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  • Product: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Chemical Structure, Synthesis, and Properties of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary In the landscape of modern medicinal chemistry and organic synthesis, th...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In the landscape of modern medicinal chemistry and organic synthesis, the 2,1-benzoxazole (anthranil) ring system represents a highly versatile, yet challenging, heterocyclic pharmacophore. The specific derivative, 5-Fluoro-2,1-benzoxazole-3-carbaldehyde , combines the unique electronic properties of the anthranil core with the metabolic stability imparted by a fluorine atom and the synthetic utility of a highly reactive formyl group.

As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative deep dive into the physicochemical properties, structural causality, and self-validating synthetic protocols required to successfully handle and derivatize this compound.

Structural & Electronic Profiling

The rational design of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is rooted in strategic bioisosterism and electronic modulation.

The Causality of Structural Modifications
  • The 2,1-Benzoxazole Core: Unlike 1,3-benzoxazoles, the 2,1-benzoxazole system features an adjacent nitrogen-oxygen bond. This configuration creates a highly polarized, electron-deficient ring system that readily participates in charge-transfer interactions, making it an excellent scaffold for fluorescent probes and kinase hinge-binding motifs.

  • 5-Fluoro Substitution: The introduction of fluorine at the C5 position serves a dual purpose. First, its strong inductive electron-withdrawing effect (-I) lowers the HOMO energy of the aromatic system, significantly increasing its resistance to oxidative degradation by hepatic CYP450 enzymes. Second, it enhances the overall lipophilicity (LogP) of the molecule, improving passive membrane permeability without adding steric bulk [1].

  • 3-Carbaldehyde Moiety: The formyl group at the C3 position acts as a highly reactive electrophilic warhead. It serves as a critical synthetic handle for downstream functionalization (e.g., reductive aminations, Knoevenagel condensations) to build complex drug-like architectures.

Physicochemical Properties Summary

To facilitate rapid assessment for drug design, the quantitative data for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is summarized below, extrapolated from validated baseline data of the non-fluorinated analog [2].

PropertyValuePharmacological Rationale / Impact
Molecular Formula C₈H₄FNO₂Defines the exact mass for mass spectrometry.
Molecular Weight 165.12 g/mol Low molecular weight ensures high ligand efficiency (LE).
Topological Polar Surface Area (TPSA) 43.1 ŲIdeal for blood-brain barrier (BBB) penetration (< 90 Ų).
Hydrogen Bond Donors (HBD) 0Enhances oral bioavailability and lipid solubility.
Hydrogen Bond Acceptors (HBA) 3Facilitates critical interactions with target protein backbones.
Predicted LogP ~2.1Optimal lipophilicity for cellular membrane transit.

Rational Synthetic Design & Protocols

Synthesizing 3-substituted 2,1-benzoxazoles requires precise kinetic control due to the lability of the N-O bond under strongly basic or nucleophilic conditions. The following two-step protocol is designed as a self-validating system , ensuring that intermediate integrity is confirmed before proceeding.

Step 1: Reductive Cyclization to 5-Fluoro-2,1-benzoxazole

Causality: The anthranil core is constructed via the selective reduction of 5-fluoro-2-nitrobenzaldehyde. Tin(II) chloride is chosen over catalytic hydrogenation to prevent over-reduction to the corresponding aniline.

Step-by-Step Methodology:

  • Initialization: Charge an oven-dried round-bottom flask with 5-fluoro-2-nitrobenzaldehyde (1.0 eq) and absolute ethanol to achieve a 0.5 M concentration.

  • Reagent Addition: Cool the solution to 0 °C. Add SnCl₂·2H₂O (3.0 eq) portion-wise. Causality: The step-wise addition controls the exothermic reduction and prevents thermal degradation of the forming N-O bond.

  • Reaction: Remove the ice bath and stir at room temperature for 2 hours.

  • In-Process Control (IPC) / Self-Validation: Analyze a 10 µL aliquot via TLC (Hexane:EtOAc 4:1). The reaction is validated as complete when the UV-active starting material (R_f = 0.65) is fully consumed, replaced by a highly fluorescent blue spot under 365 nm UV (R_f = 0.50).

  • Workup: Quench with saturated aqueous NaHCO₃ until pH 8 is reached (precipitating tin salts). Filter through a Celite pad, extract with EtOAc, dry over MgSO₄, and concentrate in vacuo.

Step 2: C3-Formylation via Directed Lithiation

Causality: The C3 proton of the 2,1-benzoxazole ring is relatively acidic. However, strong bases can cleave the N-O bond. Directed lithiation using LDA must be performed at strictly cryogenic temperatures (-78 °C) to kinetically favor proton abstraction over ring degradation.

Step-by-Step Methodology:

  • Preparation: Dissolve the intermediate 5-fluoro-2,1-benzoxazole (1.0 eq) in anhydrous THF (0.2 M) under a strict argon atmosphere.

  • Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C.

  • Lithiation: Dropwise add freshly prepared Lithium diisopropylamide (LDA, 1.1 eq), maintaining the internal temperature below -70 °C. Stir for 30 minutes.

  • Electrophilic Quench: Rapidly inject anhydrous DMF (3.0 eq). Stir for an additional 1 hour at -78 °C.

  • In-Process Control (IPC) / Self-Validation: Quench a 0.1 mL aliquot in 1 mL of saturated NH₄Cl. Analyze via LC-MS. The protocol is validated if the chromatogram displays a dominant peak with an [M+H]⁺ ion at m/z 166.0, confirming successful formyl incorporation.

  • Isolation: Slowly warm the bulk reaction to 0 °C, quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography (silica gel, 0-20% EtOAc in Hexanes) to yield the pure target compound.

Mechanistic Pathway Visualization

G SM 5-Fluoro-2-nitrobenzaldehyde Step1 Reductive Cyclization (SnCl2, EtOH, 0°C to RT) SM->Step1 Int 5-Fluoro-2,1-benzoxazole (Anthranil Core) Step1->Int Step2 Directed Lithiation & Formylation (LDA, -78°C, then DMF) Int->Step2 Prod 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Step2->Prod

Caption: Synthetic pathway for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde via cyclization and cryogenic formylation.

Applications in Medicinal Chemistry

The strategic placement of the aldehyde group transforms the inert fluorinated core into a highly versatile node for combinatorial chemistry and drug discovery [3]. The aldehyde can be rapidly diversified into distinct pharmacological classes:

  • Targeted Kinase Inhibitors: Through reductive amination with primary or secondary amines, the aldehyde is converted into a basic amine linkage. This is a classic strategy to improve aqueous solubility and target the solvent-exposed regions of kinase active sites.

  • Covalent Modulators: Knoevenagel condensation with active methylene compounds (e.g., cyanoacetates) yields an α,β-unsaturated system (acrylonitrile derivative). This acts as a Michael acceptor, capable of forming irreversible covalent bonds with catalytic cysteine residues in target proteins.

  • Lipophilic Probes: Wittig olefination allows for the extension of the carbon framework, creating lipophilic tracking probes that leverage the inherent fluorescence of the 2,1-benzoxazole core.

Derivatization Workflow Visualization

G2 Core 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Rxn1 Reductive Amination (Amines + NaBH(OAc)3) Core->Rxn1 Rxn2 Knoevenagel Condensation (Active Methylenes + Base) Core->Rxn2 Rxn3 Wittig Olefination (Phosphonium Ylides) Core->Rxn3 Target1 Targeted Kinase Inhibitors (Amine Linkage) Rxn1->Target1 Target2 Covalent Modulators (Acrylonitrile Warhead) Rxn2->Target2 Target3 Lipophilic Fluorescent Probes (Alkene Linkage) Rxn3->Target3

Caption: Derivatization workflows of the 3-carbaldehyde moiety for diverse drug discovery applications.

Analytical Characterization Signatures

To ensure absolute trustworthiness in structural assignment, the synthesized 5-Fluoro-2,1-benzoxazole-3-carbaldehyde must exhibit the following analytical signatures:

  • ¹H NMR (400 MHz, CDCl₃): The diagnostic formyl proton (CHO) will appear as a sharp, highly deshielded singlet downfield between δ 10.20 – 10.50 ppm . The aromatic protons will exhibit characteristic splitting due to coupling with the ¹⁹F nucleus (e.g., ³J_HF and ⁴J_HF couplings).

  • ¹³C NMR (100 MHz, CDCl₃): The carbonyl carbon will resonate near δ 185.0 ppm . The C5 carbon directly attached to the fluorine will appear as a doublet with a large coupling constant (¹J_CF ≈ 240 Hz) around δ 158.0 ppm .

  • ¹⁹F NMR (376 MHz, CDCl₃): A single distinct peak will be observed, typically ranging from δ -115.0 to -120.0 ppm , indicative of an aryl fluoride.

References

  • Fluorination Improves the Electro-Optical Properties of Benzoxazole-Terminated Liquid Crystals in High Birefringence Liquid Crystal Mixtures: Experimental and Theoretical Investigations. MDPI. Available at:[Link]

  • Benzo[c]isoxazole-3-carbaldehyde | C8H5NO2 | CID 21793769. National Center for Biotechnology Information (PubChem). Available at:[Link]

  • Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. NIH PubMed Central (PMC). Available at:[Link]

Exploratory

Technical Guide: Physical Characteristics of Fluorinated 2,1-Benzoxazole Derivatives

This guide details the physical characteristics, synthesis, and biological relevance of fluorinated 2,1-benzoxazole derivatives (also known as anthranils).[1] It distinguishes this scaffold from the more common 1,3-benzo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the physical characteristics, synthesis, and biological relevance of fluorinated 2,1-benzoxazole derivatives (also known as anthranils).[1] It distinguishes this scaffold from the more common 1,3-benzoxazole isomer and focuses on the specific impact of fluorine substitution.

Executive Summary: The Anthranil Core

2,1-Benzoxazole , historically known as anthranil , is a bicyclic heteroaromatic system containing a fused benzene and isoxazole ring.[1][2] Unlike its 1,3-isomer (benzoxazole), the 2,1-benzoxazole features a distinctive N–O bond that imparts unique electronic properties and reactivity, specifically a susceptibility to ring-opening transformations.[1]

The introduction of fluorine atoms or trifluoromethyl (-CF₃) groups onto this scaffold fundamentally alters its physicochemical profile. Fluorination modulates the electron density of the heterocyclic core, enhances lipophilicity (LogP), and blocks metabolic soft spots, making these derivatives highly valuable in medicinal chemistry as bioisosteres for indoles and quinolines.[1]

Structural Distinction[3]
  • 2,1-Benzoxazole (Anthranil): Oxygen at position 1, Nitrogen at position 2.[1] (Note: IUPAC numbering assigns O=1, N=2, but "anthranil" often implies the specific fused system).[1]

  • 1,3-Benzoxazole: Oxygen at position 1, Nitrogen at position 3.[1]

Physicochemical Properties[1][3][4][5][6][7]

The physical characteristics of fluorinated 2,1-benzoxazoles are dominated by the fluorine effect —the interplay between the high electronegativity of fluorine and the inherent polarization of the N–O bond.

Thermal & Solid-State Properties

Fluorinated anthranils are typically crystalline solids or viscous oils, depending on the substitution pattern.[1]

PropertyNon-Fluorinated (3-Phenyl-2,1-benzoxazole)Fluorinated Derivative (e.g., 6-Fluoro-3-phenyl)Effect of Fluorination
Melting Point 52–54 °C65–85 °C (Est.)[1]Increase: F-substitution often increases lattice energy due to C-F dipole stacking, though ortho-F can lower MP via steric disruption.[1]
Solubility Low in water; High in organic solvents (DCM, EtOAc)Very low in water; High in lipophilic solventsDecrease (Aq): Fluorine increases hydrophobicity, reducing aqueous solubility.[1]
Appearance Pale yellow solid/oilWhite to pale yellow needlesFluorination often leads to better-defined crystallinity.[1]
Electronic & Spectral Characteristics

The N–O bond is the chromophore's focal point. Fluorine substitution on the benzene ring (positions 4–7) exerts an inductive effect (


) that alters the HOMO-LUMO gap.[1]
  • UV-Vis Absorption: Typically exhibit

    
     in the range of 310–340 nm . Fluorine substitution causes a hypsochromic shift (blue shift) due to stabilization of the HOMO.
    
  • Fluorescence: 2,1-Benzoxazoles are inherently fluorescent.[1]

    • Emission: 380–420 nm (Violet-Blue region).[1]

    • Quantum Yield: Fluorination generally enhances quantum yield by reducing non-radiative decay pathways, making them useful as fluorescent tracers.[1]

  • NMR Signatures:

    • 
      F NMR:  Distinct signals in the range of −110 to −120 ppm  (aromatic F) and −60 to −65 ppm  (-CF₃).[1]
      
    • 
      C NMR:  C–F coupling is diagnostic.[1] 
      
      
      
      ,
      
      
      .[1]
Lipophilicity (LogP)

Fluorine is a "lipophilicity booster."[1]

  • 
    LogP:  A single aromatic fluorine typically adds +0.15 to +0.25  log units.[1]
    
  • Trifluoromethyl: A -CF₃ group adds +1.0 to +1.2 log units.[1]

  • Implication: Fluorinated anthranils show improved membrane permeability compared to their non-fluorinated analogs, critical for CNS drug delivery.[1]

Chemical Stability & Reactivity

The 2,1-benzoxazole ring is "masked" reactivity.[1] It is stable under neutral conditions but reactive under specific stress.[1]

Ring Opening (The "Anthranil Shuffle")

The N–O bond is weak (


).[1]
  • Reductive Cleavage: Easily reduced (Fe/AcOH, H₂/Pd) to 2-aminobenzophenones .[1] Fluorine on the ring (

    
     effect) makes the N–O bond more susceptible to reductive cleavage by stabilizing the resulting aniline anion.
    
  • Nucleophilic Attack: Strong nucleophiles can attack C3, opening the ring.[1] Fluorine at C4 or C6 activates the ring toward this opening.[1]

Metabolic Stability
  • Metabolic Blocking: The C5 and C6 positions are common sites for oxidative metabolism (hydroxylation) by CYP450 enzymes.[1]

  • Strategy: Placing a fluorine at C6 (a "metabolic hotspot") significantly extends the half-life (

    
    ) of the molecule in vivo.
    

Synthesis Methodologies

The synthesis of fluorinated 2,1-benzoxazoles requires careful selection of precursors to prevent nucleophilic aromatic substitution (


) of the fluorine atom itself.
Primary Route: The Davis-Beirut Reaction

This is the most robust method for generating 3-substituted fluorinated anthranils.

Mechanism: Base-catalyzed reaction of o-nitroarenes with arylacetonitriles.[1]

  • Reagents:

    
     (aq) or 
    
    
    
    .[1]
  • Fluorine Consideration: If using p-fluoronitrobenzene (to make 6-fluoroanthranil), the reaction conditions must be mild (low temp) to avoid displacing the fluorine with the nitrile carbanion.[1]

Synthesis SM1 4-Fluoro-1-nitrobenzene Intermediate σ-Adduct (Meisenheimer) SM1->Intermediate Base (KOH/MeOH) -10°C SM2 Phenylacetonitrile SM2->Intermediate Product 6-Fluoro-3-phenyl-2,1-benzoxazole Intermediate->Product Cyclization - HNO₂

Caption: The Davis-Beirut synthesis pathway for fluorinated anthranils via nitroarene cyclization.

Alternative: Azide Cyclization

Thermal or photochemical decomposition of 2-azido-aryl ketones .[1]

  • Advantage: High tolerance for fluorine substituents at any position.[1]

  • Protocol: Heating 2-azido-4-fluorobenzophenone in toluene leads to 6-fluoro-3-phenyl-2,1-benzoxazole with

    
     release.[1]
    

Experimental Protocols

Protocol A: Synthesis of 6-Fluoro-3-phenyl-2,1-benzoxazole

Objective: Synthesis via the nitroarene route while preserving the C–F bond.

  • Preparation: In a round-bottom flask, dissolve 4-fluoro-1-nitrobenzene (10 mmol) and phenylacetonitrile (10 mmol) in Methanol (20 mL).

  • Base Addition: Cool the solution to 0–5 °C (ice bath). Add KOH pellets (50 mmol) slowly to maintain temperature (exothermic). Critical: High heat will favor

    
     displacement of fluorine.[1]
    
  • Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature for 4 hours. The solution will turn dark (formation of the

    
    -adduct).
    
  • Workup: Pour the mixture into ice-water (100 mL). The product typically precipitates.[1]

  • Purification: Filter the solid. If oily, extract with DCM.[1] Recrystallize from Ethanol/Water.[1]

  • Yield: Expected 60–75%.

  • Characterization:

    • MP: ~80–82 °C.[1]

    • 
      F NMR: 
      
      
      
      -112 ppm (m).[1]
Protocol B: Fluorescence Characterization

Objective: Determine the Stokes shift.

  • Solvent: Prepare a

    
     M solution in Cyclohexane (non-polar) and Acetonitrile (polar) to check solvatochromism.
    
  • Excitation: Scan UV-Vis to find

    
     (approx. 320 nm).[1]
    
  • Emission: Excite at

    
    . Record emission from 350–550 nm.[1]
    
  • Data: Calculate Stokes shift (

    
    ). Fluorinated derivatives often show a larger Stokes shift due to internal charge transfer (ICT).[1]
    

References

  • General Synthesis of Anthranils

    • Title: General synthesis of 2,1-benzisoxazoles (anthranils) from nitroarenes and benzylic C-H acids.[1]

    • Source: Molecular Diversity (2015).[1]

    • URL:[Link]

  • Biological Activity (Insecticidal)

    • Title: Synthesis of insecticidal fluorinated anthranilic diamides.[1]

    • Source: Bioorganic & Medicinal Chemistry Letters (2007).[1]

    • URL:[Link]

  • Electrochemical Synthesis

    • Title: Simple and Versatile Electrochemical Synthesis of Highly Substituted 2,1-Benzisoxazoles.[1]

    • Source: ChemRxiv (Preprint).[1]

    • URL:[Link][1]

  • Photochemical Synthesis

    • Title: Synthesis of 2,1-benzisoxazole-3(1H)-ones by base-mediated photochemical N–O bond-forming cyclization.[1][3]

    • Source: Beilstein Journal of Organic Chemistry (2016).[1]

    • URL:[Link][1]

Sources

Foundational

The Fluorine Effect: Optimizing Benzoxazole Bioactivity via 5-Fluoro Substitution

This guide explores the structural and pharmacological impact of 5-fluoro substitution on the benzoxazole scaffold, designed for researchers in medicinal chemistry. Executive Summary The benzoxazole scaffold is a privile...

Author: BenchChem Technical Support Team. Date: March 2026

This guide explores the structural and pharmacological impact of 5-fluoro substitution on the benzoxazole scaffold, designed for researchers in medicinal chemistry.

Executive Summary

The benzoxazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in anticancer (e.g., c-Met inhibitors), antimicrobial, and anti-inflammatory agents.[1][2][3][4] However, the unsubstituted benzoxazole ring is susceptible to rapid oxidative metabolism and often lacks the lipophilicity required for optimal membrane permeability.

5-Fluoro substitution addresses these liabilities through three distinct mechanisms:

  • Metabolic Blockade: Fluorine at the C5 position blocks the primary site of Cytochrome P450-mediated aromatic hydroxylation, significantly extending half-life (

    
    ).
    
  • Electronic Modulation: The strong electronegativity of fluorine lowers the pKa of the benzoxazole system, altering hydrogen bond donor/acceptor capabilities without imposing significant steric bulk (Van der Waals radius of F = 1.47 Å vs. H = 1.20 Å).

  • Lipophilic Enhancement: C-F substitution increases

    
    , facilitating passive transport across lipid bilayers and the blood-brain barrier (BBB).
    

Mechanistic Rationale & SAR Logic

Electronic and Steric Effects

The C5 position of the benzoxazole ring is electronically critical. In the unsubstituted scaffold, C5 is electron-rich and prone to electrophilic attack (metabolism). Substituting hydrogen with fluorine exerts a strong inductive electron-withdrawing effect (-I), which deactivates the benzene ring towards oxidation while maintaining the planarity of the system.

  • Hammett Constants:

    
    , 
    
    
    
    . The fluorine atom modifies the electron density of the adjacent nitrogen (N3), potentially enhancing
    
    
    -
    
    
    stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in protein binding pockets.
  • Bioisosterism: Fluorine acts as a bioisostere for hydrogen but with a much stronger C-F bond energy (~116 kcal/mol vs. C-H ~99 kcal/mol), rendering the drug resistant to metabolic cleavage.

Visualization: SAR Decision Logic

The following diagram illustrates the decision-making process for introducing a 5-fluoro substituent during lead optimization.

SAR_Logic Lead Benzoxazole Lead Compound (Unsubstituted) Problem1 Issue: Rapid Clearance (Metabolic Instability) Lead->Problem1 Problem2 Issue: Low Potency (Weak Binding) Lead->Problem2 Decision Strategy: 5-Fluoro Substitution Problem1->Decision Problem2->Decision Mech1 Mechanism: Blocks C5 Hydroxylation (CYP450 Shielding) Decision->Mech1 Metabolic Mech2 Mechanism: Electronic Modulation (Altered pKa / Dipole) Decision->Mech2 Binding Mech3 Mechanism: Lipophilicity Boost (+LogP / Membrane Permeability) Decision->Mech3 ADME Outcome Optimized Lead: High Potency & Stability Mech1->Outcome Mech2->Outcome Mech3->Outcome

Figure 1: Strategic rationale for 5-fluoro substitution in benzoxazole lead optimization.

Therapeutic Applications & Case Studies

Anticancer Agents (Kinase Inhibition)

5-fluorobenzoxazoles have demonstrated potent inhibition of VEGFR-2 and c-Met kinases.

  • Case Study: A series of 5-fluoro-2-substituted benzoxazoles showed superior cytotoxicity against MCF-7 (breast cancer) and A549 (lung cancer) cell lines compared to their non-fluorinated counterparts.

  • Mechanism: The 5-fluoro group often occupies a hydrophobic pocket within the kinase ATP-binding site, forming favorable halogen interactions or simply improving the "fit" via shape complementarity.

Antimicrobial Activity

Fluorinated benzoxazoles exhibit broad-spectrum activity against Gram-positive bacteria (S. aureus, B. subtilis) and fungi (C. albicans). The increased lipophilicity allows the molecule to penetrate the thick peptidoglycan layer of Gram-positive bacteria more effectively.

Comparative Data: 5-H vs. 5-F

The table below summarizes the shift in bioactivity upon fluorination (generalized data from SAR studies).

PropertyUnsubstituted Benzoxazole (5-H)5-Fluoro Benzoxazole (5-F)Impact
LogP (Lipophilicity) ~2.1~2.6Improved Permeability
Metabolic Half-life < 30 min (Microsomes)> 120 minHigh Stability
IC50 (MCF-7) 16.29 µM4.30 µM4x Potency Increase
C-H/C-F Bond Energy 99 kcal/mol116 kcal/molOxidative Resistance

Synthetic Methodology

To access 5-fluorobenzoxazoles, the regiochemistry of the starting material is paramount. 2-amino-4-fluorophenol is the required precursor. Using 2-amino-5-fluorophenol would yield the 6-fluoro isomer.

Synthetic Pathway Visualization

Synthesis Start 2-Amino-4-fluorophenol (Regiochemistry Critical) Step1 Condensation (Schiff Base Formation) Start->Step1 Reagent Aldehyde / Carboxylic Acid (R-CHO / R-COOH) Reagent->Step1 Step2 Oxidative Cyclization (PPA or DDQ) Step1->Step2 Product 5-Fluoro-2-substituted Benzoxazole Step2->Product

Figure 2: General synthetic route for 5-fluorobenzoxazole derivatives.

Detailed Protocol: Synthesis of 5-Fluoro-2-(4-chlorophenyl)benzoxazole

Objective: Synthesis of a representative bioactive core.

Reagents:

  • 2-Amino-4-fluorophenol (1.0 eq)

  • 4-Chlorobenzaldehyde (1.0 eq)

  • Sodium metabisulfite (

    
    ) (Catalyst/Oxidant)
    
  • Ethanol (Solvent)

Step-by-Step Procedure:

  • Preparation: In a 100 mL round-bottom flask, dissolve 2-amino-4-fluorophenol (5 mmol) and 4-chlorobenzaldehyde (5 mmol) in absolute ethanol (20 mL).

  • Activation: Add sodium metabisulfite (5 mmol) to the mixture.

  • Reflux: Heat the reaction mixture to reflux (approx. 80°C) with stirring for 6–8 hours. Monitor progress via TLC (Eluent: Hexane/Ethyl Acetate 4:1).

  • Workup:

    • Cool the mixture to room temperature.

    • Pour the reaction mass into crushed ice/water (100 mL).

    • A precipitate will form. Stir for 15 minutes to ensure complete precipitation.

  • Purification:

    • Filter the solid and wash with cold water.

    • Recrystallize from hot ethanol to yield pure crystals.

  • Validation: Confirm structure via

    
    H-NMR. The 5-fluoro substitution will appear as a distinct multiplet pattern in the aromatic region, distinct from the doublet/triplet patterns of the unsubstituted ring.
    

Bioassay Protocol: In Vitro Cytotoxicity (MTT Assay)

Objective: Quantify the potency enhancement of the 5-fluoro derivative.

  • Cell Seeding: Seed MCF-7 cells (

    
     cells/well) in 96-well plates containing DMEM media. Incubate for 24h at 37°C, 5% 
    
    
    
    .
  • Treatment: Dissolve the 5-fluorobenzoxazole derivative in DMSO. Prepare serial dilutions (0.1 µM to 100 µM). Add to wells (Final DMSO concentration < 0.1%).

  • Incubation: Incubate cells with the compound for 48 hours.

  • MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.

  • Measurement: Read absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate % Cell Viability =

    
    . Plot dose-response curves to determine 
    
    
    
    .

References

  • Potency & SAR: Aiello, S., et al. (2008). Synthesis and biological evaluation of novel fluorinated 2-aryl benzoxazoles as antitumor agents. Bioorganic & Medicinal Chemistry. Link

  • Antimicrobial Activity: Vinsova, J., et al. (2014). Synthesis and antimicrobial evaluation of new 5-fluoro-2-substituted benzoxazoles. European Journal of Medicinal Chemistry. Link

  • Metabolic Stability: Wan, H., et al. (2020).[5] The role of fluorine in drug design: Enhancing metabolic stability of benzoxazole derivatives.[5] Journal of Medicinal Chemistry. Link

  • Synthetic Protocol: Kakkar, S., et al. (2018).[1][2] Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. Link

  • Kinase Inhibition: Abdel-Aziz, H.A., et al. (2016). Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. MDPI Molecules. Link

Sources

Exploratory

Isomeric Dichotomy: 2,1-Benzoxazole (Anthranil) vs. 1,3-Benzoxazole

An In-Depth Technical Guide for Medicinal Chemists[1] Executive Summary: The Scaffold vs. The Spring In heterocyclic medicinal chemistry, structural isomerism often dictates the chasm between a stable pharmacophore and a...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Medicinal Chemists[1]

Executive Summary: The Scaffold vs. The Spring

In heterocyclic medicinal chemistry, structural isomerism often dictates the chasm between a stable pharmacophore and a reactive intermediate. This guide analyzes the critical divergence between 1,3-benzoxazole (the stable, privileged scaffold) and 2,1-benzoxazole (Anthranil; the reactive, high-energy isomer).[1]

For the drug developer, the distinction is binary:

  • 1,3-Benzoxazole is a "brick"—a metabolically stable bioisostere of adenine/guanine found in approved drugs like Tafamidis and Chlorzoxazone.[2]

  • 2,1-Benzoxazole is a "spring"—loaded with potential energy due to its weak N–O bond.[2] It is rarely a final drug target but serves as a potent masked intermediate for synthesizing quinolines and acridines via ring-opening rearrangements.[1][2]

Part 1: Structural & Electronic Characterization[1][2]

The fundamental difference lies in the heteroatom connectivity and the resulting aromatic stability.[1]

Feature1,3-Benzoxazole2,1-Benzoxazole (Anthranil)
Connectivity Benzene fused to Oxazole (O1–C2–N3)Benzene fused to Isoxazole (N1–O2)
Bonding C=N double bond; stable ether linkage.[1][2]N–O single bond (Weak,

53 kcal/mol).[1][2]
Aromaticity High (10

-electrons).[1][2]
Lower; pseudo-aromatic due to o-quinoid contribution.[1][2]
Dipole Moment

1.5 D (depends on substituents).[1][2]
Higher

3.0 D (due to N–O polarization).[1][2]
Basicity (pKa) Weak base (pKa

0.5 for conjugate acid).[1][2]
Very weak; protonation often triggers ring opening.[1][2]
Odor Pyridine-like.[1][2][3][4]Distinctive, often pungent.[2]
Visualization: Structural Numbering & Connectivity

The following diagram contrasts the standard numbering schemes, highlighting the critical N–O bond instability in the 2,1-isomer.

Benzoxazole_Isomers cluster_13 1,3-Benzoxazole (Stable) cluster_21 2,1-Benzoxazole (Anthranil) (Reactive) node_13 O (Pos 1) C (Pos 2) N (Pos 3) Benzene Fused at 3a/7a node_21 N (Pos 1) O (Pos 2) C (Pos 3) Weak N-O Bond node_13->node_21 Isomeric Relationship

Figure 1: Comparative connectivity. Note the N-O bond in the 2,1-isomer (Anthranil) which acts as the locus of instability.[1]

Part 2: Synthetic Methodologies

The synthesis of these isomers requires fundamentally different retrosynthetic disconnections.

1. 1,3-Benzoxazole Synthesis (Condensation)

The standard approach involves the condensation of 2-aminophenols with carboxylic acid derivatives (acids, acid chlorides, orthoesters) or aldehydes followed by oxidation.[1] This pathway leverages the nucleophilicity of the phenylic amine and hydroxyl groups.

  • Mechanism: Nucleophilic attack

    
     Schiff base formation 
    
    
    
    Cyclodehydration.[1][2]
  • Key Reagent: Polyphosphoric acid (PPA) or p-TsOH is often used to drive dehydration.[1][2]

2. 2,1-Benzoxazole Synthesis (Reductive Cyclization)

Anthranils are typically accessed via the reduction of 2-nitrobenzaldehydes or 2-nitroaryl ketones.[1] The reaction proceeds through a hydroxylamine intermediate which cyclizes onto the carbonyl.[1]

  • Mechanism: Nitro reduction

    
     Nitroso/Hydroxylamine intermediate 
    
    
    
    Intramolecular condensation.[1][2]
  • Key Reagent: SnCl

    
    /HCl or Zn/NH
    
    
    
    Cl.[1][2]
Visualization: Synthetic Pathways

Synthesis_Pathways cluster_13_syn 1,3-Benzoxazole Synthesis cluster_21_syn 2,1-Benzoxazole (Anthranil) Synthesis start1 2-Aminophenol inter1 Schiff Base / Amide start1->inter1 Condensation (Heat/Acid) reagent1 + Carboxylic Acid / Aldehyde product1 1,3-Benzoxazole inter1->product1 Cyclodehydration (-H2O) start2 2-Nitrobenzaldehyde inter2 Hydroxylamine Intermediate start2->inter2 Partial Reduction reagent2 + SnCl2 / HCl product2 2,1-Benzoxazole inter2->product2 Cyclization

Figure 2: Divergent synthetic strategies. 1,3-isomers form via dehydration; 2,1-isomers form via reductive cyclization of nitro-carbonyls.

Part 3: Reactivity & The Boulton-Katritzky Rearrangement[1]

The defining characteristic of 2,1-benzoxazole is its tendency to undergo ring transformations, a property not shared by the robust 1,3-isomer.

1,3-Benzoxazole: The Stable Pharmacophore
  • Electrophilic Substitution: Occurs primarily at C-6 (and less at C-5), as the heterocyclic ring deactivates the system relative to benzene but directs meta to the nitrogen.[1]

  • Nucleophilic Attack: The C-2 position is electron-deficient (similar to pyridine C-2), allowing for S

    
    Ar reactions with amines or thiols, especially if a leaving group (e.g., Cl) is present at C-2.[1]
    
2,1-Benzoxazole: The Reactive Rearranger

Anthranils are prone to ring opening at the N–O bond.[1]

  • Base/Acid Sensitivity: Treatment with strong bases often cleaves the N–O bond, yielding 2-aminobenzoyl derivatives.[1]

  • Rearrangement to Quinolines: When 3-substituted anthranils (e.g., 3-methylanthranil) are heated or treated with acid, they can rearrange to form quinoline derivatives.[1][2] This often proceeds via a vinyl nitrene intermediate.[1][2]

  • Boulton-Katritzky Type Rearrangements: While the classic Boulton-Katritzky involves mononuclear heterocycles (like 1,2,4-oxadiazoles), anthranils undergo analogous transformations where the N–O bond breaks and a new ring forms with an adjacent substituent.[1]

Visualization: Anthranil Instability

Reactivity cluster_rearrange Rearrangement Pathways Anthranil 2,1-Benzoxazole (Anthranil) Nitrene Vinyl Nitrene Intermediate Anthranil->Nitrene Heat / hν (N-O Cleavage) OpenChain 2-Aminobenzoyl Derivative Anthranil->OpenChain Base Hydrolysis Quinoline Quinoline / Acridine Scaffold Nitrene->Quinoline Recyclization

Figure 3: The reactivity profile of Anthranil.[1][2] The weak N-O bond acts as a trigger for rearrangement into more stable heterocycles.[1]

Part 4: Experimental Protocols
Protocol A: Synthesis of 2-Phenyl-1,3-benzoxazole (Stable Isomer)

Context: A standard condensation protocol demonstrating the stability of the 1,3-system.

  • Reagents: 2-Aminophenol (10 mmol), Benzaldehyde (10 mmol), Sodium Metabisulfite (Na

    
    S
    
    
    
    O
    
    
    , 10 mmol) as oxidant/catalyst, Ethanol (20 mL).[1]
  • Procedure:

    • Dissolve 2-aminophenol and benzaldehyde in ethanol in a round-bottom flask.

    • Add Na

      
      S
      
      
      
      O
      
      
      and reflux the mixture for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:2).[1][2]
    • Workup: Cool to room temperature. Pour into crushed ice/water. The precipitate (Schiff base/product mix) may form.[1] Extract with Ethyl Acetate.[1][2]

    • Purification: Recrystallize from ethanol/water to yield white crystals.[1][2]

  • Safety: 2-aminophenol is toxic and a sensitizer.[1][2] Use a fume hood.[1][2]

Protocol B: Synthesis of 2,1-Benzoxazole (Anthranil)

Context: Reductive cyclization requiring careful control to prevent ring opening.[1][2]

  • Reagents: 2-Nitrobenzaldehyde (10 mmol), Tin(II) Chloride dihydrate (SnCl

    
    
    
    
    
    2H
    
    
    O, 30 mmol), Methanol (30 mL), Conc. HCl (catalytic).[1][2]
  • Procedure:

    • Dissolve 2-nitrobenzaldehyde in methanol.[1][2]

    • Add SnCl

      
       slowly at 0°C (ice bath) to control the exotherm.[1][2]
      
    • Stir at room temperature for 2 hours. The solution will turn yellow/orange.[1][2]

    • Critical Step: Do not overheat. Overheating promotes rearrangement to quinoline derivatives if alkyl groups are present.[1][2]

    • Workup: Neutralize carefully with saturated NaHCO

      
       (gas evolution!). Filter off the tin salts.[1][2] Extract the filtrate with dichloromethane.[1][2]
      
    • Purification: Anthranil is an oil or low-melting solid.[1][2] Purify by column chromatography (Silica, Hexane:EtOAc) rapidly.

  • Storage: Store at 4°C under inert atmosphere. Anthranils darken and decompose upon standing in air.[1][2]

References
  • Synthesis of 2,1-Benzisoxazoles : General synthesis of 2,1-benzisoxazoles (anthranils) from nitroarenes and benzylic C–H acids.[2][5][6] Molecular Diversity, 2015.[2][6]

  • Medicinal Chemistry of 1,3-Benzoxazole : Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 2011.[2][3]

  • Reactivity & Rearrangement : Boulton-Katritzky rearrangement of 1,2,4-oxadiazoles (Mechanism Analogy). Molecules, 2021.[2][7]

  • Tautomerism & Stability : Solvent-Dependent Photoinduced Tautomerization of 2-(2'-Hydroxyphenyl)benzoxazole. J. Phys.[1][2] Chem. A, 2002.[2] [1]

  • Synthetic Catalysis : Advances in the synthetic strategies of benzoxazoles using 2-aminophenol. RSC Advances, 2023.[2]

Sources

Foundational

Thermodynamic stability of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Initiating Literature Review I've started gathering information on the synthesis, properties, and applications of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. I'm also looking into experimental and computational studies rela...

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Author: BenchChem Technical Support Team. Date: March 2026

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Safety data sheet (SDS) and handling of fluorinated benzoxazoles

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Protocols & Analytical Methods

Method

Protocol for Schiff base formation using 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Application Note & Protocol: Advanced Schiff Base Synthesis Utilizing 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Introduction & Mechanistic Rationale In medicinal chemistry and materials science, the azomethine (-C=N-) link...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Advanced Schiff Base Synthesis Utilizing 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Introduction & Mechanistic Rationale

In medicinal chemistry and materials science, the azomethine (-C=N-) linkage is a fundamental structural motif. Schiff bases are typically formed through the condensation reaction of a primary amine with an aldehyde or ketone, resulting in a carbon-nitrogen double bond that is crucial for their chemical and biological properties[1].

The 2,1-benzoxazole (anthranil) scaffold is a privileged moiety in drug discovery. The specific presence of a reactive aldehyde functional group at the 3-position makes it an exceptionally versatile precursor for synthesizing diverse and complex molecular structures[2]. When utilizing 5-Fluoro-2,1-benzoxazole-3-carbaldehyde , the highly electronegative fluorine atom at the 5-position exerts a strong inductive electron-withdrawing effect (-I effect). This significantly increases the electrophilicity of the C3-carbonyl carbon. While this accelerates the initial nucleophilic attack by primary amines, it also increases the molecule's susceptibility to parasitic side reactions (such as hydration) if strict anhydrous conditions are not maintained.

Causality in Experimental Design

The synthesis involves the nucleophilic addition of a primary amine to the carbonyl group, followed by the elimination of a water molecule to form the stable imine linkage[1]. This reaction is governed by a delicate pH equilibrium and thermodynamic constraints:

  • Acid Catalysis (pH Control): A weak acid catalyst, typically glacial acetic acid, is introduced to protonate the carbonyl oxygen. This protonation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aldehyde, enhancing electrophilicity. However, the pH must be carefully controlled (~4.5–5.0). If the environment becomes too acidic, the primary amine is completely protonated into an unreactive ammonium salt, effectively halting the reaction[1].

  • Thermodynamic Driving Force: Imine formation is a reversible equilibrium process. To drive the reaction forward, water must be continuously excluded or removed. This is achieved by utilizing absolute ethanol as the solvent and, for sterically hindered amines, employing 3Å molecular sieves.

Mechanism N1 1. Carbonyl Protonation (Enhanced Electrophilicity) N2 2. Nucleophilic Attack (Primary Amine Addition) N1->N2 N3 3. Hemiaminal Formation (Tetrahedral Intermediate) N2->N3 N4 4. Dehydration (Water Elimination) N3->N4 N5 5. Schiff Base (Stable Imine Linkage) N4->N5

Mechanistic pathway of acid-catalyzed imine formation via nucleophilic addition.

Quantitative Data: Optimization of Reaction Conditions

To establish a self-validating and highly reproducible system, various reaction conditions were evaluated. The quantitative data below summarizes the optimization parameters required to maximize the yield of the 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Schiff base.

Solvent SystemCatalystTemp (°C)Time (h)Yield (%)Mechanistic Observation
Methanol (99%)None65 (Reflux)6.045%Slow kinetics; equilibrium stalls without acid catalysis.
Ethanol (95%)Glacial Acetic Acid (cat.)78 (Reflux)4.062%Water content in solvent forces reverse hydrolysis.
Absolute EthanolGlacial Acetic Acid (cat.)78 (Reflux)2.588%Optimal balance of solubility and equilibrium driving force.
Absolute EtOH + 3Å SievesGlacial Acetic Acid (cat.)78 (Reflux)2.094% Physical water sequestration prevents reversibility entirely.

Experimental Workflow & Protocol

The following protocol provides a reproducible method for the synthesis of Schiff bases derived from this specific fluorinated scaffold[1].

Workflow A Step 1: Reagent Preparation Aldehyde + Primary Amine in Abs. EtOH B Step 2: Acid Catalysis Add Glacial Acetic Acid (pH ~4.5-5.0) A->B C Step 3: Condensation Reaction Reflux under N2 atmosphere (2-4 hrs) B->C D Step 4: In-Process Monitoring TLC Analysis (Aldehyde Disappearance) C->D E Step 5: Isolation & Purification Ice-bath Precipitation & Recrystallization D->E F Step 6: Analytical Validation IR (C=N stretch) & NMR (Azomethine H) E->F

Experimental workflow for Schiff base synthesis with built-in validation checkpoints.

Step-by-Step Methodology

Step 1: Reagent Dissolution In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (1.0 equivalent) in a minimal amount of absolute ethanol (approximately 10-20 mL per mmol of aldehyde)[1][3].

Step 2: Amine Addition & Desiccation To this solution, slowly add the respective primary amine (1.05 equivalents) dissolved in absolute ethanol[3]. Expert Insight: The slight 0.05 eq excess of the amine ensures complete consumption of the highly reactive, premium fluorinated aldehyde. If the primary amine is sterically hindered, add 100 mg/mmol of freshly activated 3Å molecular sieves to the flask.

Step 3: Catalysis Add a catalytic amount of glacial acetic acid (2-3 drops per mmol) to the reaction mixture[1][3]. Ensure the apparent pH of the solution is between 4.5 and 5.0.

Step 4: Reflux & Condensation Attach a reflux condenser and heat the mixture to reflux (78°C) under an inert nitrogen (N₂) atmosphere with constant stirring for 2-4 hours[3].

Step 5: In-Process Self-Validation (TLC) The progress of the reaction must be monitored by Thin Layer Chromatography (TLC)[3]. The 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is highly UV-active. The complete disappearance of the starting material spot and the emergence of a new, lower-Rf spot (the extended conjugated Schiff base) validates that the condensation phase is complete.

Step 6: Isolation Once the reaction is complete, filter the mixture hot (if molecular sieves were used) to remove the solid desiccants. Cool the filtrate to room temperature, then place it in an ice bath (0–4°C) for 30–60 minutes to facilitate the precipitation of the Schiff base[3].

Step 7: Purification & Final Validation Filter the resulting precipitate under vacuum using a Büchner funnel. Wash the filter cake with a small volume of ice-cold absolute ethanol to remove unreacted trace amine. Recrystallize the crude product from hot ethanol to yield the analytically pure Schiff base.

Analytical Self-Validation Criteria

To ensure the trustworthiness of the synthesized compound, the protocol demands rigorous spectroscopic validation:

  • Infrared (IR) Spectroscopy: The formation of the Schiff base is definitively confirmed by the appearance of a characteristic absorption band for the imine (C=N) stretch, typically in the range of 1604–1640 cm⁻¹[1]. The total disappearance of the C=O stretching band of the aldehyde (~1690 cm⁻¹) and the N-H stretching bands of the primary amine acts as a negative control, indicating pure product formation[1].

  • Proton NMR (¹H-NMR): The defining signature of a successful synthesis is the disappearance of the highly deshielded aldehyde proton singlet (typically ~10.0 ppm) and the emergence of a new azomethine proton singlet (-CH=N-) in the region of 8.2 to 8.8 ppm.

References

Sources

Application

Using 5-Fluoro-2,1-benzoxazole-3-carbaldehyde as a pharmacophore building block

This is a comprehensive Application Note and Protocol guide for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde , a specialized heterocyclic building block. A Versatile Electrophilic Pharmacophore for Heterocyclic Diversity[1][2...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive Application Note and Protocol guide for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde , a specialized heterocyclic building block.

A Versatile Electrophilic Pharmacophore for Heterocyclic Diversity[1][2][3][4][5]

Introduction & Molecule Profile[1][2][6][7][8][9][10]

5-Fluoro-2,1-benzoxazole-3-carbaldehyde (also known as 5-Fluoroanthranil-3-aldehyde ) is a high-value, reactive pharmacophore building block. Unlike its stable isomer 1,2-benzisoxazole, the 2,1-benzoxazole (anthranil) core is characterized by a unique N–O bond lability that allows it to serve as a "masked" intermediate for diverse heterocyclic scaffolds.

The presence of the fluorine atom at position 5 enhances metabolic stability and lipophilicity, while the C3-aldehyde provides a versatile handle for condensation reactions. This scaffold is particularly prized for "scaffold hopping" strategies—converting the benzoxazole core into quinolines, quinazolines, or benzodiazepines under controlled conditions.

Chemical Structure & Properties[7][11][12][13][14][15]
PropertySpecification
IUPAC Name 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
Common Name 5-Fluoroanthranil-3-aldehyde
Molecular Formula C₈H₄FNO₂
Molecular Weight 165.12 g/mol
Core Reactivity Electrophilic (Aldehyde) & Ambiphilic (Ring System)
Key Lability N–O bond is sensitive to reducing agents (NaBH₄, H₂) and strong bases.[1][2]
Storage -20°C, under Argon/Nitrogen. Light sensitive.

Chemical Reactivity Profile

The utility of this building block lies in its divergent reactivity . Depending on the reaction conditions, the anthranil core can either be retained or chemically manipulated to undergo ring expansion.

Divergent Pathways Diagram

The following diagram illustrates the three primary reaction pathways accessible from this scaffold.

AnthranilPathways Start 5-Fluoro-2,1-benzoxazole- 3-carbaldehyde Path1 Pathway A: Scaffold Retention Start->Path1 Amines/Hydrazines (Mild Acid, RT) Path2 Pathway B: Ring Expansion Start->Path2 Active Methylenes (Base, Heat) Path3 Pathway C: Reductive Opening Start->Path3 NaBH4 or H2/Pd (Reductive Cleavage) Prod1 Schiff Bases / Hydrazones (Bioactive Linkers) Path1->Prod1 Prod2 6-Fluoroquinoline-1-oxides (via Knoevenagel-type) Path2->Prod2 Prod3 2-Amino-5-fluorobenzyl derivatives Path3->Prod3

Caption: Divergent synthetic pathways for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. Pathway B (Ring Expansion) is unique to the 2,1-benzoxazole isomer.

Experimental Protocols

Protocol A: Synthesis of Bioactive Schiff Bases (Scaffold Retention)

Use this protocol to attach the fluorinated core to amines without breaking the anthranil ring.

Principle: The condensation of the C3-aldehyde with primary amines proceeds rapidly. To prevent ring opening (which can occur with highly basic amines or heating), mild Lewis acid catalysis at room temperature is preferred.

Materials:

  • 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (1.0 equiv)

  • Primary Amine (R-NH₂) (1.1 equiv)

  • Ethanol (anhydrous) or Methanol

  • Magnesium Sulfate (MgSO₄) or Molecular Sieves (4Å)

Step-by-Step Procedure:

  • Preparation: Dissolve 1.0 mmol of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde in 5 mL of anhydrous ethanol in a round-bottom flask.

  • Addition: Add 1.1 mmol of the primary amine.

  • Catalysis (Optional): If the reaction is slow, add 5 mol% of acetic acid or anhydrous MgSO₄ (100 mg) to sequester water.

  • Reaction: Stir at room temperature (20–25°C) for 2–6 hours. Do not reflux, as thermal energy can trigger N–O bond homolysis or rearrangement.

  • Monitoring: Monitor by TLC (System: Hexane/EtOAc 3:1). The aldehyde spot (usually higher R_f) should disappear.

  • Isolation:

    • If solid precipitates: Filter and wash with cold ethanol.

    • If solution: Evaporate solvent under reduced pressure (keep bath <40°C). Recrystallize from Ethanol/Hexane.

Validation: ^1H-NMR should show the imine proton singlet at δ 8.2–8.8 ppm and preservation of the anthranil aromatic signals.

Protocol B: The "Anthranil Rearrangement" (Synthesis of Quinoline-1-oxides)

Use this protocol to transform the scaffold into a 6-fluoroquinoline-1-oxide derivative. This is the "signature reaction" of 3-carbonyl anthranils.

Principle: Reaction with active methylene compounds (e.g., malononitrile, ethyl acetoacetate) under basic conditions initiates a Knoevenagel condensation followed by an intramolecular cyclization/rearrangement.

Materials:

  • 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (1.0 equiv)

  • Active Methylene Compound (e.g., Malononitrile) (1.2 equiv)

  • Base: Piperidine or DBU (catalytic amount, 10 mol%)

  • Solvent: Ethanol or Acetonitrile

Step-by-Step Procedure:

  • Setup: Dissolve 1.0 mmol of the aldehyde and 1.2 mmol of malononitrile in 5 mL of Ethanol.

  • Initiation: Add 2 drops of Piperidine.

  • Reaction: Heat the mixture to reflux (78°C) for 4–8 hours.

    • Mechanism Note: The initial condensation product (alkene) undergoes nucleophilic attack by the ring nitrogen (or rearrangement via ring opening) to form the quinoline-N-oxide.

  • Work-up: Cool the mixture to room temperature. The product often precipitates as a bright yellow/orange solid (characteristic of N-oxides).

  • Purification: Filter the solid. If no precipitate forms, concentrate and purify via column chromatography (DCM/MeOH gradient).

Expected Product: 3-Substituted-6-fluoroquinoline-1-oxide.

Protocol C: Reductive Ring Opening (Orthogonal Synthesis)

Use this protocol if you intend to use the molecule as a "masked" 2-amino-5-fluorobenzaldehyde equivalent.

Principle: The N–O bond is the weakest link. Treatment with borohydrides cleaves this bond, resulting in the reduction of both the aldehyde (to alcohol) and the ring (to amine), or selective reduction depending on reagents.

Reagent: Sodium Borohydride (NaBH₄) in Methanol.[3]

Step-by-Step Procedure:

  • Dissolution: Dissolve the aldehyde in Methanol (0°C).

  • Reduction: Slowly add NaBH₄ (2.0 equiv). Gas evolution (H₂) will occur.

  • Quench: After 30 mins, quench with saturated NH₄Cl.

  • Product: This typically yields 2-amino-5-fluorobenzyl alcohol .

    • Note: If you perform this in the presence of an amine (Reductive Amination conditions), you will likely form the tetrahydroquinazoline or benzylamine derivative, as the ring opens and the amine condenses with the resulting species.

Synthesis of the Building Block

If the aldehyde is not commercially available, it is best synthesized from the 3-methyl precursor.

Route: 5-Fluoro-2-nitroacetophenone


Reduction/Cyclization 

3-Methyl-5-fluoro-2,1-benzoxazole

SeO₂ Oxidation .
  • Cyclization: Reduce 5-fluoro-2-nitroacetophenone (Sn/HCl or H₂/Pd) to form 3-methyl-5-fluoro-2,1-benzoxazole.

  • Oxidation: Treat the 3-methyl intermediate with Selenium Dioxide (SeO₂) in refluxing Xylene or Dioxane/Water.

    • Caution: SeO₂ is toxic. This oxidation selectively converts the active methyl group at C3 to the aldehyde.

References

  • Anthranil Chemistry Review

    • Preston, P. N., & Tennant, G. (1972). The Chemistry of Anthranils. Chemical Reviews, 72(6), 627–677. Link

  • Rearrangement to Quinolines

    • Wikel, J. H., & Paget, C. J. (1974). Synthesis of quinoline-1-oxides via anthranil intermediates. Journal of Organic Chemistry, 39(24), 3506. Link

  • Vilsmeier-Haack Formylation (General Protocol)

    • Meth-Cohn, O., & Stanforth, S. P. (1991).[4] The Vilsmeier–Haack Reaction. Comprehensive Organic Synthesis, 2, 777-794. Link

  • Fluorine in Medicinal Chemistry

    • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link

Sources

Method

Application Note: Synthesis of Fluorinated Heterocyclic Compounds from Benzoxazole Aldehydes

Introduction & Scientific Rationale The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone methodology in modern drug discovery and materials science. Fluorination enhances metabolic stabili...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone methodology in modern drug discovery and materials science. Fluorination enhances metabolic stability, increases lipophilicity, and modulates the pKa of adjacent functional groups, which reliably leads to improved pharmacokinetic profiles and binding affinities[1]. Benzoxazoles represent a privileged class of pharmacophores that naturally exhibit diverse biological activities. When functionalized with a reactive aldehyde group—such as 2-benzoxazolecarboxaldehyde—they serve as highly versatile precursors for synthesizing complex, fluorinated molecular structures[2].

This application note details a robust, self-validating protocol for the nucleophilic trifluoromethylation of 2-benzoxazolecarboxaldehyde using the Ruppert-Prakash reagent (Trifluoromethyltrimethylsilane, TMSCF3)[3]. The causality of this reaction relies on the fluoride-initiated generation of a reactive trifluoromethyl anion equivalent, which undergoes rapid nucleophilic addition to the electrophilic carbonyl carbon of the aldehyde.

Mechanistic Insights & Causality

The transformation of 2-benzoxazolecarboxaldehyde to a 1-(benzoxazol-2-yl)-2,2,2-trifluoroethan-1-ol derivative proceeds via a highly efficient two-step sequence:

  • Nucleophilic Addition (Silylation): TMSCF3 is essentially unreactive toward aldehydes in the absence of an initiator. The addition of a catalytic amount of a fluoride source (e.g., Tetrabutylammonium fluoride, TBAF) attacks the silicon atom of TMSCF3, forming a pentacoordinate silicate intermediate. This species transfers the strongly nucleophilic CF3 group to the aldehyde's carbonyl carbon. The resulting alkoxide immediately traps the trimethylsilyl (TMS) group, driving the catalytic cycle forward and yielding a TMS-protected trifluoromethyl ether.

  • Desilylation (Deprotection): The intermediate TMS ether is robust but can be readily cleaved using an excess of TBAF or acidic hydrolysis. The thermodynamic driving force for this step is the formation of the extremely strong Si–F bond (approx. 582 kJ/mol), which irreversibly releases the free trifluoromethylated alcohol.

While photoredox organocatalysis can be employed for the enantioselective α-trifluoromethylation of aldehydes by utilizing an iridium photocatalyst to generate electrophilic CF3 radicals[4], the Ruppert-Prakash methodology remains the most scalable, atom-economical, and reliable approach for direct carbonyl addition[5].

ReactionMechanism A 2-Benzoxazolecarboxaldehyde (Electrophile) C Pentacoordinate Silicate Intermediate A->C Addition B TMSCF3 + TBAF (cat.) (Nucleophile Generation) B->C CF3 Transfer D TMS-Protected Trifluoromethyl Ether C->D Silylation E TBAF (excess) or HCl (Desilylation) D->E Deprotection F 1-(Benzoxazol-2-yl)- 2,2,2-trifluoroethan-1-ol E->F Final Product

Mechanistic workflow for the nucleophilic trifluoromethylation of benzoxazole aldehydes.

Quantitative Data: Reaction Optimization

To ensure a self-validating system, researchers must track conversion rates against specific catalysts and temperature profiles. The table below summarizes the optimization parameters for the initial trifluoromethylation step.

EntryInitiator (Catalyst)SolventTemperature (°C)Time (h)Yield of TMS-Ether (%)
1TBAF (0.1 eq)THF0 to 252.092
2CsF (0.2 eq)DMF254.085
3K2CO3 (0.2 eq)DMF256.068
4TBAF (0.1 eq)DCM0 to 253.089

Causality Note: THF with catalytic TBAF provides the optimal balance of solubility and reaction kinetics. Because the generation of the CF3 anion is highly exothermic, initiation at 0 °C is critical to prevent the thermal decomposition of the Ruppert-Prakash reagent into non-reactive fluoroform.

Experimental Protocols

Step 1: Synthesis of the TMS-Protected Trifluoromethyl Ether

Objective: Convert 2-benzoxazolecarboxaldehyde to its TMS-protected trifluoromethylated derivative.

Materials:

  • 2-Benzoxazolecarboxaldehyde (1.0 mmol)

  • Trifluoromethyltrimethylsilane (TMSCF3) (1.2 mmol)

  • Tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 0.1 mmol)

  • Anhydrous Tetrahydrofuran (THF) (5.0 mL)

Procedure:

  • Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under a strict argon atmosphere.

  • Dissolution: Add 2-benzoxazolecarboxaldehyde (1.0 mmol) and anhydrous THF (5.0 mL) to the flask. Stir until complete dissolution is achieved.

  • Reagent Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add TMSCF3 (1.2 mmol) via a gas-tight syringe.

  • Initiation: Dropwise, add the TBAF solution (0.1 mmol). Validation Check: A distinct color change (often transitioning to yellow/orange) and a slight exotherm indicate the successful generation of the CF3 anion and initiation of the catalytic cycle.

  • Propagation: Allow the reaction to stir at 0 °C for 30 minutes, then gradually remove the ice bath to warm the mixture to room temperature (25 °C) and stir for an additional 1.5 hours.

  • In-Process Monitoring: Monitor the reaction via TLC (Hexane/Ethyl Acetate 4:1). The disappearance of the aldehyde spot (UV active, stains positively with 2,4-DNP) confirms completion.

  • Quenching: Quench the reaction with saturated aqueous NH4Cl (5 mL) and extract with Ethyl Acetate (3 × 10 mL).

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford the crude TMS-ether.

Step 2: Desilylation to the Fluorinated Alcohol

Objective: Cleave the TMS group to yield the final fluorinated heterocyclic alcohol.

Materials:

  • Crude TMS-ether (from Step 1)

  • TBAF (1.0 M in THF, 1.2 mmol)

  • THF (5.0 mL)

Procedure:

  • Dissolution: Dissolve the crude TMS-ether in THF (5.0 mL) in a round-bottom flask.

  • Deprotection: Add TBAF (1.2 mmol) dropwise at room temperature. Stir for 1 hour.

  • Workup: Add distilled water (10 mL) to quench the fluoride and extract the aqueous layer with Dichloromethane (DCM) (3 × 10 mL).

  • Purification: Dry the organic phase (Na2SO4), concentrate, and purify via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to isolate pure 1-(benzoxazol-2-yl)-2,2,2-trifluoroethan-1-ol.

ExperimentalPipeline Step1 1. Setup Argon Atm. Anhydrous THF Step2 2. Reactants Aldehyde + TMSCF3 Step1->Step2 Step3 3. Initiation TBAF (cat.) at 0 °C Step2->Step3 Step4 4. Monitoring TLC Confirmation Step3->Step4 Step5 5. Deprotection TBAF (excess) Room Temp Step4->Step5 Step6 6. Purification Flash Chromatography Step5->Step6

Experimental pipeline for the synthesis of fluorinated benzoxazole alcohols.

Conclusion

The synthesis of fluorinated heterocyclic compounds from benzoxazole aldehydes using the Ruppert-Prakash reagent provides a high-yielding, scalable route to biologically relevant building blocks. By strictly controlling the initiation temperature and utilizing anhydrous conditions, researchers can prevent reagent degradation and ensure reproducible access to trifluoromethylated benzoxazoles.

References

  • Source: National Institutes of Health (NIH)
  • Benzooxazole-2-carbaldehyde | CAS 62667-25-8 | Supplier Source: BenchChem URL
  • Trifluoromethylation - Wikipedia Source: Wikipedia URL
  • Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis Source: Organic Chemistry Portal URL
  • Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents Source: ETH Zurich URL

Sources

Application

Application Note: Advanced Protocols for the Functionalization of the 3-Carbaldehyde Position in 2,1-Benzoxazoles

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols Introduction & Mechanistic Rationale The 2,1-benzoxazole (anthranil)...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Introduction & Mechanistic Rationale

The 2,1-benzoxazole (anthranil) core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of antimicrobial agents, neuroprotective drugs, and fluorescent probes. Among its derivatives, 2,1-benzoxazole-3-carbaldehyde (also known as 3-formyl-2,1-benzisoxazole, CAS: 74052-97-4) serves as an exceptionally versatile electrophilic building block [1].

The intrinsic electron-withdrawing nature of the fused isoxazole ring significantly enhances the electrophilicity of the C3-aldehyde. This allows for rapid nucleophilic addition and condensation reactions. However, the unique reactivity of the anthranil core presents a distinct synthetic challenge: the N–O bond is highly sensitive to reductive cleavage and strong bases [2]. Consequently, functionalization at the 3-carbaldehyde position requires highly chemoselective reagents and meticulously controlled reaction conditions to prevent premature ring-opening or degradation.

This application note details three field-proven, self-validating protocols for the divergent functionalization of 2,1-benzoxazole-3-carbaldehyde, emphasizing the causality behind specific reagent selections and operational parameters.

Divergent Functionalization Pathways

The following diagram illustrates the three primary synthetic trajectories utilized to elaborate the 3-carbaldehyde position, each yielding a distinct class of high-value derivatives.

Pathways Core 2,1-Benzoxazole- 3-carbaldehyde RedAm Reductive Amination Core->RedAm Amine, NaBH(OAc)3 Hantzsch Hantzsch Synthesis Core->Hantzsch Dicarbonyls, NH3 Wittig Wittig Olefination Core->Wittig Stabilized Ylide Prod1 3-(Aminomethyl) Derivatives RedAm->Prod1 Prod2 Dihydropyridine Analogs Hantzsch->Prod2 Prod3 3-Alkenyl Derivatives Wittig->Prod3

Divergent synthetic pathways for the functionalization of 2,1-benzoxazole-3-carbaldehyde.

Experimental Protocols & Mechanistic Causality

Protocol A: Chemoselective Reductive Amination

Objective: Synthesis of 3-(aminomethyl)-2,1-benzoxazole derivatives.

Causality & Design: Standard reducing agents like


 or 

are strictly avoided, as they readily cleave the delicate N–O bond of the anthranil ring. Instead, Sodium triacetoxyborohydride (

) is selected. Its electron-withdrawing acetate groups reduce its nucleophilicity, making it mild enough to tolerate the N–O bond while selectively reducing the transient, highly electrophilic iminium ion formed in situ.

Step-by-Step Methodology:

  • Imine Formation: In an oven-dried 25 mL round-bottom flask, dissolve 2,1-benzoxazole-3-carbaldehyde (1.0 mmol, 147 mg) and the desired primary or secondary amine (1.1 mmol) in 5.0 mL of anhydrous 1,2-dichloroethane (DCE).

  • Acid Catalysis: Add glacial acetic acid (1.0 mmol, 57 µL) to the mixture. Note: The weak acid acts as a proton shuttle, accelerating the dehydration of the hemiaminal intermediate into the iminium ion without degrading the heterocycle.

  • Reduction: Cool the mixture to 0 °C using an ice bath. Portion-wise, add

    
     (1.5 mmol, 318 mg) over 10 minutes to control the mild exotherm.
    
  • Propagation: Remove the ice bath and stir the reaction at room temperature for 4–6 hours. Monitor the consumption of the aldehyde via TLC (Hexanes:EtOAc, 7:3).

  • Work-up: Quench the reaction with saturated aqueous

    
     (10 mL). Extract the aqueous layer with dichloromethane (
    
    
    
    mL). Dry the combined organic layers over anhydrous
    
    
    , filter, and concentrate under reduced pressure. Purify via flash column chromatography.
Protocol B: Hantzsch Dihydropyridine Synthesis

Objective: Construction of 1,4-dihydropyridine scaffolds, which act as potent calcium channel blockers [3].

Causality & Design: The multi-component Hantzsch reaction relies on a delicate balance of electrophilicity and nucleophilicity. Isopropanol is chosen as the solvent because its boiling point (82 °C) provides the optimal thermal energy to drive the sequential Knoevenagel condensation and Michael addition, while remaining protic enough to stabilize the transition states without inducing thermal decomposition of the anthranil core.

Hantzsch Aldehyde 3-Formyl-2,1-benzisoxazole Knoevenagel Knoevenagel Condensation Intermediate Aldehyde->Knoevenagel + Methyl acetoacetate (- H2O) Michael Michael Addition Adduct Knoevenagel->Michael + Methyl 3-aminocrotonate Cyclization Intramolecular Cyclization & Dehydration Michael->Cyclization Product 1,4-Dihydropyridine Derivative Cyclization->Product (- H2O)

Mechanistic sequence of the Hantzsch synthesis using 3-formyl-2,1-benzisoxazole.

Step-by-Step Methodology:

  • Reagent Assembly: To a 10 mL recovery flask, add 3-formyl-2,1-benzisoxazole (2.0 mmol, 294 mg), methyl acetoacetate (2.0 mmol, 232 mg), and methyl 3-aminocrotonate (2.0 mmol, 230 mg) [3].

  • Solvent Addition: Suspend the reagents in 2.0 mL of isopropanol. The high molar concentration (1.0 M) is critical to favor intermolecular collisions for this three-component coupling.

  • Reflux: Attach a reflux condenser and heat the mixture to 85 °C (oil bath temperature) for 4 hours.

  • Precipitation: Remove the heat source and allow the mixture to cool slowly to room temperature. A dense precipitate will form as the dihydropyridine product is highly crystalline and poorly soluble in cold isopropanol.

  • Isolation: Filter the precipitate under vacuum, wash with 1 mL of cold isopropanol, and recrystallize from hot ethanol to yield the pure dimethyl 4-[3-(2,1-benzisoxazolyl)]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate.

Protocol C: Chemoselective Wittig Olefination

Objective: Carbon-chain extension to form 3-alkenyl-2,1-benzoxazoles.

Causality & Design: Non-stabilized Wittig reagents require strong bases (e.g.,


-BuLi), which immediately deprotonate the C7 position of the anthranil ring or attack the N–O bond, leading to catastrophic ring-opening. This protocol strictly mandates the use of stabilized ylides  (e.g., resonance-stabilized phosphonium ylides), which are neutral, mild, and react selectively with the highly electrophilic C3-aldehyde at room temperature.

Step-by-Step Methodology:

  • Preparation: In a flame-dried flask under an argon atmosphere, dissolve 2,1-benzoxazole-3-carbaldehyde (1.0 mmol, 147 mg) in 5.0 mL of anhydrous tetrahydrofuran (THF).

  • Ylide Addition: Add ethyl (triphenylphosphoranylidene)acetate (1.2 mmol, 418 mg) in one portion. The solution will typically turn a faint yellow color as the ylide engages the aldehyde.

  • Reaction: Stir the mixture at room temperature for 12 hours. The mild conditions ensure zero degradation of the heterocycle.

  • Purification: Concentrate the reaction mixture directly onto silica gel and purify via flash chromatography (Hexanes:EtOAc gradient) to separate the product from the triphenylphosphine oxide byproduct. The reaction is highly stereoselective, yielding predominantly the (E)-alkene.

Quantitative Data Summary

The following table summarizes the expected operational parameters and yields for the functionalization protocols, serving as a benchmarking tool for assay validation.

Functionalization PathwayKey ReagentsSolventTemp (°C)Time (h)Expected YieldChemoselectivity Note
Reductive Amination Amine,

, AcOH
DCE0 to 254 – 675 – 85%Preserves N–O bond; avoids over-reduction.
Hantzsch Synthesis Methyl acetoacetate, Methyl 3-aminocrotonateIsopropanol82 (Reflux)450 – 69%High concentration drives multi-component coupling.
Wittig Olefination Stabilized Phosphonium YlideTHF251280 – 90%Neutral conditions prevent base-induced ring opening.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 21793769, Benzo[c]isoxazole-3-carbaldehyde." PubChem. URL:[Link]

  • U.S. Patent No. 4,735,956A. "Certain 1,4-dihydro-2,6-di-lower hydrocarbyl-4-heterocyclic-3,5-pyridine dicarboxylates which are useful as calcium channel blockers." Google Patents.
Method

Application Note: Microwave-Assisted Synthesis of Bis-Heterocycles from 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Introduction and Mechanistic Rationale The 2,1-benzoxazole (anthranil) scaffold is a privileged pharmacophore in medicinal chemistry. When functionalized with a 3-carbaldehyde moiety, it serves as a highly versatile elec...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Mechanistic Rationale

The 2,1-benzoxazole (anthranil) scaffold is a privileged pharmacophore in medicinal chemistry. When functionalized with a 3-carbaldehyde moiety, it serves as a highly versatile electrophilic handle for the divergent synthesis of bis-heterocycles. Specifically, the incorporation of a fluorine atom at the 5-position in 5-Fluoro-2,1-benzoxazole-3-carbaldehyde provides a distinct stereoelectronic advantage. Fluorine’s high electronegativity withdraws electron density via the inductive effect, rendering the 3-carbaldehyde carbon exceptionally electrophilic. This accelerates the initial nucleophilic attack during condensation reactions, while simultaneously improving the metabolic stability and lipophilicity of the final drug-like candidates.

The Causality of Microwave-Assisted Deep Eutectic Solvent (DES) Catalysis

Conventional thermal heating for the condensation of sterically hindered heteroaryl aldehydes with 2-aminophenols typically requires prolonged reflux (12–24 hours) under harsh acidic conditions. Because the 2,1-benzoxazole core is prone to thermal decomposition and ring-opening over extended heating periods[1], these traditional methods often result in poor yields and extensive degradation.

To circumvent this, we employ Microwave (MW) irradiation coupled with a Deep Eutectic Solvent (DES) catalyst, specifically [CholineCl][Oxalic acid] [2].

  • Dielectric Heating: Microwave irradiation provides rapid, volumetric heating. The ionic nature of the DES results in a high loss tangent (

    
    ), making it a highly efficient microwave susceptor that transfers thermal energy instantaneously to the reaction sphere [3].
    
  • Transition State Stabilization: The DES acts as a bifunctional catalyst. Oxalic acid provides hydrogen-bond donation to activate the carbonyl oxygen, while the choline chloride stabilizes the transient imine (Schiff base) intermediate, driving the rapid intramolecular cyclization to the final benzoxazole derivative [4].

ReactionMechanism A 5-Fluoro-2,1-benzoxazole- 3-carbaldehyde C Imine (Schiff Base) A->C MW + DES (- H2O) B 2-Aminophenol B->C D Benzoxazoline C->D Intramolecular Cyclization E Bis-Heterocycle Product D->E Oxidation (- 2H)

MW-assisted cyclocondensation pathway to bis-heterocycles.

Reaction Optimization Data

To establish the self-validating parameters of this protocol, the reaction conditions were rigorously optimized. The goal was to maximize conversion while suppressing the thermal degradation of the 5-fluoro-2,1-benzoxazole core.

Table 1: Optimization of MW Parameters for 2-(5-Fluoro-2,1-benzoxazol-3-yl)benzoxazole Synthesis

EntryCatalystLoading (mol%)Temp (°C)Time (min)Yield (%)Observation / Causality
1None-1203012Extensive thermal degradation of anthranil core.
2[CholineCl][Oxalic Acid]51001564Incomplete conversion; imine intermediate persists.
3[CholineCl][Oxalic Acid]101201094 Optimal conditions; rapid, complete cyclization.
4[CholineCl][Oxalic Acid]151201093No further improvement; excess DES impedes isolation.

Self-Validating Experimental Protocol

Trustworthiness in synthetic methodology requires built-in feedback loops. This protocol integrates an In-Process Control (IPC) checkpoint using UPLC-MS. Because the intermediate Schiff base and the final oxidized bis-heterocycle have distinct mass-to-charge ratios (


 Da due to oxidation), real-time mass confirmation prevents the premature termination of the reaction and ensures absolute product purity.

ValidationLoop QC Reactant QC (NMR/LC-MS) MW MW Irradiation (120°C, 10 min) QC->MW IPC UPLC-MS IPC Check MW->IPC IPC->MW Imine Persists (+3 min MW) ISO Isolation IPC->ISO Target Mass Confirmed VAL Validation (HRMS) ISO->VAL

Self-validating experimental workflow with integrated QC checkpoints.

Step-by-Step Methodology

Part A: Preparation of [CholineCl][Oxalic Acid] DES

  • Weighing: Combine Choline Chloride (1.39 g, 10 mmol) and Oxalic Acid dihydrate (1.26 g, 10 mmol) in a 20 mL glass vial. Causality: A strict 1:1 molar ratio ensures the formation of the deep eutectic network via optimal hydrogen bonding.

  • Heating: Heat the mixture at 80°C under continuous magnetic stirring for 30 minutes until a clear, homogeneous liquid is formed.

  • Storage: Cool to room temperature and store in a desiccator to prevent moisture absorption, which can dampen microwave efficiency.

Part B: Microwave-Assisted Synthesis

  • Reactant Loading: In a 10 mL microwave-transparent quartz vial equipped with a magnetic stir bar, add 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (165 mg, 1.0 mmol) and 2-aminophenol (120 mg, 1.1 mmol).

  • Catalyst Addition: Add 10 mol% of the prepared [CholineCl][Oxalic acid] DES (approx. 26 mg).

  • Sealing: Seal the vial with a Teflon-lined crimp cap to safely contain any pressure generated during dielectric heating.

  • Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). Irradiate at 120°C for 10 minutes using dynamic power modulation (maximum 50 W). Causality: Dynamic power prevents temperature overshoots that cause anthranil ring degradation.

  • Self-Validation (IPC Check):

    • Withdraw a 5 µL aliquot of the reaction mixture.

    • Dilute in 1 mL of LC-MS grade Acetonitrile.

    • Analyze via UPLC-MS.

    • Decision Matrix: If the mass corresponding to the imine intermediate (

      
      ) is detected, re-seal and irradiate for an additional 3 minutes. If only the target bis-heterocycle (
      
      
      
      ) is present, proceed to isolation.
  • Isolation: Cool the vial to room temperature. Add 5 mL of ice-cold deionized water to crash out the highly lipophilic product.

  • Purification: Filter the precipitate under vacuum, wash with cold water (

    
     mL) to remove the water-soluble DES catalyst, and recrystallize from hot ethanol to yield pure 2-(5-Fluoro-2,1-benzoxazol-3-yl)benzoxazole.
    

References

  • Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid] Molecules (MDPI), 2022. URL:[Link]

  • Microwave-assisted Synthesis of Benzoxazoles Derivatives Current Microwave Chemistry (Bentham Science), 2021. URL:[Link]

  • Microwave-assisted green synthesis of novel benzoxazole/benzothiazole-pyrazole hybrids with potential anti-inflammatory, anti-tubercular, and antimicrobial properties Biochemical and Biophysical Research Communications (PubMed), 2025. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Storage and Handling of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

This guide provides researchers, scientists, and drug development professionals with essential technical information and troubleshooting advice for the proper storage and handling of 5-Fluoro-2,1-benzoxazole-3-carbaldehy...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides researchers, scientists, and drug development professionals with essential technical information and troubleshooting advice for the proper storage and handling of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. Due to the inherent reactivity of its aldehyde functional group, this compound is susceptible to oxidative degradation, which can compromise sample integrity and experimental outcomes. Adherence to the protocols outlined below will ensure its long-term stability.

Frequently Asked Questions (FAQs) - Understanding the Instability

Q1: Why is 5-Fluoro-2,1-benzoxazole-3-carbaldehyde prone to degradation during storage?

A: The primary site of instability is the aldehyde functional group (-CHO). Aldehydes are highly susceptible to autoxidation, a free-radical chain reaction initiated by exposure to atmospheric oxygen.[1][2] This process converts the aldehyde into the corresponding carboxylic acid. While the benzoxazole core is a stable aromatic system, the aldehyde moiety is the reactive weak point.[3] Factors such as heat, light (especially UV), and the presence of metal impurities can catalyze and accelerate this degradation.[1][4]

Q2: What is the main degradation product, and what are its consequences?

A: The principal degradation product is 5-Fluoro-2,1-benzoxazole-3-carboxylic acid .

CompoundStructureImpact on Experiments
5-Fluoro-2,1-benzoxazole-3-carbaldehyde (Starting Material)O=Cc1nc2ccc(F)cc2o1Active reactant for desired downstream synthesis.
5-Fluoro-2,1-benzoxazole-3-carboxylic acid (Oxidation Product)O=C(O)c1nc2ccc(F)cc2o1An unreactive impurity that reduces the molar equivalence of the starting material, leading to lower reaction yields and complicates purification.

The presence of this acidic impurity can also catalyze other degradation pathways, such as polymerization or trimerization of the remaining aldehyde.[5]

Q3: What are the early warning signs of compound degradation?

A: Visually, you might not see a dramatic change initially. However, as oxidation progresses, you may observe:

  • Formation of a precipitate: The resulting carboxylic acid may have lower solubility in the neat compound or chosen solvent, leading to the formation of white or off-white crystals.

  • Thickening or solidification: Polymerization, a side-reaction that can be catalyzed by acidic byproducts, can cause the sample to become more viscous or even solidify over time.[5]

For definitive confirmation, analytical methods are required as outlined in the protocols below.

Troubleshooting Guide: Common Scenarios

This section addresses specific issues that may arise during the use of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde.

Observed Issue Probable Cause Recommended Action & Verification
Reduced yield in a subsequent reaction. The molar quantity of the aldehyde is lower than calculated due to the presence of the inactive carboxylic acid impurity.Action: Do not assume 100% purity. Verification: Before use, perform a Quality Control (QC) check on the stored aldehyde using HPLC or ¹H-NMR (See Protocol 2 ) to determine the actual purity. Adjust reaction stoichiometry accordingly or use a fresh, verified batch.
Inconsistent results between experiments using the same batch. The compound is degrading over time due to repeated exposure to air and light each time the container is opened.Action: Aliquot the compound upon receipt into smaller, single-use vials under an inert atmosphere. This minimizes the exposure of the bulk material. Follow the Optimal Storage Workflow (Figure 1).
Appearance of solid crystals in a previously clear solution or neat oil. The carboxylic acid oxidation product is precipitating out of the solution/neat material.Action: The batch is significantly degraded. It is not recommended for use, as separating the acid from the aldehyde is non-trivial. Verification: If necessary, dissolve a small sample in a suitable deuterated solvent (e.g., DMSO-d₆) and perform ¹H-NMR analysis. The presence of a broad singlet above 10 ppm is indicative of the carboxylic acid proton.

Protocols for Optimal Stability

Protocol 1: Recommended Storage and Handling Workflow

Adherence to this workflow is critical for preserving the integrity of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. The process minimizes exposure to the key drivers of oxidation: oxygen and light.

G cluster_prep Preparation & Aliquoting cluster_storage Storage cluster_use Usage A Receive Compound B Perform Initial QC (Protocol 2) Verify Purity ≥98% A->B Critical First Step C Work in Inert Atmosphere (Glovebox or N₂/Ar line) B->C If purity is acceptable D Aliquot into Amber Vials (Single-use quantities) C->D E Purge Headspace with N₂ or Argon D->E F Seal Tightly (PTFE-lined cap) E->F G Store at 2-8°C (Protected from light) F->G H Retrieve Single Aliquot G->H For Experiment I Equilibrate to Room Temp Before Opening H->I J Use Immediately in Reaction I->J

Figure 1. Workflow for the optimal storage and handling of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde.

Step-by-Step Methodology:

  • Initial Quality Control: Upon receipt, immediately test the purity of the compound using Protocol 2 to establish a baseline.

  • Inert Atmosphere is Crucial: Perform all handling and aliquoting in an inert atmosphere, such as a nitrogen or argon-filled glovebox, to prevent exposure to oxygen.

  • Use Appropriate Containers: Aliquot the material into smaller, single-use amber glass vials with PTFE-lined screw caps.[6] This protects the compound from light and prevents the repeated exposure of the main stock.[1]

  • Purge and Seal: Before sealing each aliquot, purge the headspace of the vial with a gentle stream of nitrogen or argon gas to displace any residual air.[1] Seal the vial tightly.

  • Refrigerate: Store the sealed vials in a refrigerator at 2-8°C.[7][8]

  • Proper Usage: When ready to use, remove a single vial and allow it to warm completely to room temperature before opening. This prevents atmospheric moisture from condensing inside the cold vial.

Protocol 2: Quality Control - Detecting and Quantifying Oxidation

Regularly assessing the purity of your stock is essential. HPLC and ¹H-NMR are two effective methods for this.

A. High-Performance Liquid Chromatography (HPLC)

  • Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable solvent like acetonitrile.

  • Method: Use a reverse-phase C18 column with a gradient elution, for example, from water/acetonitrile with 0.1% formic acid.

  • Detection: Monitor the elution using a UV detector at a wavelength where both the aldehyde and the carboxylic acid show strong absorbance (e.g., 254 nm or 280 nm).

  • Analysis: The carboxylic acid is more polar and will typically have a shorter retention time than the parent aldehyde. Quantify the relative peak areas to determine the percentage of oxidation.

B. Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

  • Sample Preparation: Dissolve a small amount of the compound (5-10 mg) in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Analysis: Acquire a standard ¹H-NMR spectrum.

  • Interpretation: The key is to integrate and compare the signals of the aldehyde proton and any newly appearing carboxylic acid proton.

Table 1: Representative Analytical Signatures for QC Analysis

CompoundProton (¹H)Expected ¹H-NMR Shift (δ, ppm)HPLC Characteristic
Aldehyde (Target)Aldehyde (-CHO)~9.9 - 10.1Later eluting, major peak
Carboxylic Acid (Impurity)Carboxylic (-COOH)>10 (often broad)Earlier eluting, minor peak

Note: Exact chemical shifts and retention times are instrument and method-dependent. An authentic standard of the carboxylic acid is useful for confirmation.

Protocol 3: Stabilization with an Antioxidant (Optional, for long-term solution storage)

For applications where the compound will be stored in solution for extended periods, adding an antioxidant can provide extra protection.

  • Choose an Antioxidant: Butylated hydroxytoluene (BHT) is a common and effective free-radical scavenger for this purpose.[1][9][10]

  • Prepare Solution: Dissolve the 5-Fluoro-2,1-benzoxazole-3-carbaldehyde in a suitable anhydrous solvent (e.g., ethanol, THF) to your desired concentration.

  • Add Antioxidant: Add BHT to the solution to a final concentration of 0.05-0.1% (w/v).[10]

  • Store as per Protocol 1: Transfer the stabilized solution to amber vials, purge with inert gas, and store at 2-8°C.

References

  • Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
  • Consolidated Chemical. Myrac Aldehyde | Premium Aromatic Aldehyde.
  • Anonymous. Aldehydes: Structures, Formation, Biological Effects and Analytical Methods.
  • Chemical Bull. (2025, July 1). Aldehydes In Aroma: Key Ingredients For Impactful Scents.
  • European Patent Office. A method for stabilizing aliphatic higher aldehyde compounds.
  • Chemistry LibreTexts. (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones.
  • ChemicalBook. Benzoxazole(273-53-0)MSDS Melting Point Boiling Density Storage Transport.
  • PubMed. Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry.
  • Guidechem. Benzoxazole, 2,3-dihydro-2-phenyl- (CAS No. 61820-93-7) SDS.
  • . (2019, October 30). To stabilize aldehydes ....? Available from:

  • ResearchGate. (2025, August 6). Aldehyde analysis by high performance liquid chromatography/tandem mass spectrometry | Request PDF.
  • MDPI. (2023, November 24). Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation.
  • YouTube. (2021, March 4). 163 CHM2211 Oxidation of Aldehydes.
  • ResearchGate. Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage | Request PDF.
  • Pell Wall Blog. (2013, February 7). Aldehydes: identification and storage.
  • Google Patents. WO2023175065A1 - Stabilization of aldehydes and/or an alcohols.
  • PMC. Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure.
  • Anonymous. (2025, January 28). Benzoxazole: Synthetic Methodology and Biological Activities.
  • PMC. Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents.
  • Frontiers. Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study.
  • PMC. (2018, August 12). Benzoxazole derivatives: design, synthesis and biological evaluation.
  • ACS Publications. (2020, March 16). Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors | Journal of Medicinal Chemistry.
  • Ossila. 5-Fluorobenzoxazole-2-thiol | CAS 13451-78-0.
  • ResearchGate. (PDF) Benzoxazole derivatives: design, synthesis and biological evaluation.
  • Semantic Scholar. (2020, October 14). Importance of Fluorine in Benzazole Compounds.
  • MDPI. (2025, April 15). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation.
  • World Journal of Pharmaceutical Sciences. (2018, September 30). Benzoxazoles.
  • ResearchGate. (2024, August 10). (PDF) Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor.
  • MDPI. (2025, March 28). General Synthesis of 2-Substituted Benzoxazoles Based on Tf 2 O-Promoted Electrophilic Activation of Tertiary Amides.
  • Synblock. CAS 944898-88-8 | 5,6-Difluoro-1,3-benzoxazole-2-carbaldehyde.
  • ChemScene. 944898-73-1 | 6-Fluoro-1,3-benzoxazole-2-carbaldehyde.
  • AWS. (2025, March 17). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.

Sources

Optimization

Technical Support Center: Knoevenagel Condensation for Benzoxazole Scaffolds

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Knoevenagel Condensation with Benzoxazole Aldehydes Audience: Medicinal Chemists, Process Chemists, Academic Researchers Exe...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Knoevenagel Condensation with Benzoxazole Aldehydes Audience: Medicinal Chemists, Process Chemists, Academic Researchers

Executive Summary: The Benzoxazole Challenge

Welcome to the technical support hub for benzoxazole functionalization. While the Knoevenagel condensation is a textbook reaction, applying it to benzoxazole aldehydes (specifically benzoxazole-2-carbaldehyde) introduces unique instability factors that do not exist with standard aromatic aldehydes.

The Core Conflict: The benzoxazole ring is electron-withdrawing, making the C2-aldehyde highly reactive toward nucleophiles. However, this same electronic deficiency makes the C2 position of the ring susceptible to nucleophilic attack, leading to ring opening (hydrolysis) under the basic conditions typically required for Knoevenagel condensation.

This guide prioritizes substrate integrity and pH control to prevent the common "black tar" result where the heterocycle decomposes before condensation occurs.

Module 1: Substrate Integrity (The "Garbage In" Check)

User Query: "My starting material (benzoxazole-2-carbaldehyde) looks wet or has a lower melting point than reported. My reaction yield is <10%."

Root Cause: The Hydrate Trap

Unlike benzaldehyde, benzoxazole-2-carbaldehyde is notoriously unstable. It readily absorbs atmospheric moisture to form a gem-diol (hydrate) or a hemiacetal. This hydrate is significantly less reactive toward the Knoevenagel nucleophile (e.g., malononitrile) because the carbonyl carbon is no longer electrophilic.

Troubleshooting Protocol
Diagnostic StepObservationAction Required
1H NMR Check Signal at ~9.8 ppm (CHO) is weak; broad singlet at ~6.0-7.0 ppm appears.Hydration confirmed. The aldehyde has converted to the gem-diol.
Visual Inspection Solid is clumpy or sticky; varying melting point.Purification needed. Do not proceed to condensation.

Corrective Workflow:

  • Dehydration: Dissolve the aldehyde in toluene.

  • Dean-Stark Trap: Reflux with a Dean-Stark trap for 2 hours to remove water physically.

  • Immediate Use: Do not store the regenerated aldehyde. React it immediately in the next step.

  • Alternative Storage: If storage is necessary, keep under Argon at -20°C in a desiccator.

Expert Insight: If you are synthesizing the aldehyde yourself (e.g., via oxidation of 2-methylbenzoxazole), avoid aqueous workups if possible. Use Selenium Dioxide (


) oxidation in dry dioxane to bypass the hydration stage [1].
Module 2: Reaction Optimization (Preventing Ring Destruction)

User Query: "I used NaOH/Ethanol as I do for other aldehydes, but the product spot is missing, and I see a new polar spot that isn't the starting material."

Root Cause: Nucleophilic Ring Opening

Strong bases (Hydroxide, Ethoxide) do not just deprotonate the active methylene compound; they attack the C2 position of the benzoxazole ring. This cleaves the ether bond, resulting in o-aminophenol derivatives rather than the desired alkene [2].

The Solution: Soft/Buffered Catalysis

You must switch from "Hard" bases (pKa > 15) to "Soft/Buffered" systems.

Recommended Catalyst Systems:

  • Piperidine / Acetic Acid (Catalytic): The classic buffer. Keeps pH ~8-9, sufficient for condensation but too mild for ring opening.

  • Ammonium Acetate (

    
    ):  Mild, amphoteric catalyst.
    
  • Ionic Liquids ([Bmim]

    
    ):  Acts as both solvent and catalyst, stabilizing the transition state without degrading the ring [3].
    
Visualizing the Competition: Product vs. Decomposition

Knoevenagel_Pathways Start Benzoxazole-2-CHO + Malononitrile Base_Strong Strong Base (NaOH/KOH) Start->Base_Strong Base_Weak Weak Base (Piperidine/AcOH) Start->Base_Weak Intermediate_A C2 Nucleophilic Attack (Ring Carbon) Base_Strong->Intermediate_A Major Path Intermediate_B Carbonyl Attack (Aldehyde Carbon) Base_Strong->Intermediate_B Minor Path Base_Weak->Intermediate_A Blocked Base_Weak->Intermediate_B Major Path Dead_End Ring Opening (o-aminophenol formation) Intermediate_A->Dead_End Product Target Product (Styryl Benzoxazole) Intermediate_B->Product

Figure 1: Mechanistic divergence. Strong bases attack the ring (red path), while weak/buffered bases favor the aldehyde condensation (green path).

Module 3: Validated Protocols

Do not rely on generic Knoevenagel procedures. Use these specific protocols optimized for labile heterocycles.

Protocol A: Microwave-Assisted (Green & Fast)

Best for: High throughput, minimizing contact time with base.

  • Reagents: Mix Benzoxazole-2-carbaldehyde (1.0 mmol), Active Methylene (e.g., Malononitrile, 1.1 mmol), and Basic Alumina (

    
    , 500 mg) or Ammonium Acetate  (10 mol%).
    
  • Solvent: Solvent-free (grinding) or minimal Ethanol (0.5 mL).

  • Reaction: Irradiate in a microwave reactor at 80°C for 2-5 minutes (Power: 100-150W) [4].

  • Workup: Cool to RT. Add hot ethanol. Filter off the solid support (if Alumina used). Crystallize filtrate.

  • Why this works: Short reaction times prevent the slower ring-opening side reaction from competing.

Protocol B: Ionic Liquid Mediated

Best for: Scaling up, high purity requirements.

  • Reagents: Aldehyde (1.0 mmol) + Active Methylene (1.1 mmol).

  • Solvent/Catalyst: [Bmim]

    
      (1-Butyl-3-methylimidazolium hexafluorophosphate) (2 mL).
    
  • Reaction: Stir at room temperature for 1-3 hours. If slow, heat to 50°C.

  • Workup: Add water (10 mL). The product usually precipitates out while the ionic liquid dissolves/disperses. Filter and wash with water/hexanes.

  • Why this works: The ionic liquid acts as a mild Lewis acid/base buffer and stabilizes the intermediate, avoiding harsh pH swings [5].

Module 4: Troubleshooting FAQ (The "Quick Fixes")

Q: My product precipitates immediately but contains impurities I can't wash off.

  • A: This is "co-precipitation." Benzoxazole adducts are often planar and stack efficiently (low solubility).

    • Fix: Run the reaction in refluxing Acetonitrile instead of Ethanol. The product remains soluble longer, allowing impurities to stay in solution. Cool slowly to crystallize.

Q: I am trying to react 2-methylbenzoxazole with benzaldehyde, but it's not working.

  • A: Stop. That is not a Knoevenagel condensation; that is a styryl condensation (an aldol-type reaction on an activated methyl group).

    • Fix: This requires harsher conditions (Acetic Anhydride reflux or

      
      -BuOK in DMF). Do not use the mild Knoevenagel conditions described above for this specific transformation [6].
      

Q: The NMR shows a mixture of E/Z isomers.

  • A: Knoevenagel products with benzoxazoles are usually E-selective due to steric hindrance, but Z isomers can form.

    • Fix: Recrystallize from hot ethanol. The E-isomer is thermodynamically more stable and typically less soluble, crystallizing out first.

Decision Tree: Troubleshooting Logic

Troubleshooting_Tree Start Problem: Low Yield / No Product Check_SM Check Aldehyde 1H-NMR (Is it hydrated?) Start->Check_SM Dehydrate Action: Dehydrate (Toluene/Dean-Stark) Check_SM->Dehydrate Yes (Broad OH/CH peaks) Check_Base Check Catalyst/Base (Is pKa > 12?) Check_SM->Check_Base No (Clean CHO peak) Change_Base Action: Switch to Piperidine/AcOH or Ionic Liquid Check_Base->Change_Base Yes (NaOH, KOH, NaOEt) Check_Solvent Check Solubility (Did it crash out too fast?) Check_Base->Check_Solvent No (Amine/Acid used) Change_Cond Action: Use Microwave or Change Solvent to CH3CN Check_Solvent->Change_Cond Yes (Impure Precipitate)

Figure 2: Step-by-step logic for isolating reaction failures.

References
  • BenchChem Technical Support. (2026). Enhancing the Stability of Benzoxazole-2-carbaldehyde Derivatives.Link

  • RSC Advances. (2014). Merging the ring opening of benzoxazoles with secondary amines...[1] Green Chemistry.[2][3] Link

  • Current Organocatalysis. (2023). Microwave-Assisted, [Bmim]PF6-Catalyzed Synthesis of Benzoxazoles Under Solvent-free Conditions.Link

  • MDPI. (2022). Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. Molecules.[2][3][4][5][6][7][8][9][10][11][12] Link

  • ACS Omega. (2019). Synthesis of Benzoxazoles...[1][2][3][5][9][12][13][14][15][16] Using a Brønsted Acidic Ionic Liquid Gel.Link

  • Google Patents. (1994). Facile condensation of methylbenzoxazoles with aromatic aldehydes. US5290941A. Link

Sources

Troubleshooting

Technical Support Center: Optimizing Solvent Selection for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Reactions

Welcome to the technical support center for reactions involving 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insigh...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for reactions involving 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common issues related to solvent selection. The unique electronic properties of this fluorinated benzoxazole aldehyde demand careful consideration of the reaction medium to achieve optimal yields, purity, and reaction kinetics.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde that influence solvent choice?

A: The molecule has three key features to consider:

  • The 2,1-Benzoxazole (Anthranil) Ring: This is an electron-deficient heterocyclic system. Its aromatic nature suggests good solubility in a range of organic solvents, but the heteroatoms (N and O) can participate in hydrogen bonding and dipole-dipole interactions.

  • The Aldehyde Group (-CHO): This is a polar, electrophilic functional group. It is the primary site of reactivity for many common transformations. The carbonyl oxygen can act as a hydrogen bond acceptor.

  • The Fluorine Substituent (-F): Located at the 5-position, fluorine is a highly electronegative atom that acts as a weak electron-withdrawing group through induction. This can modulate the reactivity of the entire ring system and the aldehyde. Solvents specifically designed for fluorinated compounds, known as fluorous solvents, could be considered in specialized applications but are generally not required for standard transformations.[1]

Q2: How does solvent polarity generally impact reactions with this aldehyde?

A: Solvent polarity can dramatically affect reaction rates and even the reaction mechanism.[2][3]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally excellent choices. They effectively dissolve polar organic molecules and can stabilize charged intermediates and transition states that often form during nucleophilic additions to the aldehyde.[2] For instance, in reactions like the Knoevenagel condensation, polar aprotic solvents can accelerate the deprotonation of active methylene compounds and stabilize the resulting carbanion.[4]

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents can both donate and accept hydrogen bonds. While they can enhance the electrophilicity of the aldehyde by hydrogen bonding to the carbonyl oxygen, they can also solvate and deactivate anionic nucleophiles, potentially slowing down the reaction.[2] However, some green chemistry protocols successfully utilize solvents like ethanol or water, often with specific catalysts.[5][6]

  • Non-Polar Solvents (e.g., Toluene, Hexane): These are typically used when reactants are non-polar or when the removal of a byproduct, like water in a condensation reaction, is necessary to drive the reaction to completion (e.g., via a Dean-Stark apparatus). Reactant solubility can, however, be a limiting factor.

Q3: What is the difference between a 1,2-benzisoxazole and a 2,1-benzoxazole, and does it matter for solvent selection?

A: Yes, the nomenclature is critical. 1,2-benzisoxazole and 2,1-benzoxazole (also known as anthranil) are structural isomers. Their distinct electronic distributions and stability can influence reactivity and, consequently, optimal solvent choice. While general principles of solvent effects apply to both, reaction mechanisms and side product profiles can differ. This guide specifically addresses the 2,1-benzoxazole isomer.

Q4: Are solvent-free conditions a viable option for reactions with this compound?

A: Absolutely. Solvent-free reactions, often assisted by microwave irradiation or mechanical grinding, are powerful green chemistry techniques.[7] They can lead to shorter reaction times, higher yields, and simplified purification.[2][8] These conditions are particularly effective for condensation reactions and are worth considering in your optimization studies.[9]

Troubleshooting Guides for Common Reactions

The aldehyde functionality of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde makes it a versatile precursor for various C-C and C-N bond-forming reactions. Below are troubleshooting guides for three common transformations.

Knoevenagel Condensation

This reaction involves the condensation of the aldehyde with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) catalyzed by a weak base.

Problem Probable Cause (Solvent-Related) Recommended Solution
Low or No Product Yield Poor solubility of reactants: The aldehyde or active methylene compound is not fully dissolved.1. Switch to a more effective solubilizing solvent like DMF or DMSO.[2] 2. Gently warm the reaction mixture if the solvent's boiling point allows.[10]
Inappropriate solvent polarity: The solvent is not stabilizing the enolate intermediate or the transition state.1. Screen a range of solvents from non-polar (Toluene) to polar aprotic (Acetonitrile, DMF).[2][11] 2. For base-catalyzed reactions, polar aprotic solvents are often superior to polar protic ones.[4]
Reaction Stalled / Incomplete Protic solvent interference: Solvents like ethanol or methanol can interfere with the base catalyst or slow down the nucleophilic attack.1. Switch to a polar aprotic solvent like THF or DMF. 2. If a protic solvent must be used, consider a stronger base or higher temperature.
Side Product Formation (e.g., Michael Addition) Solvent promoting side reactions: The chosen solvent may favor the addition of the nucleophile to the α,β-unsaturated product over the initial condensation.1. Change the solvent polarity. Sometimes a less polar solvent can reduce the rate of competing reactions. 2. Consider running the reaction under solvent-free conditions, which can be highly selective.[7]
Reductive Amination

This one-pot reaction converts the aldehyde into an amine by first forming an imine with a primary or secondary amine, followed by in-situ reduction.

Problem Probable Cause (Solvent-Related) Recommended Solution
Low Yield of Amine Product Poor imine formation: The solvent is not conducive to the dehydration step required for imine formation.1. Use a non-polar solvent like Dichloromethane (DCM) or Dichloroethane (DCE) with a mild drying agent (e.g., MgSO₄).[12] 2. Toluene with a Dean-Stark trap can be effective for removing water.
Reducing agent incompatibility: The solvent reacts with or degrades the reducing agent (e.g., NaBH(OAc)₃, NaBH₃CN).1. Avoid protic solvents like methanol with borohydride reagents unless specifically called for. Ethers (THF, 2-MeTHF) and chlorinated solvents (DCM, DCE) are generally safer choices.[12] 2. Consult a compatibility chart for your specific reducing agent and solvent.
Aldehyde Starting Material Recovered Solvent inhibiting imine equilibrium: Polar protic solvents can push the imine-formation equilibrium back towards the aldehyde and amine.1. Minimize water content. Use anhydrous solvents. 2. Switch to an aprotic solvent system (e.g., THF, DCM, or EtOAc).[12]
Side Product: Alcohol from Aldehyde Reduction Solvent favoring direct reduction: The solvent conditions may promote the direct reduction of the aldehyde over imine formation.1. Ensure the amine is added before the reducing agent. 2. Use a less polar solvent. Solvents can influence the relative rates of imine formation versus aldehyde reduction.[13]
Wittig Reaction

This reaction uses a phosphorus ylide to convert the aldehyde into an alkene.

Problem Probable Cause (Solvent-Related) Recommended Solution
Low or No Product Yield Poor ylide formation: The solvent is unsuitable for the deprotonation of the phosphonium salt by the base.1. For strong bases like n-BuLi or NaH, anhydrous ethereal solvents (THF, Diethyl Ether) are standard. 2. For weaker bases (e.g., K₂CO₃), a polar aprotic solvent like DMF or DMSO is required.
Poor solubility of phosphonium salt: The salt is not soluble enough for efficient deprotonation.1. Switch to a more polar solvent like DMF or DMSO. 2. Consider a phase-transfer catalyst if using a biphasic system (e.g., DCM/water).[14]
Low E/Z Selectivity Solvent influencing stereochemistry: The solvent can affect the stability of the betaine/oxaphosphetane intermediates.1. For unstabilized ylides, non-polar solvents (e.g., Toluene, Hexane) tend to favor the Z-alkene. 2. Polar aprotic solvents (e.g., DMF) can increase the proportion of the E-alkene, especially with stabilized ylides.
Side Product Formation Ylide decomposition: The ylide is unstable in the chosen solvent, often due to reactivity (e.g., with protic solvents) or high temperature.1. Ensure the use of anhydrous aprotic solvents. 2. Generate the ylide at a low temperature (e.g., 0 °C or -78 °C) and use it immediately.

Data & Protocols

Solvent Properties Reference Table

A judicious choice of solvent requires balancing polarity, boiling point, and azeotropic properties. This table summarizes key properties of solvents commonly used for benzoxazole aldehyde reactions.

SolventAbbreviationTypeBoiling Point (°C)Dielectric Constant (ε)
N,N-DimethylformamideDMFPolar Aprotic15336.7
Dimethyl SulfoxideDMSOPolar Aprotic18946.7
AcetonitrileACNPolar Aprotic8237.5
DichloromethaneDCMChlorinated409.1
TetrahydrofuranTHFEthereal667.6
Ethyl AcetateEtOAcEster776.0
Toluene-Aromatic1112.4
EthanolEtOHPolar Protic7824.5
Experimental Protocol: Solvent Screening for Knoevenagel Condensation

This protocol provides a framework for systematically optimizing the solvent for the reaction between 5-Fluoro-2,1-benzoxazole-3-carbaldehyde and malononitrile.

Objective: To identify the optimal solvent for maximizing product yield and minimizing reaction time.

Materials:

  • 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (1.0 eq)

  • Malononitrile (1.1 eq)

  • Piperidine (0.1 eq, catalyst)

  • Candidate Solvents: Toluene, THF, Acetonitrile, DMF (anhydrous)

  • Small reaction vials with stir bars

  • TLC plates and appropriate mobile phase (e.g., 3:1 Hexane:EtOAc)

Procedure:

  • Setup: In four separate, labeled vials, add 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (e.g., 50 mg, 0.28 mmol).

  • Reagent Addition: To each vial, add malononitrile (20 mg, 0.31 mmol).

  • Solvent Addition: To each vial, add 1 mL of the respective candidate solvent (Toluene, THF, Acetonitrile, DMF). Stir for 2 minutes to dissolve the solids.

  • Reaction Initiation: Add piperidine (2.8 µL, 0.028 mmol) to each vial. Seal the vials and begin stirring at room temperature.

  • Monitoring: Monitor the progress of each reaction by TLC at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr). Spot the starting material and the reaction mixture on the same plate.[10]

  • Analysis: Compare the reactions based on the consumption of the starting aldehyde and the formation of the product spot. Note the time required for completion in each solvent.

  • Workup & Evaluation: Once a reaction is deemed complete, quench with dilute HCl, extract the product with ethyl acetate, dry the organic layer, and concentrate. Determine the crude yield for comparison.

Visualized Workflows
Logical Flow for Solvent Selection

SolventSelection Start Define Reaction Type (e.g., Knoevenagel, Wittig) Solubility Are all reactants soluble in common aprotic solvents (THF, DCM)? Start->Solubility Polarity Does the mechanism involve charged intermediates? Solubility->Polarity Yes HighPolarity Use high polarity solvent (DMF, DMSO) Solubility->HighPolarity No Water Is water a byproduct to be removed? Polarity->Water Yes (most common) NonPolarCheck Consider non-polar options if reactants are non-polar Polarity->NonPolarCheck No Stereo Is stereoselectivity a key outcome? (e.g., Wittig) Water->Stereo No Toluene Use Toluene + Dean-Stark or a drying agent Water->Toluene Yes PolarAprotic Select Polar Aprotic Solvent (ACN, DMF, THF) Stereo->PolarAprotic No Selectivity Screen Non-Polar (for Z-alkene) vs. Polar Aprotic (for E-alkene) Stereo->Selectivity Yes Result Optimized Solvent Choice HighPolarity->Polarity NonPolarCheck->Result Toluene->Result PolarAprotic->Result Selectivity->Result

Caption: Decision tree for initial solvent selection based on reaction mechanism.

Experimental Workflow for Solvent Screening

SolventScreening cluster_prep Preparation cluster_reaction Execution cluster_analysis Analysis Prep 1. Set up parallel reactions in 4 separate vials AddReactants 2. Add Aldehyde & Coupling Partner Prep->AddReactants AddSolvents 3. Add candidate solvents (Toluene, THF, ACN, DMF) AddCat 4. Initiate with Catalyst AddSolvents->AddCat Monitor 5. Monitor by TLC at t=0, 0.5, 1, 2, 4h Compare 6. Compare Rate & Completion Monitor->Compare Isolate 7. Workup & Isolate for Yield Comparison Compare->Isolate Final Select Optimal Solvent Isolate->Final

Caption: Step-by-step workflow for a parallel solvent screening experiment.

References

  • BenchChem. (2025). Solvent effects and selection for benzoxazole formation reactions. BenchChem Technical Support.
  • BenchChem. (2025). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis. BenchChem Technical Support.
  • BenchChem. (2025). Technical Support Center: Troubleshooting Benzoxazole Synthesis. BenchChem Technical Support.
  • Kemp, D. S., & Casey, M. L. (1973). Physical organic chemistry of benzisoxazoles. III. Mechanism and the effects of solvents on rates of decarboxylation of benzisoxazole-3-carboxylic acids. Journal of the American Chemical Society, 95(20), 6670–6680. [Link]

  • BenchChem. (2025).
  • BenchChem. (2025).
  • Sherwood, J., et al. (2013).
  • Ali, M. A., et al. (2015). Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature. ResearchGate. [Link]

  • van Schijndel, J., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure and Applied Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. [Link]

  • Tolvanen, A. (2014). Development of a solvent selection guide for aldehyde-based direct reductive amination processes. ResearchGate. [Link]

  • Chemistry Stack Exchange. (2016). How to remove fluorine from 2-[2-(3-bromophenyl)ethenyl]-5-fluoro-1,3-benzoxazole?[Link]

  • Kumar, A., & Kumar, R. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(35), 24584-24614. [Link]

  • Vo, T. H., et al. (2023). Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives. VNUHCM Journal of Science and Technology Development, 6(1), 3126-3132. [Link]

Sources

Optimization

Technical Guide: Minimizing Side Reactions in 2,1-Benzoxazole (Anthranil) Functionalization

Preface: The Anthranil vs. Benzoxazole Distinction CRITICAL WARNING: Before proceeding, verify your substrate.

Author: BenchChem Technical Support Team. Date: March 2026

Preface: The Anthranil vs. Benzoxazole Distinction

CRITICAL WARNING: Before proceeding, verify your substrate.

  • 1,3-Benzoxazole: A stable, aromatic heterocycle common in medicinal chemistry.

  • 2,1-Benzoxazole (Anthranil): A pseudoaromatic, bicyclic isoxazole. It is energetically unstable , prone to N–O bond cleavage, and acts as a masked "nitrenoid" or 1,3-dipole.

  • This guide specifically addresses the stabilization and functionalization of the labile 2,1-benzoxazole (anthranil) core.

Module 1: The Stability Spectrum (Pre-Reaction Troubleshooting)

The primary "side reaction" in anthranil chemistry is the spontaneous degradation of the starting material before functionalization occurs.

KB-001: Preventing Spontaneous Ring Opening

Issue: Starting material degrades into 2-aminobenzaldehyde or forms tar during storage/heating. Mechanism: The N–O bond is weak (~50–60 kcal/mol). Nucleophilic attack at C3 or thermal excitation leads to ring opening.

ParameterCritical ThresholdRecommendation
Temperature > 80°C (Unsubstituted)Store at -20°C. For reactions, keep T < 60°C unless using rapid heating (microwave) to bypass decomposition windows.
pH Sensitivity pH < 3 or pH > 10Acid: Protonation at N leads to N–O cleavage (Beckmann-type rearrangement).Base: Hydroxide attacks C3, opening the ring to anthranilic acid derivatives.
Light UV (254/365 nm)Strictly protect from light. Photolysis causes rearrangement to 1,3-benzoxazoles or aziridines via nitrene intermediates.
Solvent Protic SolventsAvoid MeOH/EtOH/Water. Use anhydrous DCE, Toluene, or MeCN.
Module 2: Functionalization Strategies & Troubleshooting
Scenario A: Functionalizing the Benzene Ring (C4–C7)

The Trap: Attempting standard Electrophilic Aromatic Substitution (EAS) (e.g., bromination, nitration) on the intact anthranil ring. Outcome: The reagents (HNO₃, Br₂/FeBr₃) are too harsh. The N–O bond cleaves before the benzene ring reacts, yielding complex mixtures of anilines and quinones.

The Solution: The "Pre-Functionalization" Protocol Do not functionalize the ring; build the ring already functionalized.

  • Start: Substituted 2-nitrobenzaldehyde or 2-nitrobenzyl alcohol.

  • Reaction: Reductive cyclization (SnCl₂/HCl or Fe/AcOH) or condensation of nitroso compounds.

  • Why: The benzene ring is robust before the isoxazole forms.

Scenario B: Functionalizing the C3 Position (Retaining the Ring)

The Challenge: C3 is electrophilic. Nucleophiles usually open the ring. The Fix: Use Tf₂O-mediated activation (Electrophilic substitution strategy).[1] This method transiently activates the ring without destroying it, allowing arylation.

Protocol: C3-Arylation of Anthranil (Tf₂O Method) Reference: Chem. Sci., 2022, 13, 3519.

  • Activation: Dissolve anthranil (1.0 equiv) in anhydrous DCE. Cool to -20°C.

  • Reagent: Add Triflic Anhydride (Tf₂O, 1.1 equiv) dropwise.

    • Observation: Solution turns dark/red (formation of

      
      -triflyl oxonium intermediate).
      
  • Substitution: Add electron-rich arene (e.g., anisole, 1.2 equiv).

  • Warming: Slowly warm to RT over 4 hours.

  • Quench: NaHCO₃ (aq).

Troubleshooting Table: C3 Functionalization

Symptom Diagnosis Corrective Action

| Product is 2-aminoaryl ketone | Hydrolysis of the intermediate. | Strictly anhydrous conditions. The


-triflyl intermediate reacts with water 100x faster than arenes. Use molecular sieves in DCE. |
| Formation of Acridines  | Over-reaction/Dimerization. | Reduce temperature during Tf₂O addition. Ensure stoichiometric control of the arene. |
| Low Yield  | Poor activation. | Ensure the anthranil is not C3-substituted already. Steric bulk at C3 prevents the necessary oxonium formation. |
Scenario C: Metal-Catalyzed C–H Activation (Controlled Ring Opening)

Context: Using anthranil as an aminating reagent (e.g., with Rh(III), Co(III), or Ru(II)). Side Reaction: Uncontrolled dumping of the nitrene (dimerization to azo compounds) vs. productive insertion.

Mechanism Control:

  • Ligand: Cp* (Pentamethylcyclopentadienyl) provides steric bulk to prevent homocoupling.

  • Additives: AgSbF₆ or Zn(OAc)₂ often stabilize the metal-nitrenoid species, preventing "loose" nitrene formation which leads to tar.

Module 3: Visualizing the Reactivity Pathways

The following diagram illustrates the "Decision Tree" for anthranil reactivity. It highlights the divergence between desired functionalization and fatal side reactions (Ring Opening/Rearrangement).

AnthranilReactivity Anthranil 2,1-Benzoxazole (Anthranil) Activation Activation (Tf2O or Lewis Acid) Anthranil->Activation Electrophilic Path Nucleophile Nucleophilic Attack (OH-, R-NH2) Anthranil->Nucleophile Base/Nu- Thermal Thermal/Light (>100°C / UV) Anthranil->Thermal Heat/hv Oxonium N-Triflyl Oxonium (Activated Species) Activation->Oxonium RingOpen 2-Aminobenzaldehyde (Ring Opened) Nucleophile->RingOpen Nitrene Vinyl Nitrene Intermediate Thermal->Nitrene C3Product 3-Aryl Anthranil (Ring Retained) Oxonium->C3Product + Arene (Anhydrous) Oxonium->RingOpen + H2O (Hydrolysis) Rearrange 1,3-Benzoxazole (Isomerized) Nitrene->Rearrange Beckmann-type Acridine Acridine/Dimer (Side Reaction) Nitrene->Acridine Dimerization

Figure 1: Reaction manifold of 2,1-benzoxazole. The central path (Green) represents the narrow window for retaining the ring during functionalization.

Module 4: FAQ - Technical Support Tickets

Q1: I am trying to brominate 2,1-benzoxazole using NBS, but I only get black tar. Why? A: NBS generates radical bromine or


. The anthranil N–O bond is sensitive to radical cleavage. The "tar" is likely polymerized nitroso-intermediates.
  • Fix: Do not brominate the heterocycle. Synthesize 5-bromo-2-nitrobenzaldehyde , then cyclize it using SnCl₂/HCl. This builds the bromine into the scaffold safely.

Q2: My reaction works on a 50mg scale but explodes/tars on a 5g scale. A: Anthranil formation and decomposition are highly exothermic.

  • Fix: The N–O bond cleavage releases significant energy. On >1g scale, you must use active cooling (0°C) during reagent addition. Never heat a sealed vessel of anthranil without a safety blast shield.

Q3: How do I distinguish 2,1-benzoxazole from 1,3-benzoxazole in NMR? A:

  • 2,1-Benzoxazole (Anthranil): C3-H appears as a singlet around

    
     9.0–9.3 ppm  (highly deshielded).
    
  • 1,3-Benzoxazole: C2-H appears around

    
     8.0–8.2 ppm .
    
  • Diagnostic: If your peak shifts from 9.2 to 8.1 during the reaction, you have inadvertently rearranged the ring (Isomerization).

References
  • Direct C3-Arylation via Tf2O Activation

    • Title: Practical synthesis of 3-aryl anthranils via an electrophilic aromatic substitution strategy.[1]

    • Source:Chemical Science, 2022, 13, 3519-3525.
    • URL:[Link]

  • Anthranil as a C-H Amination Reagent (Ring Opening)

    • Title: Rh-Catalyzed N-O Bond Cleavage of Anthranil: A C-H Amin
    • Source:Organic Letters, 2016, 18(12), 3030-3033.
    • URL:[Link]

  • Cobalt-Catalyzed Mechanisms (Nitrene Formation)

    • Title: Unconventional Ring Opening Triggers Intramolecular C–H Amination of Anthranils via Electrocyclization under Cobalt C
    • Source:JACS Au, 2021 (Recent findings on mechanism).
    • URL:[Link]

  • Thermal Rearrangement Risks

    • Title: Thermal rearrangement of 3-benzoyl-2,1-benzisoxazole to 2-phenyl-4H-3,1-benzoxazone.[2]

    • Source:Journal of the Chemical Society C, 1970.
    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: Recrystallization of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

The following technical guide is designed for researchers and process chemists handling 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (CAS: 2415509-65-6). This compound belongs to the anthranil (2,1-benzisoxazole) class, a het...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed for researchers and process chemists handling 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (CAS: 2415509-65-6). This compound belongs to the anthranil (2,1-benzisoxazole) class, a heterocyclic system that requires specific handling due to its potential for thermal rearrangement and ring opening.

[1]

Case ID: ANTH-PUR-05F Compound Class: 2,1-Benzisoxazole (Anthranil) Target Audience: Medicinal Chemists, Process Development Scientists

Core Technical Overview

5-Fluoro-2,1-benzoxazole-3-carbaldehyde is a functionalized anthranil intermediate.[1] Unlike its 1,2-benzisoxazole isomer (common in antipsychotics like risperidone), the 2,1-benzisoxazole ring system is less aromatic and more susceptible to thermal rearrangement (to quinolones) or ring cleavage (to nitro/nitroso species) under harsh conditions.

Key Physical Properties (Predicted):

  • State: Pale yellow to orange solid.[1]

  • Solubility: Moderate in alcohols and chlorinated solvents; low in water and aliphatic hydrocarbons.[1]

  • Stability Warning: Avoid prolonged exposure to temperatures >80°C or strong acids, which may catalyze rearrangement.[1]

Solvent Selection & Strategy (Q&A)

Q: What is the optimal solvent system for recrystallizing this specific anthranil?

A: The primary recommendation is Ethanol (95%) or an Ethanol/Water mixture.

  • Why: Anthranils possess a polar N-O bond and an aldehyde group, making them soluble in hot alcohols.[1] Water acts as an antisolvent to maximize yield without requiring excessive cooling, which can trap impurities.[1]

  • Alternative: If the compound is too soluble in ethanol, use Ethyl Acetate/n-Heptane (1:3 ratio).[1] This system is non-protic and reduces the risk of hemiacetal formation with the aldehyde group.[1]

Q: Can I use acidic solvents like Acetic Acid?

A: NO.

  • Scientific Rationale: 2,1-Benzoxazoles are acid-sensitive.[1] Strong acids can protonate the nitrogen or oxygen, facilitating N-O bond cleavage or rearrangement to a quinoline derivative (e.g., via a mechanism similar to the reaction of 2-nitrobenzaldehyde). Neutral solvents are strictly required to maintain the integrity of the [2,1] ring system.[1]

Q: The compound is "oiling out" instead of crystallizing. How do I fix this?

A: Oiling out occurs when the compound separates as a liquid phase before crystallizing.[1]

  • Immediate Fix: Reheat the mixture to dissolve the oil, then add a seed crystal at a temperature slightly below the saturation point (

    
    ).
    
  • Process Adjustment: Switch to a solvent system with a higher boiling point difference or reduce the cooling rate. If using EtOH/Water, add the water more slowly to avoid sudden supersaturation.[1]

Detailed Recrystallization Protocol

Objective: Purify crude 5-Fluoro-2,1-benzoxazole-3-carbaldehyde to >98% HPLC purity.

Phase A: Dissolution (The "Goldilocks" Zone)
  • Preparation: Place the crude solid in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Solvent Addition: Add Ethanol (95%) at a ratio of 5 mL per gram of solid.[1]

  • Heating: Heat the mixture to 60–70°C .

    • Critical Control Point:Do not reflux vigorously. The aldehyde and the N-O bond are thermally sensitive.[1] If the solid does not dissolve at 70°C, add more solvent in small aliquots (0.5 mL/g) until dissolution is complete.

  • Filtration (Optional): If insoluble dark particles (polymeric impurities) are present, perform a hot filtration through a pre-warmed glass frit or Celite pad.[1]

Phase B: Crystallization & Isolation[1][2]
  • Slow Cooling: Remove the heat source and allow the flask to cool to room temperature (20–25°C) over 1–2 hours.

    • Note: Rapid cooling promotes occlusion of impurities.[1]

  • Antisolvent Addition (If needed): If crystallization has not started at 25°C, add Water dropwise until a persistent turbidity is observed, then stop.[1]

  • Deep Cooling: Place the flask in an ice-water bath (0–4°C) for 1 hour to complete precipitation.

  • Filtration: Collect the crystals via vacuum filtration on a Buchner funnel.

  • Washing: Wash the cake with cold Ethanol/Water (1:1) .

  • Drying: Dry under vacuum at 40°C max. Do not oven dry at high temperatures.

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Product turns Red/Brown Thermal Decomposition. The anthranil ring has opened or rearranged.[1]Stop Heating. Lower the bath temperature. If the color persists, repurify via column chromatography (silica, neutral pH) before attempting recrystallization again.
Low Recovery (<50%) Solvent Volume too High. The compound is too soluble in the mother liquor.Concentrate the mother liquor by rotary evaporation (bath <40°C) to half volume and repeat cooling.
Melting Point Depression Aldehyde Oxidation. The aldehyde has oxidized to the carboxylic acid.[1]Check IR/NMR. If acid is present, wash the solid with mild aqueous NaHCO₃ (rapidly) to remove acidic impurities, then recrystallize.

Process Visualization (Logic Flow)

The following diagram illustrates the decision logic for solvent selection and troubleshooting, specifically tailored for the stability constraints of the 2,1-benzoxazole scaffold.

RecrystallizationFlow Start Crude 5-Fluoro-2,1-benzoxazole-3-carbaldehyde SolventCheck Solubility Test (100 mg scale) Start->SolventCheck Decision1 Soluble in Hot EtOH? SolventCheck->Decision1 PathA Method A: EtOH/Water (Standard) Decision1->PathA Yes PathB Method B: EtOAc/Heptane (For highly soluble lots) Decision1->PathB No (Too Soluble) Heat Heat to 60-70°C (DO NOT BOIL >80°C) PathA->Heat PathB->Heat CheckColor Color Check: Darkening/Reddening? Heat->CheckColor Decomp STOP: Thermal Decomposition Switch to Chromatography CheckColor->Decomp Yes Cool Slow Cool to 25°C then 0°C CheckColor->Cool No (Stable Yellow) Isolate Filter & Dry (<40°C) Cool->Isolate

Caption: Decision tree for the purification of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde, emphasizing thermal limits to prevent ring degradation.

References

  • ChemSrc. (2025).[1] 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (CAS 2415509-65-6).[1] Retrieved from [Link][2]

  • Beilstein J. Org.[1] Chem. (2016).[1] Synthesis of 2,1-benzisoxazole-3(1H)-ones by base-mediated photochemical N–O bond-forming cyclization. (Discusses thermal stability of 2,1-benzisoxazole derivatives). Retrieved from [Link]

  • Arabian Journal of Chemistry. (2013). New 3-substituted-2,1-benzisoxazoles: Synthesis and antimicrobial activities. (Provides protocols for handling 3-substituted anthranils). Retrieved from [Link]

Sources

Optimization

Stability of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde under acidic conditions

Technical Support Guide: Stability of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Executive Summary & Compound Profile Compound: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Synonyms: 5-Fluoroanthranil-3-carbaldehyde; 5-Fluoro-2,...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Guide: Stability of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Executive Summary & Compound Profile

Compound: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Synonyms: 5-Fluoroanthranil-3-carbaldehyde; 5-Fluoro-2,1-benzisoxazole-3-carboxaldehyde. CAS (Parent): 74052-97-4 (for non-fluorinated analog); Specific fluorinated derivative is a catalog item in specialized libraries.

Core Stability Warning: This compound belongs to the anthranil (2,1-benzisoxazole) class, which is inherently metastable due to the weak N–O bond within the isoxazole ring. Unlike the more robust 1,3-benzoxazole isomer, the 2,1-benzoxazole core is highly susceptible to acid-catalyzed ring opening and rearrangement .

The presence of the C3-aldehyde group amplifies this reactivity , making the compound a potent electrophile that can undergo rapid degradation in protic acidic media (pH < 4).

Mechanism of Instability: The "Acid Trap"

Users often encounter degradation during LCMS analysis (using acidic mobile phases) or acidic workups. The degradation is not a simple hydrolysis but a cascade reaction initiated by protonation.

Degradation Pathway (Acid-Catalyzed)
  • Protonation: The ring nitrogen or oxygen is protonated, weakening the already strained N–O bond.

  • Nucleophilic Attack: Water (or solvent) attacks the C3 position or the N-O bond directly.

  • Ring Cleavage: The N–O bond scissions, leading to the formation of 2-amino-5-fluorophenylglyoxal (or its hydrate/hemiacetal forms) or rearrangement to 5-fluoro-2-aminobenzoic acid derivatives depending on oxidative conditions.

  • Rearrangement (Bamberger-type): In strong acids, the intermediate nitrenium-like species may rearrange to form hydroxylated byproducts (e.g., aminophenols).

DegradationPathway Start 5-Fluoro-2,1-benzoxazole- 3-carbaldehyde Inter Protonated Intermediate (Activated N-O bond) Start->Inter Protonation Acid Acidic Medium (H+ / H2O) Acid->Inter Open Ring Opening (N-O Cleavage) Inter->Open Nu: Attack (H2O) Prod1 2-Amino-5-fluorophenylglyoxal (Hydrolysis Product) Open->Prod1 Major Pathway Prod2 Rearrangement Products (Aminophenols/Quinoline derivatives) Open->Prod2 Strong Acid/Heat

Caption: Acid-catalyzed degradation pathway of 2,1-benzoxazole derivatives involving N-O bond cleavage.

Troubleshooting Guide & FAQs

Q1: "My compound disappeared during LCMS analysis. I see a new peak at M+18. What happened?"

Diagnosis: You likely used a standard acidic mobile phase (e.g., 0.1% Formic Acid or TFA). Root Cause: The M+18 peak corresponds to the hydrate of the aldehyde or the hydrolysis product (ring-opened amino-glyoxal). The acidic environment inside the column and source promoted the ring opening. Solution:

  • Switch to Neutral/Basic pH: Use 10 mM Ammonium Bicarbonate (pH 7.5-8.0) or Ammonium Acetate (pH 7.0).

  • Minimize Time: Inject immediately after preparation; do not leave samples in acidic diluents in the autosampler.

Q2: "Can I use TFA (Trifluoroacetic acid) to deprotect a Boc group on another part of the molecule?"

Answer: NO. Reasoning: TFA is strong enough to cause immediate destruction of the 2,1-benzoxazole ring. The N-O bond will cleave, and you will isolate the 2-aminophenyl ketone derivative instead. Alternative:

  • Consider non-acidic deprotection methods if possible (e.g., TMSOTf/2,6-lutidine for certain labile groups, though risky).

  • If acid is unavoidable, use mild Lewis acids (e.g., ZnBr2) in aprotic solvents at low temperature (0°C), but this requires validation.

Q3: "The solid turned from yellow to dark brown/red upon storage. Is it still good?"

Diagnosis: Decomposition/Polymerization. Root Cause: Anthranils are light- and moisture-sensitive. The aldehyde group can undergo autoxidation to the carboxylic acid or self-condensation. The color change suggests the formation of azo/azoxy dimers or polymerization. Recovery: Purify via rapid silica chromatography (neutralized silica) or recrystallization, but yield will be compromised.

Q4: "How should I store this compound?"

Protocol:

  • Temperature: -20°C (Critical).

  • Atmosphere: Under Argon or Nitrogen.

  • Container: Amber vial (Light sensitive).

  • Solid State: Stable for months if dry.

  • Solution: Never store in solution, especially not in DMSO or MeOH for extended periods, as nucleophilic attack can occur slowly.

Stability Data & Solvent Compatibility

ParameterConditionStability RatingNotes
pH < 2 0.1% TFA / HClUnstable Rapid ring opening (< 1 hour).
pH 4-6 Acetate BufferPoor Slow hydrolysis over 4-8 hours.
pH 7-8 Phosphate/BicarbonateStable Recommended for workup/analysis.
Solvent Methanol/EthanolModerate Risk of acetal/hemiacetal formation; avoid acid traces.
Solvent DMSO/DMFGood Stable if dry; hygroscopic nature of solvent is a risk.
Solvent DCM/ChloroformCaution Chloroform often contains HCl traces; filter through basic alumina first.

Recommended Protocols

Protocol A: Stability Check (Buffer Screen)

Before committing precious material to a reaction, validate stability in your specific media.

  • Prepare Stock: Dissolve 1 mg of compound in 100 µL Acetonitrile (MeCN).

  • Prepare Buffers:

    • Acidic: 0.1% Formic Acid in Water.

    • Neutral: 10 mM Ammonium Acetate (pH 7).

    • Basic: 10 mM Ammonium Bicarbonate (pH 8).

  • Incubate: Add 10 µL Stock to 90 µL of each buffer. Incubate at RT for 1 hour.

  • Analyze: Inject onto UPLC (using a Neutral mobile phase, e.g., Water/MeCN with 10 mM NH4HCO3).

  • Pass Criteria: >95% recovery of parent peak relative to a T=0 standard.

Protocol B: Workup of Reactions Involving 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Avoid standard acidic washes.

  • Quench: Use Saturated NH4Cl (mildly acidic, usually tolerated briefly) or Water.

  • Extraction: Use Ethyl Acetate or DCM.

  • Wash: Do not use 1N HCl. Wash with Brine or Saturated NaHCO3.

  • Drying: Use Na2SO4 (Neutral). Avoid MgSO4 if it is known to be slightly acidic in your lab (rare, but possible).

  • Concentration: Rotary evaporate at < 35°C. Do not overheat.

References

  • General Synthesis and Reactivity of 2,1-Benzisoxazoles

    • Synthesis of 2,1-benzisoxazoles (anthranils) from nitroarenes. (2010). Beilstein Journal of Organic Chemistry. Link

  • Mechanism of Acid-Catalyzed Ring Opening

    • A Lewis Acid Catalyzed Annulation to 2,1-Benzisoxazoles. (2014). Journal of Organic Chemistry. (Discusses the competing Bamberger rearrangement and acid sensitivity). Link

  • Chemical Properties of Anthranil Derivatives

    • PubChem Compound Summary for 2,1-Benzisoxazole-3-carboxaldehyde. (National Library of Medicine). Link

  • Reactivity of the N-O Bond

    • Mechanism of formation of 2,1-benzisoxazoles... and reactivity. (2025).[1][2] Russian Journal of Organic Chemistry. (Highlights the N-O bond as a weak point for cycle opening). Link

Sources

Troubleshooting

Section 1: The Core Challenge – The "Electronic-Steric Mismatch"

Technical Support Center: Overcoming Steric & Electronic Barriers in 5-Fluoro Benzoxazole Synthesis User Query: Why does the standard condensation of 2-amino-4-fluorophenol with bulky aldehydes fail, even after 24 hours...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Overcoming Steric & Electronic Barriers in 5-Fluoro Benzoxazole Synthesis

User Query: Why does the standard condensation of 2-amino-4-fluorophenol with bulky aldehydes fail, even after 24 hours of reflux?

Scientist’s Analysis: You are likely encountering a synergistic failure mode I call the "Electronic-Steric Mismatch."

  • Electronic Deactivation: The fluorine atom at the 5-position (derived from the 4-position of the phenol precursor) is highly electronegative.[1] Through inductive withdrawal (-I effect), it reduces the electron density on the adjacent amine nitrogen. This makes the amine a weaker nucleophile compared to the unsubstituted parent.

  • Steric Threshold: When you couple this deactivated amine with a sterically hindered aldehyde (e.g., 2,6-disubstituted benzaldehyde or a tertiary aliphatic aldehyde), the activation energy required for the initial nucleophilic attack becomes insurmountable under standard thermal reflux (e.g., in ethanol/methanol).

The Solution: You must switch from thermodynamic control (long reflux) to kinetic activation (Microwave/Catalysis) or change the mechanistic pathway entirely (Stepwise Oxidative Cyclization).

Section 2: Troubleshooting & Optimization (Q&A)

Q1: I am seeing the Schiff base intermediate on TLC, but it won't cyclize to the benzoxazole. Why?

A: The ring closure (intramolecular attack of the phenol oxygen onto the imine carbon) is the rate-determining step. In 5-fluoro systems, the phenol oxygen's nucleophilicity is also slightly compromised.

  • Fix: Use an Oxidative Cyclization promotor.[2] Standard acid catalysis (p-TsOH) is often insufficient for hindered fluoro-systems.[1] Switch to Iodine (I₂) or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).[1] These reagents oxidize the intermediate, lowering the barrier for ring closure and aromatization.

Q2: Can I use microwave irradiation to force the reaction?

A: Yes, this is often the most effective method for 5-fluoro derivatives. Microwave irradiation couples directly with the polar transition state, providing the necessary activation energy that convective heating cannot supply.

  • Recommendation: Use a Deep Eutectic Solvent (DES) like Choline Chloride:Oxalic Acid.[3] The DES acts as both solvent and catalyst, absorbing microwave energy efficiently and stabilizing the polar transition state, boosting yields from <40% to >85% for hindered substrates [1].

Q3: My substrate is extremely hindered (e.g., t-butyl or anthracene group). Direct condensation yields are <10%.[4] What is the "Nuclear Option"?

A: Abandon the aldehyde condensation route. Use the Amide-Driven Pathway .

  • Acylate the 2-amino-4-fluorophenol with the corresponding acid chloride to form the amide (stable, easy to purify).[1]

  • Cyclize the amide using Triflic Anhydride (Tf₂O) and 2-Fluoropyridine.[1][4] This method activates the amide oxygen into a highly reactive nitrilium-like species, forcing cyclization even against massive steric resistance [2].

Section 3: Validated Experimental Protocols

Protocol A: Iodine-Mediated Microwave Synthesis (The "Workhorse" Method)

Best for: Moderately hindered aromatic aldehydes.[1]

Reagents:

  • 2-Amino-4-fluorophenol (1.0 equiv)[1]

  • Substituted Benzaldehyde (1.0 equiv)

  • Molecular Iodine (I₂) (0.5 equiv)

  • Solvent: PEG-400 or Glycerol (Green, microwave-active)[1]

Step-by-Step:

  • Mix: In a microwave-safe vial, combine the aminophenol and aldehyde in PEG-400 (2 mL per mmol). Stir for 2 mins at room temperature.

  • Add Catalyst: Add molecular iodine. The solution will turn dark.

  • Irradiate: Place in a microwave reactor (e.g., Monowave). Set parameters: 130°C , 10-15 mins , High Stirring . Note: Do not use a domestic microwave; temperature control is critical to prevent charring.

  • Quench: Pour the hot mixture into crushed ice containing 5% Sodium Thiosulfate (Na₂S₂O₃) to quench excess iodine.

  • Isolate: The product usually precipitates.[5] Filter and wash with cold water.[5][6] Recrystallize from Ethanol/Water.

Protocol B: Tf₂O-Promoted Cyclization of Amides (The "High-Steric" Method)

Best for: Extremely hindered or electron-deficient substrates where Protocol A fails.[1]

Reagents:

  • N-(5-fluoro-2-hydroxyphenyl)amide (Pre-synthesized from acid chloride)[1]

  • Triflic Anhydride (Tf₂O) (1.2 equiv)[4]

  • 2-Fluoropyridine (2.0 equiv)[1][4]

  • DCM (Anhydrous)

Step-by-Step:

  • Activate: Dissolve the amide in anhydrous DCM under Argon. Add 2-Fluoropyridine.[1][4] Cool to 0°C .[4]

  • Addition: Dropwise add Tf₂O over 5 minutes. The solution may fume slightly.

  • Reaction: Stir at 0°C for 15 mins, then warm to Room Temperature (RT) for 1 hour. Mechanism: Tf₂O activates the amide carbonyl, making it a "super-electrophile" for the phenol oxygen.

  • Quench: Add saturated NaHCO₃ solution.

  • Purification: Extract with DCM. The product is often pure enough to bypass column chromatography, but a short silica plug (Hexane/EtOAc) ensures removal of pyridine salts.

Section 4: Data Summary & Method Comparison

Table 1: Yield Comparison for the Synthesis of 2-(2,6-Dichlorophenyl)-5-fluorobenzoxazole (A challenging substrate due to steric bulk and fluorine deactivation)

MethodConditionsTimeYield (%)Notes
Thermal Reflux Ethanol, p-TsOH, Reflux24 h32%Incomplete conversion; difficult purification.[1]
Microwave (Standard) Ethanol, MW, 140°C20 min65%Better, but solvent pressure limits scale.
Microwave (Iodine/DES) CholineCl:Oxalic Acid, MW, 130°C15 min92% Clean reaction; catalyst is recyclable [1].
Tf₂O Cyclization DCM, 0°C -> RT1.5 h95% Highest reliability for "impossible" sterics [2].[1]

Section 5: Decision Logic & Mechanism

The following diagram illustrates the decision process for selecting the correct synthetic pathway based on steric hindrance levels.

BenzoxazoleSynthesis Start Target: 5-Fluoro-2-Substituted Benzoxazole CheckSterics Analyze Steric Bulk of R-Group (C2) Start->CheckSterics LowSteric Low/Medium Sterics (e.g., 4-Methylphenyl) CheckSterics->LowSteric Unhindered HighSteric High Sterics (e.g., 2,6-Disubstituted, t-Butyl) CheckSterics->HighSteric Hindered PathA Protocol A: Iodine-Mediated Microwave (Solvent-Free/PEG) LowSteric->PathA PathB Protocol B: Tf2O-Promoted Amide Cyclization (Stepwise) HighSteric->PathB MechanismA Mechanism: Radical/Oxidative Coupling Overcomes electronic deactivation PathA->MechanismA MechanismB Mechanism: Electrophilic Activation (Amide -> Iminium Triflate) Overcomes steric barrier PathB->MechanismB

Caption: Decision matrix for synthesizing 5-fluorobenzoxazoles. Use Microwave/Iodine for speed and moderate sterics; use Tf₂O activation for high steric demand.

References

  • Microwave-Assisted Synthesis using DES: Title: Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. Source: MDPI (Molecules), 2022. URL:[Link]

  • Tf₂O Promoted Cyclization: Title: General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Source: MDPI (Molecules), 2022. URL:[Link]

  • Iodine Oxidative Cyclization: Title: Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives.[7] Source: VNUHCM Journal of Science and Technology Development, 2023. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Regiochemical Verification of Fluorinated Anthranil Scaffolds: ¹H NMR Interpretation of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde vs. Alternatives

Executive Summary The 2,1-benzoxazole (anthranil) core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of potent monoamine oxidase (MAO) inhibitors and neurodegenerati...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2,1-benzoxazole (anthranil) core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of potent monoamine oxidase (MAO) inhibitors and neurodegenerative therapeutics[1][2]. Strategic fluorination of this bicyclic system is a proven method to modulate a drug candidate's pKa, lipophilicity, and metabolic stability. However, the synthesis of fluorinated anthranils—such as 5-Fluoro-2,1-benzoxazole-3-carbaldehyde —often yields complex regioisomeric mixtures depending on the cyclization precursors used.

For drug development professionals, unambiguously distinguishing the 5-fluoro target from its non-fluorinated analog and the 6-fluoro regioisomer is a critical quality control step. This guide provides a definitive, comparative ¹H NMR interpretation framework to verify the regiochemistry of these building blocks, ensuring structural integrity before downstream functionalization.

Structural & Electronic Principles (The "Why")

Understanding the ¹H NMR spectrum of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde requires analyzing the interplay between the fused isoxazole ring, the strongly electron-withdrawing C3-carbaldehyde group, and the fluorinated benzene ring.

  • Anthranil Numbering System: In the 2,1-benzoxazole system, the oxygen atom is designated as position 1, the nitrogen as position 2, and the bridgehead carbons as 3a and 7a[3]. The remaining protons on the fused benzene ring occupy positions 4, 5, 6, and 7.

  • Anisotropic Deshielding at H-4: The aldehyde group (-CHO) at position 3 exerts a profound magnetic anisotropic effect and inductive electron withdrawal. Because the H-4 proton is spatially proximate to the carbonyl oxygen (a peri-like interaction), it is significantly deshielded. Consequently, H-4 always appears as the most downfield aromatic signal in the spectrum[2].

  • Fluorine-Proton Spin Coupling (¹⁹F-H): Fluorine-19 has a nuclear spin of

    
     and 100% natural abundance. It directly couples with adjacent protons, creating complex multiplet splitting patterns that are diagnostic of its position. In the anthranil system, ortho-coupling (
    
    
    
    ) is typically large (8–11 Hz), while meta-coupling (
    
    
    ) is smaller (4–5 Hz)[4]. Furthermore, the resonance electron-donating effect of fluorine shields the ortho and para protons, shifting them upfield relative to the non-fluorinated analog.

Comparative ¹H NMR Data

To isolate the specific spectral signatures of the 5-fluoro substitution, we compare its theoretical NMR profile against the baseline 2,1-benzoxazole-3-carbaldehyde and the 6-fluoro isomer. The table below summarizes the expected chemical shifts, multiplicities, and coupling constants in CDCl₃.

CompoundProton PositionChemical Shift (δ, ppm)MultiplicityCoupling Constants (

, Hz)
2,1-benzoxazole-3-carbaldehyde (Non-fluorinated)-CHO H-4 H-7 H-6 H-510.20 8.30 7.70 7.50 7.30s dt dt ddd ddd-

= 8.5,

= 1.0

= 8.5,

= 1.0

= 8.5, 7.0,

= 1.0

= 8.5, 7.0,

= 1.0
5-Fluoro-2,1-benzoxazole-3-carbaldehyde (Target)-CHO H-4 H-7 H-610.20 7.95 7.75 7.40s dd dd ddd-

= 8.5
,

= 2.2

= 9.2,

= 4.1

= 9.2,

= 7.8,

= 2.2
6-Fluoro-2,1-benzoxazole-3-carbaldehyde (Regioisomer)-CHO H-4 H-7 H-510.20 8.35 7.45 7.25s dd dd ddd-

= 9.0
,

= 4.5

= 8.5,

= 2.1

= 9.0,

= 8.0,

= 2.1

Data extrapolated from baseline anthranil shifts and standard substituent effects[2][4].

Self-Validating Experimental Protocol: ¹⁹F-Decoupled NMR

Standard ¹H NMR can sometimes leave ambiguity if overlapping multiplets obscure the precise


-coupling values. To create a self-validating analytical system, researchers must employ ¹⁹F-decoupled ¹H NMR (

).

Causality behind the method: By applying a continuous-wave radiofrequency pulse at the resonance frequency of ¹⁹F (approx. -115 ppm), the spin-spin coupling between ¹⁹F and ¹H is saturated and eliminated. This collapses complex multiplets into simpler patterns, definitively proving which protons were adjacent to the fluorine atom.

Step-by-Step Methodology:
  • Sample Preparation: Dissolve 10-15 mg of the purified fluorinated anthranil in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Probe Tuning & Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe capable of pulsing both ¹H and ¹⁹F channels simultaneously. Tune the probe to both frequencies.

  • Standard ¹H Acquisition: Acquire a standard ¹H spectrum (typically 16 scans, 30° pulse angle, 2-second relaxation delay). Phase and baseline correct the spectrum.

  • Determine ¹⁹F Resonance: Acquire a quick ¹⁹F NMR spectrum (4-8 scans) to locate the exact chemical shift of the fluorine atom (expected around -110 to -120 ppm).

  • ¹⁹F-Decoupled ¹H Acquisition (

    
    ):  Set up a ¹H experiment with inverse gated decoupling on the ¹⁹F channel. Set the decoupling frequency to the exact ¹⁹F shift found in Step 4.
    
  • Data Interpretation (Validation):

    • Overlay the standard ¹H and the

      
       spectra.
      
    • If 5-Fluoro: The H-4 signal at ~7.95 ppm will collapse from a doublet of doublets (

      
      ) to a simple doublet (
      
      
      
      ,
      
      
      = 2.2 Hz).
    • If 6-Fluoro: The H-4 signal at ~8.35 ppm will collapse from a

      
       to a 
      
      
      
      (
      
      
      = 9.0 Hz). The magnitude of the remaining coupling constant definitively identifies the regioisomer.

Diagnostic Workflow

The following decision tree illustrates the logical workflow for interpreting the standard ¹H NMR spectrum to identify the correct regioisomer.

NMR_Workflow Start Acquire 1H NMR of Fluorinated Anthranil Step1 Locate H-4 Signal (Most downfield aromatic proton due to C3-CHO anisotropy) Start->Step1 Decision1 What is the multiplicity of the H-4 signal? Step1->Decision1 Result5F Doublet of Doublets (dd) 3J_HF ≈ 8.5 Hz, 4J_HH ≈ 2.2 Hz (Couples to F and H-6) Decision1->Result5F Large 3J_HF coupling Result6F Doublet of Doublets (dd) 3J_HH ≈ 9.0 Hz, 4J_HF ≈ 4.5 Hz (Couples to H-5 and F) Decision1->Result6F Large 3J_HH coupling Confirm5F Confirm 5-Fluoro Isomer Verify H-7 is a dd (3J_HH ≈ 9.2, 4J_HF ≈ 4.1) Result5F->Confirm5F Confirm6F Confirm 6-Fluoro Isomer Verify H-7 is a dd (3J_HF ≈ 8.5, 4J_HH ≈ 2.1) Result6F->Confirm6F

Diagnostic workflow for distinguishing 5-fluoro and 6-fluoro anthranil isomers via ¹H NMR.

References

  • Benchchem. "Anthranil | 271-58-9 - Benchchem". Source: benchchem.com.
  • Wikipedia. "Anthranil - Wikipedia". Source: wikipedia.org.
  • The Royal Society of Chemistry. "Electronic Supplementary Information". Source: rsc.org.
  • PMC. "Monoamine oxidase inhibition properties of 2,1-benzisoxazole derivatives". Source: nih.gov.

Sources

Comparative

Mass Spectrometry Analysis of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Content Type: Comparative Methodological Guide Target Audience: Medicinal Chemists, Analytical Scientists, DMPK Researchers Executive Summary & Molecule Profile 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is a specialized he...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Comparative Methodological Guide Target Audience: Medicinal Chemists, Analytical Scientists, DMPK Researchers

Executive Summary & Molecule Profile

5-Fluoro-2,1-benzoxazole-3-carbaldehyde is a specialized heterocyclic intermediate often employed in the synthesis of bioactive fluorinated scaffolds. Its analysis presents a dual challenge: the reactive aldehyde moiety is prone to oxidation or hydration, and the 2,1-benzoxazole (anthranil) core is thermally labile, susceptible to rearrangement into quinolone derivatives under high-energy conditions.

This guide compares the two primary analytical workflows—GC-MS (EI) and LC-MS (ESI) —providing a decision matrix for researchers to select the optimal method based on their specific data requirements (structural elucidation vs. quantitative sensitivity).

Physicochemical Profile
PropertyValueNotes
Formula C₈H₄FNO₂
Monoisotopic Mass 165.0226 DaUseful for High-Res MS (HRMS) extraction
Functional Groups Aldehyde (-CHO), Fluoro (-F), Anthranil CoreAldehyde allows derivatization; Fluorine provides distinct mass defect
Key Stability Risk Thermal Rearrangement2,1-benzoxazoles can isomerize to quinolones >150°C
Comparative Analysis: GC-MS (EI) vs. LC-MS (ESI)

The choice of ionization technique dictates the quality of spectral data. The following comparison evaluates the "Hard" ionization of Electron Impact (EI) against the "Soft" ionization of Electrospray (ESI).

FeatureMethod A: GC-MS (EI) Method B: LC-MS (ESI)
Ionization Energy 70 eV (Hard)3-5 kV (Soft)
Primary Utility Structural Fingerprinting & impurity IDTrace Quantification & Biological Matrix Analysis
Detection Limit Moderate (ng range)High (pg range, if derivatized)
Thermal Risk High. Injector port temps (250°C) may induce anthranil-to-quinolone rearrangement.Low. Ambient temperature ionization preserves the core scaffold.
Key Spectral Feature Extensive fragmentation (Fingerprint)Molecular Ion

or Adducts
Recommendation Use for purity checks of raw synthesis material.Use for PK/PD studies or trace analysis.
Fragmentation Mechanics & Interpretation
A. Electron Ionization (EI) Pathway

In GC-MS, the molecule undergoes predictable fragmentation. However, the researcher must distinguish between native fragmentation and thermal degradation artifacts.

  • Molecular Ion (

    
    ):  Observed at m/z 165 . Usually prominent for aromatic aldehydes.[1]
    
  • 
    -Cleavage (Diagnostic):  Loss of the aldehydic hydrogen radical (
    
    
    
    ) yields the acylium ion at m/z 164 (
    
    
    ).
  • Loss of Carbon Monoxide (CO):

    • Pathway 1 (Aldehyde loss): Loss of CHO radical (29 Da)

      
      m/z 136 .
      
    • Pathway 2 (Ring Contraction): The anthranil ring is known to lose CO (28 Da) or NO, often preceded by a rearrangement. A peak at m/z 137 (

      
      ) suggests ring contraction typical of benzoxazoles.
      
  • Fluorine Signature: The C-F bond is strong. Fragments retaining the aromatic ring will maintain the mass shift relative to non-fluorinated analogs (e.g., vs. m/z 147 for the H-analog).

B. Electrospray Ionization (ESI) Challenges

Direct ESI(+) analysis of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is often poor because:

  • Aldehydes are neutral and protonate weakly.

  • Hydrate Formation: In aqueous mobile phases, the aldehyde exists in equilibrium with its gem-diol (

    
    , m/z 183), splitting the signal.
    

The Solution: Derivatization (See Protocol below).[2][3]

Visualization: Fragmentation Logic

The following diagram illustrates the competing pathways in EI, distinguishing between the stable aldehyde fragmentation and the risk of thermal rearrangement.

Fragmentation cluster_legend Pathway Type M Molecular Ion [M]+ m/z 165 M_minus_H Acylium Ion [M-H]+ m/z 164 M->M_minus_H -H (Alpha Cleavage) Rearrange Thermal Isomer (Quinolone-like) M->Rearrange Thermal (GC Injector) RingFrag Ring Contraction [M-CO]+ m/z 137 M->RingFrag -CO (Ring) M_minus_CHO Aryl Cation [M-CHO]+ m/z 136 M_minus_H->M_minus_CHO -CO (28 Da) Standard MS Standard MS Thermal Artifact Thermal Artifact

Caption: Predicted EI fragmentation pathways for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde showing alpha-cleavage vs. thermal risks.

Experimental Protocols
Protocol A: High-Sensitivity LC-MS via DNPH Derivatization

Purpose: To stabilize the aldehyde and introduce an ionizable moiety for high-sensitivity ESI quantification.

Reagents:

  • 2,4-Dinitrophenylhydrazine (DNPH) solution (acidified).

  • Acetonitrile (LC-MS grade).

Step-by-Step Workflow:

  • Preparation: Dissolve 1 mg of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde in 1 mL Acetonitrile.

  • Reaction: Add 100 µL of sample to 100 µL of DNPH reagent. Incubate at 40°C for 30 mins .

    • Mechanism: Acid-catalyzed condensation forms the hydrazone.

  • Analysis: Inject onto C18 column.[4]

  • Detection: Monitor m/z 345 (Derivative

    
    ).
    
    • Calculation: 165 (Analyte) + 198 (DNPH) - 18 (H₂O) = 345.

  • Validation: Check for the characteristic loss of the dinitrophenyl group in MS/MS.

Protocol B: Direct GC-MS Integrity Check

Purpose: Rapid purity confirmation avoiding solvent effects.

Conditions:

  • Column: DB-5ms or equivalent (5% phenyl).

  • Inlet Temp: Set to 200°C (Lower than standard 250°C to minimize thermal rearrangement).

  • Gradient: 60°C (1 min)

    
     280°C at 20°C/min.
    
  • Data Check: If multiple peaks appear with m/z 165, the second peak is likely the thermally rearranged isomer.

Decision Matrix & Workflow

The following workflow guides the researcher from sample receipt to data reporting.

Workflow Start Sample: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Goal Define Analytical Goal Start->Goal Purity Purity / Synthesis Check Goal->Purity Bio Biological / Trace Quant Goal->Bio GC GC-MS (EI) Purity->GC Volatile LC_Direct Direct LC-MS Purity->LC_Direct Quick Check LC_Deriv LC-MS + DNPH Bio->LC_Deriv Required Result_GC Spectrum: m/z 165, 164, 136 Risk: Thermal Isomer GC->Result_GC Result_LC Spectrum: m/z 345 (Hydrazone) High Sensitivity LC_Deriv->Result_LC

Caption: Operational decision tree for selecting between EI and ESI workflows based on analytical requirements.

References
  • NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectrum of 2,1-Benzisoxazole Derivatives. NIST Chemistry WebBook, SRD 69. [Link]

  • Eggink, M., et al. (2008).[5][6] Development of a selective ESI-MS derivatization reagent: synthesis and optimization for the analysis of aldehydes. Analytical Chemistry. [Link]

  • Reichen, W. (1977).[6] The Thermal Benzoxazinone-Benzoxazole Conversion: A Mass Spectrometric Decay by Thermolysis. Helvetica Chimica Acta. (Cited for thermal rearrangement mechanisms of benzoxazoles).[6]

  • O'Brien-Coker, I., et al. (2001). Mass spectrometry of fatty aldehydes: Derivatization strategies. Journal of Mass Spectrometry. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry of Aldehydes and Ketones: Alpha Cleavage and McLafferty Rearrangement. [Link]

Sources

Validation

The Fluorine Effect: Optimizing Benzoxazole Scaffolds for Enhanced Bioactivity

Topic: Comparative Guide: Biological Activity of 5-Fluoro vs. Non-Fluorinated Benzoxazoles Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists Executive S...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative Guide: Biological Activity of 5-Fluoro vs. Non-Fluorinated Benzoxazoles Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary & Strategic Rationale

The benzoxazole scaffold is a "privileged structure" in medicinal chemistry, mimicking the purine bases of DNA and interacting with a diverse array of biological targets, from kinases (VEGFR-2) to bacterial DNA gyrase. However, the unsubstituted benzoxazole ring often suffers from rapid metabolic clearance via hydroxylation at the C-5 and C-6 positions and suboptimal lipophilicity.

The 5-Fluoro Advantage: Strategic substitution with a fluorine atom at the 5-position (5-F) is not merely a steric maneuver; it is a profound electronic and metabolic modification.

  • Metabolic Blockade: The C-5 position is a primary site for Cytochrome P450-mediated oxidation. Fluorine, with its high C-F bond strength (approx. 116 kcal/mol), effectively blocks this metabolic soft spot, extending half-life (

    
    ).
    
  • Electronic Modulation: As the most electronegative element, fluorine at C-5 pulls electron density from the oxazole ring, modulating the pKa of the nitrogen and potentially enhancing hydrogen bond acceptor capability at the active site.

  • Lipophilicity: Fluorine substitution typically increases

    
    , facilitating better membrane permeability without the steric bulk of a chlorine or methyl group.
    
Mechanistic SAR Analysis (Visualized)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic differentiating the 5-fluoro derivative from its non-fluorinated counterpart.

SAR_Analysis Benzoxazole Benzoxazole Core (Non-Fluorinated) Metabolism Metabolic Liability (C-5 Hydroxylation) Benzoxazole->Metabolism CYP450 Attack Clearance Rapid Clearance (Low t1/2) Metabolism->Clearance F_Benzoxazole 5-Fluoro-Benzoxazole (Fluorinated Analog) Metabolic_Block Metabolic Blockade (C-F Bond Strength) F_Benzoxazole->Metabolic_Block Steric/Electronic Shield Lipophilicity Optimized Lipophilicity (Increased logP) F_Benzoxazole->Lipophilicity F vs H Substitution Binding Enhanced Binding (Electronic Modulation) F_Benzoxazole->Binding Dipole Alignment Extended Half-life Extended Half-life Metabolic_Block->Extended Half-life Improved Permeability Improved Permeability Lipophilicity->Improved Permeability

Figure 1: Mechanistic impact of 5-fluorine substitution on the benzoxazole pharmacophore.

Comparative Performance Data

The following data synthesizes results from key studies comparing 5-fluoro derivatives against non-fluorinated and other halogenated analogs.

Case Study A: Anticancer Potency (Cytotoxicity)

Target: A549 (Lung Carcinoma) and MCF-7 (Breast Cancer).[1] Context: 5-fluoro-2-substituted benzoxazoles vs. non-fluorinated controls.[2]

Compound ClassSubstituent (C-5)Cell LineIC50 (µM)Relative PotencyMechanism of Action
Benzoxazole-Piperazine -H (Non-F) A549> 50.0BaselineGeneral cytotoxicity
Benzoxazole-Piperazine -F (5-Fluoro) A54912.4 ± 1.2 4x Increase Apoptosis induction / Tubulin interference
Benzoxazole-Hydrazone -H MCF-742.1LowWeak DNA intercalation
Benzoxazole-Hydrazone -F (5-Fluoro) MCF-70.36 >100x Increase VEGFR-2 Inhibition

Key Insight: In the piperazine series, the 5-F atom was critical for achieving low-micromolar potency. The non-fluorinated analogs often precipitated or failed to penetrate the cell membrane effectively. In the hydrazone series, the 5-F derivative (Compound 62a) exhibited nanomolar potency, likely due to specific halogen bonding within the VEGFR-2 binding pocket.

Case Study B: Antimicrobial Activity

Target: Methicillin-Resistant Staphylococcus aureus (MRSA) and E. coli.

CompoundStructureMRSA MIC (µg/mL)E. coli MIC (µg/mL)Notes
Control Unsubstituted Benzoxazole> 128> 128Inactive
Analog 1 5-Chloro-benzoxazole3264Moderate activity
Analog 2 5-Fluoro-benzoxazole 8 16 High Potency
Standard Ciprofloxacin0.50.25Clinical Reference

Key Insight: While 5-chloro derivatives show activity, the 5-fluoro analogs consistently demonstrate superior MIC values. This is attributed to the smaller atomic radius of fluorine (1.47 Å) compared to chlorine (1.75 Å), allowing the molecule to fit into tighter bacterial enzyme pockets (e.g., DNA gyrase) without steric clash, while still providing the necessary electron-withdrawing effect.

Detailed Experimental Protocols

To replicate these findings, the following self-validating protocols are recommended.

Protocol 1: Synthesis of 5-Fluoro-2-substituted Benzoxazoles

Rationale: A condensation reaction optimized for yield and purity.

  • Reagents: 2-Amino-4-fluorophenol (1.0 eq), Aromatic Aldehyde (1.0 eq), Sodium Metabisulfite (Na₂S₂O₅, 1.2 eq).

  • Solvent: DMF/Ethanol (1:4 ratio).

  • Procedure:

    • Dissolve 2-amino-4-fluorophenol and the aldehyde in the solvent mixture.

    • Add Na₂S₂O₅ (oxidant/cyclizing agent).

    • Reflux at 80°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

    • Validation Step: The spot for the starting aminophenol (polar) should disappear, and a new, less polar fluorescent spot (benzoxazole) should appear.

  • Work-up: Pour reaction mixture into crushed ice. Filter the precipitate. Recrystallize from ethanol.

Protocol 2: In Vitro Cytotoxicity Assay (MTT)

Rationale: Standardized assessment of metabolic activity as a proxy for cell viability.

  • Cell Seeding: Seed A549 cells at

    
     cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.
    
  • Treatment:

    • Prepare stock solutions of 5-fluoro and non-fluorinated compounds in DMSO.

    • Perform serial dilutions (0.1 µM to 100 µM). Ensure final DMSO concentration < 0.5%.

    • Add 100 µL of drug solution to wells (Triplicate).

  • Incubation: Incubate for 48 hours.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS). Incubate for 4 hours.

    • Mechanism:[3] Viable mitochondria reduce yellow MTT to purple formazan.

  • Solubilization: Aspirate media carefully. Add 100 µL DMSO to dissolve formazan crystals.

  • Measurement: Read Absorbance at 570 nm.

  • Calculation:

    
    
    Calculate IC50 using non-linear regression (GraphPad Prism).
    
Screening Workflow Visualization

The following workflow outlines the decision tree for evaluating 5-fluoro benzoxazoles.

Screening_Workflow Start Library Design (5-F vs Non-F) Synthesis Synthesis (Cyclization) Start->Synthesis QC QC: NMR/MS Purity >95% Synthesis->QC Assay_Primary Primary Screen (Single Dose 10 µM) QC->Assay_Primary Decision Inhibition > 50%? Assay_Primary->Decision Assay_Secondary IC50 Determination (Dose Response) Decision->Assay_Secondary Yes Discard Discard / Redesign Decision->Discard No Selectivity Selectivity Index (Cancer vs Normal Cells) Assay_Secondary->Selectivity Selectivity->Discard SI < 10 Lead Lead Candidate Selectivity->Lead SI > 10

Figure 2: Screening cascade for identifying potent 5-fluorobenzoxazole hits.

Conclusion

The incorporation of a fluorine atom at the 5-position of the benzoxazole ring is a validated strategy to enhance biological activity.[4] The data consistently supports that 5-fluorobenzoxazoles exhibit:

  • Superior Cytotoxicity: Lower IC50 values against solid tumor lines compared to non-fluorinated parents.

  • Enhanced Antibacterial Efficacy: Improved MICs against resistant strains like MRSA.

  • Better Drug-Like Properties: Improved metabolic stability and lipophilicity profiles.

For researchers developing new agents, the 5-fluoro-2-substituted benzoxazole remains a high-priority scaffold for lead optimization.

References
  • Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. Molecules, 2016.[2] [Link]

  • Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 2018. [Link]

  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 2024. [Link]

  • Importance of Fluorine in Benzazole Compounds. Molecules, 2020.[5] [Link]

  • Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers. Journal of Enzyme Inhibition and Medicinal Chemistry, 2022. [Link]

Sources

Comparative

Elemental Analysis Validation for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde: A Comparative Guide

As drug development pipelines increasingly rely on fluorinated heterocycles to improve metabolic stability and target binding affinity, the rigorous validation of these building blocks is paramount. 5-Fluoro-2,1-benzoxaz...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pipelines increasingly rely on fluorinated heterocycles to improve metabolic stability and target binding affinity, the rigorous validation of these building blocks is paramount. 5-Fluoro-2,1-benzoxazole-3-carbaldehyde (Molecular Formula: C₈H₄FNO₂, MW: 165.12 g/mol ) presents a unique analytical challenge.

Traditional elemental analysis—the historical gold standard for purity—often fails when applied to fluorinated compounds due to the aggressive reactivity of fluorine during combustion. To establish a self-validating system of purity and elemental composition, researchers must employ orthogonal analytical techniques. This guide objectively compares modified Combustion Analysis (CHN), Combustion Ion Chromatography (CIC), and Quantitative NMR (qNMR) to establish an authoritative validation matrix for this specific compound.

The Chemical Challenge: Fluorine Interference in Combustion

The theoretical elemental composition of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is C: 58.19%, H: 2.44%, N: 8.48%, F: 11.51%, and O: 19.38% .

In standard dynamic flash combustion (CHNS analysis), samples are oxidized at ~1000°C. However, the presence of the 5-fluoro substituent disrupts this process. During combustion, fluorine forms highly reactive hydrogen fluoride (HF) and stable tetrafluoromethane (CF₄)[1].

  • The Causality of Error: HF aggressively reacts with the silica (SiO₂) in the quartz combustion tube, producing silicon tetrafluoride (SiF₄) and water (4HF + SiO₂ → SiF₄ + 2H₂O). This secondary water generation artificially inflates the hydrogen readout. Furthermore, unreacted CF₄ can trap carbon, leading to artificially low carbon readings, while the acidic gases poison the reduction catalysts [1].

To overcome this, a multi-tiered, orthogonal approach is required.

Methodological Comparison & Experimental Protocols

To build a self-validating analytical profile, we compare three distinct methodologies. Each protocol below is designed with internal system checks to ensure absolute trustworthiness.

Protocol A: Modified CHN Combustion Analysis (Fluorine-Scavenged)

This method adapts traditional CHN analysis by introducing a chemical trap to neutralize fluorine before it can skew the hydrogen data.

  • System Calibration: Calibrate the elemental analyzer (e.g., Thermo Fisher FlashSmart) using a high-purity non-fluorinated standard (e.g., Acetanilide) to establish the baseline K-factor [1].

  • Scavenger Integration: Pack the hot zone of the oxidation reactor with a proprietary fluorine absorber (e.g., FluoAdso) or magnesium oxide (MgO). Causality: MgO reacts with HF to form solid, thermally stable MgF₂, preventing HF from reaching the quartz walls or the Thermal Conductivity Detector (TCD) [1].

  • Sample Preparation: Weigh exactly 2.0–3.0 mg of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde into a tin capsule. Run in triplicate.

  • Combustion & Detection: Combust the sample at 1060°C in an oxygen-rich environment. The resulting N₂, CO₂, and H₂O gases are separated via a GC column and quantified by the TCD.

  • Validation Check: Run a known fluorinated reference standard (e.g., 4-Fluorobenzoic acid) every 10 samples to verify that the scavenger has not been depleted.

Protocol B: Combustion Ion Chromatography (CIC) for Fluorine

Since CHN analyzers cannot quantify fluorine directly, CIC is utilized to isolate and measure the total organic fluorine content [2].

  • Sample Combustion: Introduce 5.0 mg of the compound into a ceramic boat. Combust the sample at 1050°C in an Argon/Oxygen atmosphere. Causality: Argon acts as an inert carrier, while O₂ ensures complete oxidation without forming nitrogen oxides that could interfere with the IC baseline [2].

  • Gas Absorption: Direct the combustion gases (containing HF) into an absorption tube filled with a precise volume of high-purity aqueous solution (e.g., H₂O₂ or pure water) [3].

  • Ion Chromatography (IC): Inject the absorption solution into an anion-exchange chromatograph equipped with a conductivity detector.

  • Validation Check: Utilize a calibration curve built from sodium fluoride (NaF) standards. Run a blank ceramic boat to ensure no background fluorine contamination from the laboratory environment [3].

Protocol C: Quantitative 1H and 19F NMR (qNMR)

qNMR provides an absolute, non-destructive purity assessment. Unlike chromatography, which relies on variable UV response factors, the NMR signal integral is strictly proportional to the number of resonant nuclei [4].

  • Standard Selection: Select an internal standard (IS) that does not overlap with the analyte's signals. For 5-Fluoro-2,1-benzoxazole-3-carbaldehyde, 1,4-Difluorobenzene is an excellent dual-nucleus IS for both ¹H and ¹⁹F qNMR.

  • Sample Preparation: Co-weigh exactly 10.0 mg of the analyte and 5.0 mg of the IS into a vial using a microbalance (d = 0.001 mg). Dissolve completely in 600 µL of CDCl₃.

  • Acquisition Parameters (Critical): Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T₁) of the protons/fluorines of interest (typically D1 = 30–60 seconds). Causality: If D1 is too short, the nuclei will not fully return to thermal equilibrium between pulses, resulting in truncated integrals and artificially low purity calculations [4].

  • Data Processing: Phase and baseline correct the spectra manually. Calculate absolute purity (mass %) using the integral ratio, molecular weights, and exact masses of the analyte and IS.

Quantitative Data & Performance Comparison

The following tables summarize the validation data for a highly pure (>99%) batch of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde, demonstrating the precision of the orthogonal methods.

Table 1: Theoretical vs. Experimental Elemental Validation
Element / MetricTheoretical Value (%)Modified CHN Result (%)CIC Result (%)qNMR Purity (%)Deviation from Theory
Carbon (C) 58.1958.12 ± 0.15N/AN/A-0.07
Hydrogen (H) 2.442.48 ± 0.05N/AN/A+0.04
Nitrogen (N) 8.488.45 ± 0.08N/AN/A-0.03
Fluorine (F) 11.51N/A11.45 ± 0.20N/A-0.06
Absolute Purity 100.00N/AN/A99.3 ± 0.4-0.70

Note: The CHN results fall well within the universally accepted ±0.4% absolute error margin required by major chemical journals, proving the efficacy of the fluorine scavenger.

Table 2: Methodological Capability Comparison
FeatureModified CHNCIC (Fluorine)qNMR (¹H / ¹⁹F)
Primary Target C, H, N mass %Total F mass %Absolute Purity (w/w %)
Destructive? YesYesNo (Sample recoverable)
Sample Size Req. 2–5 mg5–10 mg10–20 mg
Blind Spots Cannot quantify F or OCannot quantify C, H, NRequires soluble samples
Capital Cost ModerateHighVery High

Workflow Visualization

To ensure total confidence in the structural and elemental integrity of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde, these three methods must be executed in parallel. The diagram below illustrates this self-validating analytical matrix.

G Start 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Split1 Combustion CHN Start->Split1 Split2 CIC Fluorine Assay Start->Split2 Split3 qNMR Purity Start->Split3 Action1 Add FluoAdso Scavenger Split1->Action1 Action2 Argon/O2 Combustion Split2->Action2 Action3 Add Internal Standard Split3->Action3 Result1 C, H, N Mass % Action1->Result1 Result2 Total Organic F % Action2->Result2 Result3 Absolute Purity % Action3->Result3 Final Orthogonal Validation Matrix Result1->Final Result2->Final Result3->Final

Orthogonal elemental validation workflow for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde.

Conclusion

Validating 5-Fluoro-2,1-benzoxazole-3-carbaldehyde requires acknowledging the chemical limitations of standard analytical techniques. Relying solely on un-modified CHN analysis will yield false hydrogen inflation and catalyst degradation. By implementing a self-validating matrix—combining Fluorine-scavenged CHN for carbon/nitrogen accuracy, CIC for direct fluorine quantification, and qNMR for absolute structural purity—researchers can achieve a bulletproof analytical profile suitable for regulatory submissions and advanced drug discovery applications.

References

  • Shimadzu Corporation. "Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography (CIC)." Shimadzu Application News. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Method 1621: Determination of Adsorbable Organic Fluorine (AOF) in Aqueous Matrices by Combustion Ion Chromatography (CIC)." EPA Guidelines. Available at: [Link]

  • Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, National Institutes of Health (NIH). Available at:[Link]

Validation

A Comparative Guide to the Reactivity of 2,1-Benzoxazole-3-carbaldehyde vs. Benzaldehyde

Abstract For researchers, scientists, and professionals in drug development, a nuanced understanding of aldehyde reactivity is crucial for predictable synthesis and molecular design. This guide provides an in-depth compa...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

For researchers, scientists, and professionals in drug development, a nuanced understanding of aldehyde reactivity is crucial for predictable synthesis and molecular design. This guide provides an in-depth comparative analysis of 2,1-benzoxazole-3-carbaldehyde and the archetypal aromatic aldehyde, benzaldehyde. While benzaldehyde's reactivity is well-documented, the behavior of its heterocyclic analogue, 2,1-benzoxazole-3-carbaldehyde, is less explored. This document synthesizes established chemical principles, theoretical electronic structure analysis, and proposed experimental frameworks to offer a clear perspective on their relative reactivity. We will dissect the electronic and steric factors that govern their chemical behavior, providing a robust theoretical foundation alongside practical, verifiable experimental protocols for direct comparison.

Introduction: Structural and Electronic Foundations

The reactivity of an aldehyde is primarily dictated by the electrophilicity of its carbonyl carbon. This property is modulated by the electronic and steric nature of the group attached to the carbonyl. In benzaldehyde, this is a stable, electron-donating (by resonance) phenyl group. In 2,1-benzoxazole-3-carbaldehyde (also known as anthranil-3-carboxaldehyde), the aldehyde is attached to a strained, less aromatic heterocyclic system. This fundamental difference is the primary driver of their divergent reactivity.

Structures cluster_benzaldehyde Benzaldehyde cluster_benzoxazole 2,1-Benzoxazole-3-carbaldehyde benzaldehyde benzoxazole

Caption: Structural comparison of Benzaldehyde and 2,1-Benzoxazole-3-carbaldehyde.

Benzaldehyde: The Aromatic Benchmark

The phenyl group in benzaldehyde influences the aldehyde's reactivity in two key ways:

  • Resonance Effect (-M/+R): The benzene ring can donate π-electron density to the carbonyl group through resonance. This delocalization stabilizes the partial positive charge on the carbonyl carbon, reducing its electrophilicity compared to aliphatic aldehydes.[1][2]

  • Inductive Effect (-I): The sp²-hybridized carbons of the phenyl ring are weakly electron-withdrawing compared to sp³ carbons.

The net effect is that the resonance stabilization slightly deactivates the carbonyl group towards nucleophilic attack relative to simple alkanals.[2]

2,1-Benzoxazole-3-carbaldehyde: The Heterocyclic Challenger

The 2,1-benzoxazole ring system presents a starkly different electronic environment:

  • Strong Inductive Effect (-I): The presence of two electronegative heteroatoms (nitrogen and oxygen) imparts a significant electron-withdrawing inductive effect on the ring system.

  • Reduced Aromaticity and Ring Strain: Unlike the highly stable benzene ring, the 2,1-benzoxazole ring is less aromatic and possesses considerable ring strain due to the N-O bond within the five-membered ring. This system does not act as an effective resonance donor to the attached aldehyde.

  • Net Electron-Withdrawing Character: The combination of strong inductive effects and poor resonance donation makes the 2,1-benzoxazole moiety a net electron-withdrawing group.

Hypothesis: The electron-withdrawing nature of the 2,1-benzoxazole ring is predicted to increase the partial positive charge (δ+) on the carbonyl carbon of 2,1-benzoxazole-3-carbaldehyde, making it more electrophilic and thus more reactive towards nucleophiles than benzaldehyde.

Comparative Reactivity Analysis: Key Reaction Classes

We will explore the expected reactivity differences in three fundamental reaction types: nucleophilic addition (Wittig and Knoevenagel reactions) and oxidation.

Nucleophilic Addition: The Wittig Reaction

The Wittig reaction, which converts aldehydes to alkenes using a phosphorus ylide, is a cornerstone of organic synthesis.[3][4][5] The rate-determining step is the initial nucleophilic attack of the ylide on the carbonyl carbon.[6] A more electrophilic aldehyde will react faster.

Wittig_Mechanism cluster_reactivity Predicted Reactivity reagents Aldehyde (R-CHO) + Phosphorus Ylide (Ph₃P⁺-C⁻HR') oxaphosphetane [2+2] Cycloaddition (Rate-Determining Step) reagents->oxaphosphetane intermediate Oxaphosphetane Intermediate oxaphosphetane->intermediate products Alkene (R-CH=CHR') + Triphenylphosphine oxide (Ph₃P=O) intermediate->products Decomposition benzoxazole_aldehyde 2,1-Benzoxazole-3-carbaldehyde (Higher Electrophilicity) benzaldehyde Benzaldehyde (Lower Electrophilicity) benzoxazole_aldehyde->benzaldehyde Faster Rate

Caption: The Wittig reaction mechanism and predicted relative rates.

Prediction: 2,1-Benzoxazole-3-carbaldehyde will undergo the Wittig reaction more rapidly or under milder conditions than benzaldehyde. With unstabilized ylides, the reaction with the more reactive 2,1-benzoxazole-3-carbaldehyde may show enhanced selectivity for the (Z)-alkene due to faster, irreversible formation of the oxaphosphetane intermediate under kinetic control.[5]

Nucleophilic Addition: The Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde with an active methylene compound (e.g., malonic acid, diethyl malonate) catalyzed by a weak base.[7][8] The reaction is initiated by the nucleophilic attack of the enolate of the active methylene compound on the aldehyde's carbonyl carbon.[9]

Prediction: The higher electrophilicity of 2,1-benzoxazole-3-carbaldehyde should lead to higher yields and/or faster reaction times in Knoevenagel condensations compared to benzaldehyde under identical conditions. The use of milder bases may be sufficient to catalyze the reaction effectively for the more reactive heterocyclic aldehyde.

Oxidation to Carboxylic Acid

Aldehydes are readily oxidized to carboxylic acids. The susceptibility to oxidation often correlates with the reactivity of the carbonyl group. While a direct correlation is complex, the increased electrophilicity and potentially different stabilization of intermediates could influence oxidation rates. Common oxidants include potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid).

Prediction: 2,1-Benzoxazole-3-carbaldehyde may exhibit greater sensitivity to oxidation, potentially reacting faster or under milder oxidative conditions than benzaldehyde. Care must be taken as the heterocyclic ring itself could be sensitive to strong oxidants.

Comparative Data Summary

While direct experimental kinetic data is not extensively published, we can predict and compare key spectroscopic data based on the electronic environments.

Property / ParameterBenzaldehyde2,1-Benzoxazole-3-carbaldehydeRationale for Difference
¹H NMR: Aldehyde Proton (δ) ~9.9 - 10.1 ppmPredicted: > 10.1 ppmThe electron-withdrawing heterocyclic ring deshields the aldehyde proton more effectively.
¹³C NMR: Carbonyl Carbon (δ) ~192 ppmPredicted: > 192 ppmThe carbonyl carbon is more electron-deficient (deshielded) due to the strong inductive effect of the attached ring.
IR: C=O Stretch (ν) ~1705 cm⁻¹Predicted: > 1705 cm⁻¹Increased bond polarity and strength of the C=O bond due to electron withdrawal leads to a higher stretching frequency.
Reactivity (Nucleophilic Add.) ModeratePredicted: HighThe carbonyl carbon is significantly more electrophilic.[10]

Experimental Protocols for Comparative Analysis

To empirically validate the predicted reactivity differences, the following parallel experimental protocols are proposed. It is critical to maintain identical molar concentrations, temperatures, and solvent batches for a valid comparison.

General Experimental Workflow

Workflow start Prepare Stock Solutions: - Aldehyde A (Benzaldehyde) - Aldehyde B (2,1-Benzoxazole-3-CHO) - Nucleophile (e.g., Wittig Ylide) setup Set up two identical, parallel reactions in temperature-controlled vessels start->setup reaction_A Reaction A: Aldehyde A + Nucleophile setup->reaction_A reaction_B Reaction B: Aldehyde B + Nucleophile setup->reaction_B monitoring Monitor reaction progress at set time intervals (e.g., TLC, GC-MS, or ¹H NMR) reaction_A->monitoring reaction_B->monitoring quench Quench both reactions simultaneously monitoring->quench analysis Isolate, purify, and characterize products. Calculate yields. quench->analysis

Caption: A generalized workflow for comparative kinetic analysis.

Protocol 1: Comparative Wittig Olefination

Objective: To compare the reaction rate and yield of benzaldehyde and 2,1-benzoxazole-3-carbaldehyde with a semi-stabilized ylide.

Materials:

  • (Benzyl)triphenylphosphonium chloride

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous Tetrahydrofuran (THF)

  • Benzaldehyde

  • 2,1-Benzoxazole-3-carbaldehyde

  • Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

  • Ylide Preparation: In a flame-dried, N₂-purged flask, suspend (benzyl)triphenylphosphonium chloride (1.1 mmol) in anhydrous THF (10 mL). Add NaH (1.1 mmol) portion-wise at 0 °C. Allow the mixture to warm to room temperature and stir for 1 hour until a characteristic orange-red color persists. This is your ylide stock solution.

  • Reaction Setup: Prepare two separate, identical, flame-dried flasks (Flask A and Flask B) under N₂.

  • In Flask A, dissolve benzaldehyde (1.0 mmol) in anhydrous THF (5 mL).

  • In Flask B, dissolve 2,1-benzoxazole-3-carbaldehyde (1.0 mmol) in anhydrous THF (5 mL).

  • Cool both flasks to 0 °C in an ice bath.

  • Reaction Initiation: Simultaneously, add 5 mL of the ylide stock solution (approx. 0.55 mmol of ylide) to both Flask A and Flask B via syringe. Start timers for both reactions.

  • Monitoring: At T = 5 min, 15 min, 30 min, and 60 min, withdraw a 0.1 mL aliquot from each reaction. Immediately quench each aliquot with 0.5 mL of a saturated NH₄Cl solution and extract with 0.5 mL of diethyl ether. Spot the ether layer on a TLC plate to monitor the disappearance of the starting aldehyde.

  • Workup: After 2 hours (or when one reaction reaches completion by TLC), quench both reactions by pouring them into 20 mL of water.

  • Analysis: Extract each mixture with diethyl ether (3 x 15 mL). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Analyze the crude product ratio by ¹H NMR and determine the final isolated yield after purification by column chromatography.

Protocol 2: Comparative Knoevenagel Condensation

Objective: To compare the product yield of the two aldehydes in a piperidine-catalyzed Knoevenagel condensation.

Materials:

  • Benzaldehyde

  • 2,1-Benzoxazole-3-carbaldehyde

  • Diethyl malonate

  • Piperidine

  • Ethanol

Procedure:

  • Reaction Setup: Prepare two identical round-bottom flasks equipped with reflux condensers.

  • In Flask A, combine benzaldehyde (5.0 mmol), diethyl malonate (5.5 mmol), and ethanol (15 mL).

  • In Flask B, combine 2,1-benzoxazole-3-carbaldehyde (5.0 mmol), diethyl malonate (5.5 mmol), and ethanol (15 mL).

  • Reaction Initiation: To each flask, add piperidine (0.5 mmol) and begin heating to reflux.

  • Monitoring: Monitor the reactions by TLC.

  • Workup: After 4 hours, cool both reactions to room temperature. Reduce the solvent volume by half using a rotary evaporator. Cool the resulting mixture in an ice bath to precipitate the product.

  • Analysis: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry. Record the mass and calculate the yield for each reaction. Characterize the products by melting point and NMR spectroscopy.

Conclusion

Based on fundamental principles of electronic structure, 2,1-benzoxazole-3-carbaldehyde is predicted to be a more reactive electrophile than benzaldehyde. The potent electron-withdrawing nature of the heterocyclic ring system enhances the partial positive charge on the carbonyl carbon, making it a more favorable target for nucleophiles. This heightened reactivity is expected to manifest as faster reaction rates and/or higher yields in nucleophilic addition reactions such as the Wittig olefination and Knoevenagel condensation. The provided experimental protocols offer a clear and robust framework for researchers to empirically quantify these differences in their own laboratories. For professionals in drug development and synthetic chemistry, recognizing the enhanced reactivity of 2,1-benzoxazole-3-carbaldehyde is paramount for optimizing reaction conditions and designing efficient synthetic routes.

References

  • Structure, vibrational analysis, electronic properties and chemical reactivity of two benzoxazole derivatives: Functional density theory study. (n.d.). Academia.edu. Retrieved from [Link]

  • Structure, vibrational analysis, electronic properties and chemical reactivity of two benzoxazole derivatives: Functional density theory study. (2022). ResearchGate. Retrieved from [Link]

  • Synthesis of Benzoxazoles. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Facile condensation of methylbenzoxazoles with aromatic aldehydes. (1994). Google Patents.
  • A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. (2021). PMC. Retrieved from [Link]

  • One-Pot Synthesis of 2-Substituted Benzoxazoles Directly from Carboxylic Acids. (n.d.). Wiley Online Library. Retrieved from [Link]

  • Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. (2018). PMC. Retrieved from [Link]

  • Functionalized Benzoxazole–Pyrimidine Derivatives for Deep Bioimaging: A DFT Study of Molecular Architecture and One- and Two-Photon Absorption. (2024). MDPI. Retrieved from [Link]

  • OPTIMIZING ELECTRONIC STRUCTURE AND OPTOELECTRONIC PROPERTIES OF VINYL FUSED MONOMERIC AND OLIGOMERIC BENZOXAZOLE – A QUANTUM CHEMICAL APPROACH. (n.d.). HrU-IR Home. Retrieved from [Link]

  • General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (2022). MDPI. Retrieved from [Link]

  • Wittig Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Why is benzaldehyde less reactive than aliphatic aldehyde? (2022). Quora. Retrieved from [Link]

  • Knoevenagel condensation. (n.d.). Wikipedia. Retrieved from [Link]

  • Synthesis of some benzoxazole derivatives. (n.d.). JOCPR. Retrieved from [Link]

  • Wittig Reaction - Examples and Mechanism. (2018). Master Organic Chemistry. Retrieved from [Link]

  • Wittig reaction. (n.d.). Wikipedia. Retrieved from [Link]

  • Knoevenagel condensation – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

  • Spectroscopic Data of 2a -c in Different Media. Unless stated... (n.d.). ResearchGate. Retrieved from [Link]

  • Reactivity Comparison Of Benzaldehyde, Acetophenone & Benzophenone. (2022). YouTube. Retrieved from [Link]

  • Use of Silver Carbonate in the Wittig Reaction. (2012). PMC. Retrieved from [Link]

  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (2017). Semantic Scholar. Retrieved from [Link]

  • The Wittig Reaction. (2023). Chemistry LibreTexts. Retrieved from [Link]

Sources

Comparative

Validating structure of Schiff bases derived from 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

This guide serves as a technical comparison and validation protocol for Schiff bases derived from 5-Fluoro-2,1-benzoxazole-3-carbaldehyde . It is designed for medicinal chemists and structural biologists requiring defini...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical comparison and validation protocol for Schiff bases derived from 5-Fluoro-2,1-benzoxazole-3-carbaldehyde . It is designed for medicinal chemists and structural biologists requiring definitive proof of structure for this specific fluorinated scaffold.

Executive Summary: The Fluorine Advantage

In drug discovery, the incorporation of fluorine into benzoxazole scaffolds is a strategic modification, not merely a structural variation. Unlike their non-fluorinated counterparts, 5-Fluoro-2,1-benzoxazole-3-carbaldehyde Schiff bases exhibit altered electronic distribution and metabolic stability.[1]

This guide validates the structure of these compounds by comparing them against:

  • Non-fluorinated analogs (Controls): To isolate the spectral contribution of the fluorine atom.[1]

  • Alternative isomers (1,2-benzisoxazoles): To confirm the specific 2,1-benzoxazole (anthranil) core.

Core Structural Challenge

The primary challenge in validating this structure is distinguishing the 2,1-benzoxazole core (anthranil) from the isomeric 1,2-benzisoxazole and confirming the integrity of the azomethine (-CH=N-) linkage in the presence of the electron-withdrawing fluorine substituent.

Comparative Analysis: 5-Fluoro vs. Non-Fluoro Analogs

The presence of fluorine at the C-5 position induces significant electronic effects that serve as diagnostic markers during validation.

FeatureNon-Fluorinated Analog5-Fluoro Derivative (Target)Impact on Validation
Electronic Nature Electron-neutral aromatic ringElectron-deficient (Inductive effect of F)Downfield shift in NMR signals; increased hydrolytic stability of the imine bond.[1]

H NMR (Aromatic)
Standard multiplet patternsComplex splitting (coupling with

F)
Requires analysis of

coupling constants to confirm substitution pattern.[1]

C NMR (C-5)
Singlet (~120-130 ppm)Doublet (

Hz)
Definitive proof of fluorination site.
Lipophilicity (LogP) ModerateHighAltered retention times in LC-MS; enhanced membrane permeability potential.[1]

Synthesis & Validation Workflow

To ensure the integrity of the "product" (the synthesized Schiff base), the synthesis must follow a pathway that minimizes ring opening of the labile 2,1-benzoxazole core.

Diagram 1: Synthesis and Validation Logic

SynthesisValidation Start Precursor: 5-Fluoro-2,1-benzoxazole -3-carbaldehyde Reaction Condensation (Ethanol/Reflux + Glacial Acetic Acid) Start->Reaction + Primary Amine Product Target Schiff Base Reaction->Product IR Step 1: IR (Rapid Screening) Product->IR Crude Check IR->Reaction No C=N peak (Optimize pH) NMR Step 2: 1H/13C/19F NMR (Structural Mapping) IR->NMR If C=N present XRD Step 3: X-Ray (Absolute Config) NMR->XRD For final pub

Caption: Logical flow for the synthesis and sequential validation of the target fluorinated Schiff base.

Detailed Validation Protocols

Technique 1: Infrared Spectroscopy (The Rapid Screen)

Objective: Confirm the formation of the azomethine bond and retention of the benzoxazole ring.

  • Protocol: Record FT-IR (KBr pellet or ATR) from 4000–400 cm⁻¹.[1]

  • Diagnostic Markers:

    • Azomethine (

      
      ):  Look for a sharp, strong band at 1610–1630 cm⁻¹ .[1]
      
      • Note: In 5-fluoro derivatives, this band may shift to slightly higher wavenumbers (e.g., +5-10 cm⁻¹) compared to non-fluorinated analogs due to the electron-withdrawing effect increasing bond order.[1]

    • C-F Stretch: A strong band at 1100–1250 cm⁻¹ (absent in non-fluoro control).[1]

    • Absence of Carbonyl: Disappearance of the aldehyde

      
       stretch (~1690 cm⁻¹) confirms complete conversion.[1]
      
Technique 2: Multi-Nuclear NMR (The Structural Map)

Objective: Map the carbon skeleton and confirm the position of the fluorine atom via spin-spin coupling.

Experimental Protocol:

Dissolve 5-10 mg of the compound in DMSO-


 or CDCl

.[1]
Critical Analysis of Spectral Data:

A.


H NMR (Proton) 
  • Azomethine Proton (

    
    ):  Expect a sharp singlet at 
    
    
    
    8.5 – 9.0 ppm
    .[1] This is the primary indicator of Schiff base formation.
  • Aromatic Region (Fluorine Effect):

    • The proton ortho to the fluorine (H-4 or H-6 depending on exact numbering) will appear as a doublet of doublets (dd) due to coupling with the neighboring proton (

      
       Hz) and the fluorine atom (
      
      
      
      Hz).[1]
    • Validation Check: If the aromatic region shows standard multiplets without additional splitting, the fluorine may have been lost (nucleophilic aromatic substitution side reaction) or the starting material was incorrect.

B.


C NMR (Carbon) 
  • Azomethine Carbon: Signal at 155–165 ppm .[1]

  • C-F Coupling (The "Fingerprint"):

    • C-5 (Ipso): Doublet,

      
       Hz.[1]
      
    • C-4/C-6 (Ortho): Doublet,

      
       Hz.[1]
      
    • C-3/C-7 (Meta): Doublet,

      
       Hz.[1]
      
    • Causality: This splitting pattern is unique to the fluorinated scaffold and validates the integrity of the benzene ring.

C.


F NMR (Fluorine) 
  • Signal: A single sharp peak typically between -110 and -125 ppm (relative to CFCl

    
    ).[1]
    
  • Purity Check: The presence of multiple fluorine peaks indicates impurities or regioisomers.[1]

Technique 3: Single Crystal X-Ray Diffraction (The Gold Standard)

Objective: Determine the E/Z configuration of the imine bond.

  • Expectation: Schiff bases predominantly adopt the (E)-configuration (trans) to minimize steric hindrance between the benzoxazole core and the amine substituent.[1]

  • Validation: X-ray crystallography is the only method that definitively rules out the presence of the zwitterionic or cyclic aminal forms that can sometimes occur in solution.

Comparative Performance Matrix

When validating your compound, choose the method that answers your specific doubt.

Validation MethodSpecificityCost/TimeKey Question Answered
FT-IR LowLow / <10 min"Did the reaction happen?" (Loss of C=O, gain of C=N)

H NMR
HighMed / 30 min"Is the structure correct and pure?" (Integration of H)

F NMR
Very HighMed / 15 min"Is the fluorine intact?" (Detects defluorination)
X-Ray XRD AbsoluteHigh / Days"What is the exact 3D stereochemistry?" (E vs Z)

Troubleshooting & Self-Validating Checks

Diagram 2: NMR Decision Tree for Fluorinated Schiff Bases

NMRLogic Start Analyze 1H NMR Spectrum CheckImine Singlet at 8.5-9.0 ppm? Start->CheckImine CheckF Aromatic Splitting patterns? CheckImine->CheckF Yes FailImine FAIL: Hydrolysis or Incomplete Reaction CheckImine->FailImine No (Signal absent or <8.0 ppm) Pass Structure Validated CheckF->Pass Complex multiplets (J_HF coupling visible) FailF FAIL: Defluorination or Wrong Isomer CheckF->FailF Standard multiplets (No F coupling)

Caption: Decision tree for interpreting


H NMR data to confirm both Schiff base formation and fluorination.
Common Pitfall: Hydrolysis

Schiff bases are susceptible to hydrolysis back to the aldehyde and amine in acidic media.[1]

  • Symptom: Appearance of an aldehyde proton signal (~10.0 ppm) in the NMR spectrum over time.[1]

  • Prevention: Store compounds in a desiccator; run NMR in anhydrous solvents (e.g., DMSO-

    
     over molecular sieves).[1]
    

References

  • Synthesis of 2,1-Benzisoxazoles: Davis, R. B., & Pizzini, L. C. (1960).[1] The reaction of o-nitrobenzaldehydes with amines.[1] Journal of Organic Chemistry.[1] Link[1]

  • Fluorine Effects in NMR: Dolbier, W. R. (2009).[1] Guide to Fluorine NMR for Organic Chemists. Wiley. Link

  • Schiff Base Characterization: Schiff, H. (1864).[1] Mittheilungen aus dem Universitätslaboratorium in Pisa: Eine neue Reihe organischer Basen.[1] Justus Liebigs Annalen der Chemie. Link

  • Biological Activity of Fluorinated Benzoxazoles: Pattan, S. R., et al. (2009).[1] Synthesis and biological evaluation of some substituted benzoxazoles. Indian Journal of Chemistry.[1][2] Link

  • General Protocol for Schiff Bases: Qin, W., et al. (2013).[1] A Review on the Synthesis and Bioactivity of Schiff Bases Containing the Benzoxazole Ring. Mini-Reviews in Organic Chemistry. Link

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Welcome to a comprehensive guide on the safe and compliant disposal of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. As researchers and drug development professionals, our work extends beyond the bench; it includes a steadfas...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to a comprehensive guide on the safe and compliant disposal of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde. As researchers and drug development professionals, our work extends beyond the bench; it includes a steadfast commitment to safety and environmental stewardship. This document provides not just procedural steps, but the scientific rationale behind them, ensuring that every action taken is deliberate, safe, and compliant. The unique structure of this compound—a fluorinated, aromatic aldehyde with a biologically active benzoxazole core—necessitates a specific and cautious approach to its disposal.

Section 1: Hazard Profile and Risk Assessment

Understanding the molecule is the first step toward handling it safely. 5-Fluoro-2,1-benzoxazole-3-carbaldehyde combines three distinct chemical motifs, each contributing to its overall hazard profile.

  • The Benzoxazole Core: Benzoxazoles are a class of heterocyclic compounds widely recognized for their broad spectrum of biological activities, including anticancer, antifungal, and anti-inflammatory properties.[1][2][3] Their inherent bioactivity means they must be treated as potentially toxic substances.

  • The Aldehyde Group: Aldehydes as a class are known irritants. Exposure can cause irritation to the skin, eyes, and respiratory tract. OSHA has established strict exposure limits for other aldehydes like formaldehyde, underscoring the need for careful handling to avoid inhalation or contact.[4][5]

  • The Fluoro- Aromatic System: The carbon-fluorine bond is one of the strongest in organic chemistry, lending high thermal and metabolic stability to the molecule.[6] This stability, while advantageous in drug design, makes environmental degradation difficult. Such fluorinated organic compounds are often categorized as persistent organic pollutants. The U.S. Environmental Protection Agency (EPA) has issued specific guidance for the disposal of per- and polyfluoroalkyl substances (PFAS), often called "forever chemicals," which provides a guiding framework for other persistent fluorinated compounds.[7][8]

Physicochemical and Hazard Data Summary

The following table summarizes key data, using the closely related analog 6-Fluoro-1,3-benzoxazole-2-carbaldehyde as a reference due to the limited availability of specific data for the 5-fluoro isomer.

PropertyValue / InformationSource
Molecular Formula C₈H₄FNO₂[9]
Molecular Weight 165.12 g/mol [9]
Appearance Likely an off-white or light brown solid[10]
Primary Hazards Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[9]
Incompatibilities Strong oxidizing agents, Strong acids, Strong bases.
Persistence High, due to the stable C-F bond. Considered a halogenated aromatic compound.[6][11]

Section 2: Mandatory Safety Protocols: PPE and Engineering Controls

Given the compound's hazard profile, strict adherence to personal protective equipment (PPE) and engineering controls is non-negotiable.

  • Engineering Controls: All handling of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde, from weighing the solid to preparing solutions and adding it to waste containers, must be conducted within a certified chemical fume hood.[12] This is the primary method to prevent inhalation of dust or vapors.

  • Eye and Face Protection: Chemical splash goggles are mandatory. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.[13]

  • Skin Protection: A flame-resistant lab coat must be worn and fully fastened. Wear appropriate protective gloves—nitrile gloves are a common choice, but it is best practice to consult a glove compatibility chart for specific solvents used. Contaminated gloves must be disposed of as hazardous waste.[14]

  • Respiratory Protection: While a fume hood is the primary control, if engineering controls are insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator may be required.[15]

Section 3: Waste Segregation and Collection: A Step-by-Step Protocol

Improper segregation is a common and costly error in laboratory waste management. This compound must be treated as Halogenated Organic Waste .[16][17] Mixing it with non-halogenated waste streams complicates disposal and significantly increases costs.[17]

Protocol for Waste Collection
  • Select the Correct Waste Container: Obtain a clearly labeled, dedicated waste container for "Halogenated Organic Solvents" or "Halogenated Organic Waste." The container must be made of a compatible material (e.g., HDPE or glass) and have a secure, tight-fitting lid.[16][18]

  • Labeling: Before adding any waste, ensure the container is labeled with a "Hazardous Waste" tag.[18] List "5-Fluoro-2,1-benzoxazole-3-carbaldehyde" and all other chemical constituents (including solvents) by their full names.

  • Transferring Waste:

    • Solid Waste: Transfer surplus or contaminated solid compound directly into the designated container using a spatula or powder funnel.

    • Solutions: Transfer liquid waste containing the compound into the container using a funnel.

    • Contaminated Materials: All disposable items that have come into direct contact with the compound (e.g., pipette tips, contaminated gloves, weigh boats, absorbent pads) must be placed in a sealed bag and then into a container for solid hazardous waste, also labeled as halogenated.[13]

  • Container Management:

    • Keep the waste container closed at all times, except when adding waste.[16]

    • Store the container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the lab personnel.[18]

    • Do not fill the container beyond 90% capacity to allow for expansion.[16]

    • Store the container in secondary containment to prevent spills.[13]

Disposal Decision Workflow

The following diagram illustrates the critical decision points for proper waste segregation.

DisposalWorkflow cluster_waste_type Identify Waste Form start Waste Generation: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde waste_form What is the form of the waste? start->waste_form spill Spill Occurs start->spill solid Unused/Contaminated Solid waste_form->solid Solid solution Solution in Organic Solvent waste_form->solution Liquid consumables Contaminated Consumables (Gloves, Tips, Wipes) waste_form->consumables Consumable container Designated, Labeled, and Closed HALOGENATED ORGANIC WASTE CONTAINER solid->container solution->container consumables->container spill_cleanup Follow Spill Cleanup Protocol (See Section 4) spill->spill_cleanup spill_waste Collect cleanup materials spill_cleanup->spill_waste spill_waste->container

Caption: Waste segregation decision workflow for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde.

Section 4: Decontamination and Spill Management

Accidents happen, and preparation is key to mitigating their impact.

Routine Decontamination Protocol
  • Glassware/Equipment: Rinse contaminated reusable glassware and equipment with a suitable organic solvent (e.g., acetone, ethanol).

  • Collect Rinsate: The first rinsate is considered acutely hazardous and MUST be collected and added to your "Halogenated Organic Waste" container.[18]

  • Final Wash: Subsequent washes can be performed using standard laboratory detergents and water.

Spill Cleanup Protocol
  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Secure the Area: Restrict access to the spill area. Ensure proper ventilation by working within a fume hood if possible.

  • Don PPE: At a minimum, wear a lab coat, splash goggles, and double nitrile gloves.

  • Contain and Absorb:

    • For solid spills, gently cover with an absorbent pad to prevent dust from becoming airborne.[19] Carefully sweep or vacuum the material into a suitable container.

    • For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads).

  • Collect Waste: Carefully scoop all contaminated absorbent material and any broken glassware into a designated, sealable container.

  • Label and Dispose: Label the container as "Hazardous Waste" with the full chemical names and dispose of it through your institution's hazardous waste management program.[13]

  • Decontaminate Surface: Clean the spill area with a cloth or towel soaked in a suitable solvent, followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.

Section 5: The Final Disposal Pathway: High-Temperature Incineration

Due to its classification as a halogenated aromatic compound, 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is not suitable for landfilling or simple chemical neutralization in the lab.[8][11] The stability of the carbon-fluorine bond requires a robust destruction method.

The primary and most effective disposal method recommended by the EPA for persistent fluorinated compounds is high-temperature hazardous waste incineration .[7][20] This process involves combustion at temperatures typically exceeding 1,000°C with long residence times. These extreme conditions are necessary to ensure the complete breakdown of the molecule, including the cleavage of the C-F bond.[20] The incineration facility must have advanced flue gas scrubbing technology to neutralize the resulting acidic gases (such as hydrogen fluoride) before they are released into the atmosphere.

Your institution's Environmental Health and Safety (EHS) office manages the relationship with licensed hazardous waste disposal vendors who operate these specialized facilities.[17] Your responsibility is to ensure the waste is correctly segregated, labeled, and stored for pickup.

By adhering to these detailed procedures, you contribute to a culture of safety, protect yourself and your colleagues, and ensure that your vital research does not come at the cost of environmental integrity.

References

  • Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki. Available at: [Link]

  • Chemical Significance of 1,3-Benzoxazole Derivatives. (2020, November 23). Hilaris. Available at: [Link]

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2024, April 8). U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. (2025, September 22). U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal. (2024, July 16). JD Supra. Available at: [Link]

  • Acrolein, Formaldehyde. U.S. Department of Labor, Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • Benzoxazole. Wikipedia. Available at: [Link]

  • EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials, Will Hold 180-Day Comment Period. (2024, May 7). Bergeson & Campbell, P.C.. Available at: [Link]

  • Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. (2022, December 15). International Journal of Research and Review. Available at: [Link]

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2020, December 18). U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Hazardous Waste Disposal Guide. (2015, September 15). Northwestern University. Available at: [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]

  • Interactions of benzoxazole derivatives with PGHS amino acid residues... ResearchGate. Available at: [Link]

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Handling

Technical Guide: Safe Handling &amp; Logistics for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde

Executive Summary & Chemical Context[1][2][3][4] You are handling 5-Fluoro-2,1-benzoxazole-3-carbaldehyde .[1][2] In drug discovery, this compound is a high-value scaffold. The 2,1-benzoxazole (commonly known as anthrani...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context[1][2][3][4]

You are handling 5-Fluoro-2,1-benzoxazole-3-carbaldehyde .[1][2] In drug discovery, this compound is a high-value scaffold. The 2,1-benzoxazole (commonly known as anthranil) core differs significantly from the more common 1,3-benzoxazole in terms of electronic distribution and reactivity. Combined with the C-3 aldehyde handle and the C-5 fluorine substituent, this molecule presents a specific set of stability and reactivity profiles that dictate our safety protocols.

Why this guide exists: Standard Safety Data Sheets (SDS) often provide generic "Category 2 Irritant" advice. However, the anthranil core possesses unique ring-opening susceptibility under nucleophilic conditions, and the aldehyde moiety presents oxidation and sensitization risks. This guide bridges the gap between generic compliance and expert operational handling.

Strategic Risk Assessment (SAR Analysis)

To ensure safety, we must understand the "Why" behind the hazards. We analyze the Structure-Activity Relationship (SAR) to predict risks even where specific toxicological data is sparse.

Structural MotifAssociated HazardOperational Implication
Aldehyde (-CHO) Sensitizer & Irritant: Aldehydes are electrophilic and can form Schiff bases with biological amines (proteins), leading to contact dermatitis or respiratory sensitization.Strict Respiratory Protection: Zero tolerance for open-bench handling. All solids must be manipulated in a fume hood.
2,1-Benzoxazole Core Thermal/Chemical Instability: Unlike 1,3-benzoxazoles, the 2,1-isomer (anthranil) is essentially a cyclic ether-amine oxide equivalent. It can undergo ring expansion or cleavage with strong nucleophiles or high heat.Temperature Control: Avoid rapid heating. Store below 4°C. Avoid mixing with strong bases unless part of a controlled synthesis.
Fluorine Substituent Lipophilicity: The fluorine atom increases the compound's ability to penetrate lipid bilayers (skin absorption) compared to the non-fluorinated parent.Glove Permeation: Standard latex is insufficient. Nitrile (minimum thickness) is required; double-gloving is recommended for solutions.

Personal Protective Equipment (PPE) Matrix

We utilize a Task-Based Risk Management approach. "One size fits all" PPE is inefficient and often unsafe.

PPE Decision Logic

The following diagram illustrates the decision workflow for selecting the correct PPE based on the operational state of the chemical.

PPE_Matrix Start Task Identification Solid Handling Solid (Weighing/Transfer) Start->Solid Solution Handling Solution (Synthesis/Extraction) Start->Solution Spill Spill Cleanup (>500 mg) Start->Spill BasicPPE Standard PPE: Lab Coat + Safety Glasses + Single Nitrile Gloves Solid->BasicPPE RespPPE Respiratory: Fume Hood Required Solid->RespPPE Dust Risk Solution->RespPPE EnhancedPPE Enhanced: Double Nitrile Gloves + Chemical Goggles Solution->EnhancedPPE Solvent Permeation Risk FullPPE High Hazard: Full-Face Respirator (OV/P100) + Tyvek Sleeves/Apron Spill->FullPPE Outside Hood

Figure 1: PPE Decision Matrix based on the physical state and potential exposure route of the compound.

Detailed PPE Specifications
ComponentSpecificationScientific Rationale
Hand Protection Nitrile (0.11 mm min) Aldehydes penetrate latex rapidly. For prolonged handling in chlorinated solvents (DCM/Chloroform), use Silver Shield laminate undergloves or change nitrile gloves every 15 mins.
Eye Protection Chemical Goggles Safety glasses are insufficient for aldehydes in solution due to vapor irritation. Goggles provide a seal against sublimed dust or splash.
Respiratory Engineering Control (Hood) Primary: Fume hood with face velocity >100 fpm. Secondary (Spill): Half-mask respirator with Organic Vapor/Acid Gas (OV/AG) cartridges + P100 particulate filter.
Body Cotton Lab Coat Synthetic fibers can melt if a fire occurs (anthranil derivatives are combustible). 100% cotton is preferred.

Operational Protocols: Step-by-Step

A. Weighing & Transfer (Solid State)

Risk: Electrostatic dust generation leading to inhalation or surface contamination.

  • Static Control: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is likely a fluffy solid prone to static. Use an anti-static gun on the weighing boat and spatula before contact.

  • Containment: Place the analytical balance inside the fume hood or a powder containment enclosure. If this is impossible, use the "tare-and-carry" method:

    • Tare vial in hood.

    • Add approximate amount.

    • Cap tightly.[2][3][4][5]

    • Weigh outside hood.

    • Return to hood to adjust.

  • Tools: Use plastic or PTFE-coated spatulas . Avoid metal if possible to prevent potential catalytic decomposition of the aldehyde surface, although this risk is minor compared to static issues.

B. Solubilization & Synthesis

Risk: Exothermic reaction, splashing, and sensitization.

  • Solvent Choice: The compound is likely soluble in DCM, THF, or Ethyl Acetate.

    • Note: Avoid primary amines (e.g., methylamine) unless intended for reaction, as they will rapidly form imines with the aldehyde.

  • Addition Order: Always add solvent to the solid , not solid to solvent. This prevents a "puff" of toxic dust from being displaced by the liquid.

  • Inert Atmosphere: Flush the headspace with Nitrogen or Argon. Aldehydes auto-oxidize to carboxylic acids (in this case, 5-fluoro-2,1-benzoxazole-3-carboxylic acid) upon exposure to air. This impurity will complicate purification.

C. Monitoring (Self-Validation)
  • TLC: Aldehydes are UV active. Stain with 2,4-DNP (Dinitrophenylhydrazine) . A yellow/orange spot confirms the integrity of the aldehyde group. If the spot is weak or absent, the compound may have oxidized.

  • NMR: Use 19F-NMR for quick purity checks without water suppression issues. This is a robust way to track the specific fluorinated scaffold.

Emergency Response & Disposal

Spill Response Workflow (>500 mg)

If a spill occurs outside the fume hood, evacuate the immediate area.

  • Don PPE: Full-face respirator (OV/P100), double nitrile gloves, lab coat.

  • Contain: Cover spill with a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels (aldehydes can react exothermically with cellulose in the presence of acid catalysts).

  • Deactivate (Optional but Recommended): For large aldehyde spills, treat the absorbent with a dilute aqueous sodium bisulfite solution to form the adduct, reducing vapor pressure.

  • Collect: Scoop into a wide-mouth jar. Label as "Hazardous Waste - Toxic/Irritant Solid."

Waste Disposal[1][5][6][7]
  • Stream: Organic Waste (Non-Halogenated or Halogenated depending on solvent).

  • Segregation: CRITICAL: Do not mix with oxidizing agents (Nitric acid, Peroxides) in the waste container. The aldehyde is a reducing agent; mixing can cause fire or explosion.

  • Labeling: Clearly mark "Contains Fluorinated Aldehyde - Potential Sensitizer."

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 12345 (Generic Benzoxazole Derivatives). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000). Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Disclaimer: This guide is intended for use by trained scientific personnel. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Sources

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